N-(3-Thienyl)acetamide

• CAS: 42602-67-5

Core Science & Biosynthesis

An In-depth Technical Guide to N-(3-Thienyl)acetamide: Structure, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-Thienyl)acetamide, a heterocyclic amide of interest in chemical synthesis and medicinal chemistry. This document details its chemical structure, formula, and physical properties, and provides a detailed experimental protocol for its synthesis.

Core Concepts

N-(3-Thienyl)acetamide, with the IUPAC name N-thiophen-3-ylacetamide, is an organic compound featuring a thiophene ring substituted with an acetamido group at the 3-position.[1] The presence of the thiophene moiety, a sulfur-containing aromatic heterocycle, and the amide linkage makes it a valuable scaffold for the development of novel compounds with potential biological activity. Thiophene derivatives are known to exhibit a wide range of pharmacological properties, and acetamide-based structures are prevalent in many pharmaceutical agents.

Chemical Structure and Formula

The chemical structure of N-(3-Thienyl)acetamide consists of an acetyl group (-COCH₃) attached to the nitrogen atom of a 3-aminothiophene ring.

Molecular Formula: C₆H₇NOS[1][2][3]

Canonical SMILES: CC(=O)NC1=CSC=C1[1]

InChIKey: QHXQVXGAEYDJCR-UHFFFAOYSA-N[1]

Below is a 2D representation of the chemical structure of N-(3-Thienyl)acetamide.

Figure 1: Chemical structure of N-(3-Thienyl)acetamide.

Physicochemical Properties

A summary of the key physicochemical properties of N-(3-Thienyl)acetamide is presented in the table below. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value	Reference
Molecular Weight	141.19 g/mol	[1][2]
CAS Number	42602-67-5	[1][2][3]
Appearance	White crystalline solid
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	1	[1]
Topological Polar Surface Area	57.3 Ų	[1]
XLogP3	0.3	[1]

Experimental Protocols

The synthesis of N-(3-Thienyl)acetamide is typically achieved through the acylation of 3-aminothiophene with an acetylating agent. A common and effective method involves the use of acetyl chloride or acetic anhydride. Below is a detailed experimental protocol for the synthesis of N-(3-Thienyl)acetamide.

Synthesis of N-(3-Thienyl)acetamide via Acylation

This protocol is based on general methods for the synthesis of amides from amines and acyl chlorides.

Materials:

• 3-Aminothiophene

• Acetyl chloride

• Triethylamine or Pyridine (as a base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (as a solvent)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard glassware for filtration and recrystallization

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 3-aminothiophene (1.0 equivalent) and a suitable base such as triethylamine (1.2 equivalents) in an anhydrous solvent like dichloromethane under an inert atmosphere (e.g., nitrogen or argon). Stir the solution at room temperature.

• Addition of Acetylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add acetyl chloride (1.1 equivalents) dropwise to the stirred solution via a dropping funnel. The addition should be controlled to maintain the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. This will remove any unreacted amine, base, and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude N-(3-Thienyl)acetamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure product.

Characterization:

The identity and purity of the synthesized N-(3-Thienyl)acetamide should be confirmed by standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., N-H and C=O stretching of the amide).

• Melting Point Analysis: To assess the purity of the compound.

Synthetic Pathway Diagram

The following diagram illustrates the synthetic workflow for the preparation of N-(3-Thienyl)acetamide from 3-aminothiophene and acetyl chloride.

Figure 2: Synthetic workflow for N-(3-Thienyl)acetamide.

Applications and Future Directions

While N-(3-Thienyl)acetamide is primarily a research chemical and a building block in organic synthesis, related thienyl acetamide derivatives have shown promise in various fields. For instance, some have been investigated for their potential as pesticidal and fungicidal agents in agriculture. In medicinal chemistry, the thienyl-acetamide scaffold is explored for the development of new therapeutic agents, including those with antimicrobial and anti-inflammatory properties. Further research into the biological activities of N-(3-Thienyl)acetamide and its derivatives could lead to the discovery of novel applications in drug development and materials science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-(3-Thienyl)acetamide (CAS 42602-67-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Thienyl)acetamide, with the CAS number 42602-67-5, is a chemical compound belonging to the class of thienyl acetamides. This guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and a summary of its known and potential biological activities. While specific spectral and biological data for N-(3-Thienyl)acetamide is not extensively available in the public domain, this document extrapolates information from closely related analogues and general knowledge of the acetamide chemical class to provide a thorough technical resource. The potential of N-(3-Thienyl)acetamide and its derivatives in drug discovery, particularly in the areas of inflammation and enzyme inhibition, is also discussed.

Chemical and Physical Properties

N-(3-Thienyl)acetamide is a sulfur-containing heterocyclic compound. Its core structure consists of a thiophene ring N-acylated with an acetyl group at the 3-position.

Table 1: Chemical and Physical Properties of N-(3-Thienyl)acetamide

Property	Value	Source
CAS Number	42602-67-5
Molecular Formula	C₆H₇NOS
Molecular Weight	141.19 g/mol
IUPAC Name	N-(Thiophen-3-yl)acetamide
Synonyms	3-Acetamidothiophene, N-3-Thienylacetamide
Appearance	Solid (predicted)
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Expected to be soluble in organic solvents like DMSO and DMF.

Synthesis

A plausible and efficient method for the synthesis of N-(3-Thienyl)acetamide is the acylation of 3-aminothiophene with acetic anhydride. This reaction is a standard procedure for the formation of amides from amines.

Experimental Protocol: Synthesis of N-(3-Thienyl)acetamide

This protocol is adapted from the synthesis of a structurally similar compound, N-(3-Acetyl-2-thienyl)acetamide.

Materials:

• 3-Aminothiophene

• Acetic anhydride

• Water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beakers

• Filtration apparatus

Procedure:

• In a round-bottom flask, combine 3-aminothiophene (1 equivalent) with an excess of acetic anhydride (e.g., 5 equivalents).

• Heat the reaction mixture to reflux for 15-30 minutes.

• After the reflux period, carefully add water to the reaction mixture to quench the excess acetic anhydride. Caution: This reaction can be exothermic.

• Heat the mixture again for a further 5-10 minutes to ensure complete hydrolysis of the anhydride.

• Allow the mixture to cool to room temperature, and then cool further in an ice bath to facilitate crystallization of the product.

• Collect the solid product by vacuum filtration, washing with cold water.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure N-(3-Thienyl)acetamide.

Reaction Workflow

Caption: Synthesis workflow for N-(3-Thienyl)acetamide.

Spectral Data (Predicted)

Table 2: Predicted Spectral Data for N-(3-Thienyl)acetamide

Technique	Expected Peaks/Signals
¹H NMR	- Singlet around 2.1 ppm (3H, -COCH₃)- Multiplets between 7.0-7.8 ppm for the three thiophene protons- Broad singlet for the N-H proton (variable chemical shift)
¹³C NMR	- Signal around 24 ppm (-COCH₃)- Signal around 168 ppm (C=O)- Signals in the aromatic region (approx. 115-140 ppm) for the four thiophene carbons
IR (Infrared) Spectroscopy	- N-H stretch: ~3300 cm⁻¹ (sharp)- C=O stretch (Amide I): ~1660 cm⁻¹ (strong)- N-H bend (Amide II): ~1550 cm⁻¹- C-H stretches (aromatic and methyl): ~3100-2850 cm⁻¹- C=C stretches (thiophene): ~1500-1400 cm⁻¹
Mass Spectrometry (MS)	- Molecular ion peak (M⁺) at m/z = 141- Fragments corresponding to the loss of the acetyl group and cleavage of the thiophene ring

Biological Activity and Potential Applications in Drug Development

The biological activities of N-(3-Thienyl)acetamide have not been extensively reported. However, the broader class of acetamide derivatives is known to possess a wide range of pharmacological properties, suggesting potential avenues for research and drug development.[1]

Anti-inflammatory and Enzyme Inhibitory Potential

Acetamide derivatives have been investigated for their anti-inflammatory properties.[2] Some have shown the ability to inhibit enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX).[3] Furthermore, various acetamide-containing compounds have been explored as inhibitors of other enzymes, including butyrylcholinesterase, which is a target in Alzheimer's disease research.[4]

Antimicrobial and Fungicidal Activity

Thiophene-containing compounds and acetamide derivatives have independently shown promise as antimicrobial and fungicidal agents.[5][6] The combination of these two pharmacophores in N-(3-Thienyl)acetamide makes it a candidate for screening against various bacterial and fungal strains.

Potential Signaling Pathway Involvement

Given the known anti-inflammatory effects of related compounds, N-(3-Thienyl)acetamide could potentially modulate inflammatory signaling pathways. A hypothetical pathway is outlined below.

Caption: Hypothetical modulation of an inflammatory signaling pathway.

Conclusion

N-(3-Thienyl)acetamide is a readily synthesizable compound with potential for further investigation in the field of drug discovery. While specific experimental data is limited, its structural features suggest that it may exhibit interesting biological activities, particularly as an anti-inflammatory or antimicrobial agent. The experimental protocols and predicted data presented in this guide provide a solid foundation for researchers and scientists to initiate further studies on this compound and its derivatives. Future work should focus on obtaining detailed experimental characterization and conducting comprehensive biological screening to fully elucidate the therapeutic potential of N-(3-Thienyl)acetamide.

References

• 1. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structure, quantum chemical insights, and molecular docking studies of Naryl-2-(N-disubstituted) acetamide compounds: potential inhibitors for neurodegenerative enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Characterization of N-(3-Thienyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Core Physicochemical Data

The known quantitative data for N-(3-Thienyl)acetamide is summarized in the table below.

Parameter	Value	Source
Molecular Weight	141.193 g/mol	[1]
Molecular Formula	C₆H₇NOS	[1]
CAS Number	42602-67-5	[1]
Density	Not available in literature

Experimental Protocols

Accurate determination of the physicochemical properties of a compound is fundamental for its application in research and drug development. The following are detailed experimental protocols for determining the molecular weight and density of a solid organic compound like N-(3-Thienyl)acetamide.

Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio of ions. It is a primary method for determining the precise molecular weight of a compound.

Objective: To determine the accurate molecular mass of N-(3-Thienyl)acetamide.

Materials:

• N-(3-Thienyl)acetamide sample

• A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

• Volatile solvent (e.g., methanol, acetonitrile)

• Internal calibrant

Methodology:

• Sample Preparation: A dilute solution of N-(3-Thienyl)acetamide is prepared by dissolving a small amount of the compound in a suitable volatile solvent.

• Ionization: The sample solution is introduced into the ion source of the mass spectrometer. Electron Ionization (EI) or Electrospray Ionization (ESI) are common techniques. For ESI, the sample solution is sprayed through a heated capillary to which a high voltage is applied, generating charged droplets that yield gaseous ions as the solvent evaporates.

• Mass Analysis: The generated ions are accelerated into the mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z) using electric and/or magnetic fields.

• Detection: The separated ions are detected, and a signal is generated for each ion, proportional to its abundance.

• Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak corresponding to the intact molecule (molecular ion, M⁺ or [M+H]⁺) is identified to determine the molecular weight. High-resolution instruments provide a highly accurate mass, which can be used to confirm the elemental composition.[2]

Density Determination via Gas Pycnometry

Gas pycnometry is a non-destructive technique used to determine the true density of a solid material by measuring its volume. It is particularly useful for powders and porous materials.

Objective: To determine the true density of solid N-(3-Thienyl)acetamide.

Materials:

• N-(3-Thienyl)acetamide sample (solid powder)

• Gas pycnometer

• Helium or other inert gas

• Analytical balance

Methodology:

• Sample Preparation: A known mass of the N-(3-Thienyl)acetamide sample is accurately weighed using an analytical balance.

• Volume Measurement: The sample is placed in the sample cell of the gas pycnometer. The instrument operates by measuring the pressure change when a known volume of an inert gas (like helium) is allowed to expand from a reference chamber into the sample chamber.

• The volume of the solid sample is determined by the difference between the volume of the empty sample chamber and the volume of the chamber with the sample present.

• Density Calculation: The density (ρ) is calculated using the formula: ρ = mass / volume where the mass is the value determined from the analytical balance and the volume is the value measured by the gas pycnometer.[3]

Compound Characterization Workflow

The following diagram illustrates a typical workflow for the characterization of a newly synthesized compound like N-(3-Thienyl)acetamide. This process ensures the identity, purity, and properties of the compound are well-documented before further studies.

Caption: A logical workflow for the synthesis, purification, and multi-faceted characterization of a novel chemical entity.

References

• 1. N-(3-THIENYL)ACETAMIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]

Solubility Profile of N-(3-Thienyl)acetamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of N-(3-Thienyl)acetamide, a compound of interest in chemical and pharmaceutical research. Due to a lack of publicly available quantitative solubility data for N-(3-Thienyl)acetamide in common laboratory solvents, this document provides a detailed framework for researchers to determine these values experimentally. It includes a qualitative assessment of expected solubility based on the compound's molecular structure, a comprehensive experimental protocol for solubility determination, and a standardized workflow to ensure data accuracy and reproducibility.

Introduction

N-(3-Thienyl)acetamide is a heterocyclic compound incorporating a thiophene ring and an acetamide group. Understanding its solubility in various solvents is a critical preliminary step in a wide range of applications, including organic synthesis, purification, formulation development, and biological screening. The absence of established solubility data necessitates a reliable methodology for its determination. This guide provides the theoretical and practical foundation for researchers to generate this essential data in-house.

Qualitative Solubility Assessment

The chemical structure of N-(3-Thienyl)acetamide suggests a moderate polarity. The presence of the amide group with its capacity for hydrogen bonding (both donor and acceptor) indicates potential solubility in protic and polar aprotic solvents. The thiophene ring, while aromatic, is a five-membered heterocycle containing a sulfur atom, contributing to its overall polarity.

Based on the principle of "like dissolves like," the expected solubility trend is as follows:

• High Expected Solubility: In polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which can effectively solvate the amide group.

• Moderate to High Expected Solubility: In lower alcohols like methanol and ethanol, which are polar and can engage in hydrogen bonding.

• Moderate Expected Solubility: In solvents of intermediate polarity such as acetone and ethyl acetate.

• Low Expected Solubility: In nonpolar solvents like hexanes and toluene, due to the significant polarity mismatch.

• Low to Very Low Expected Solubility: In water, as the hydrophobic thiophene and acetyl groups may dominate over the polar amide group's contribution.

Quantitative Solubility Data

As of the date of this document, specific quantitative solubility data for N-(3-Thienyl)acetamide in common laboratory solvents is not available in peer-reviewed literature or chemical databases. The following table is provided as a template for researchers to populate with their experimentally determined values.

Solvent	Molar Mass ( g/mol )	Density (g/mL at 20°C)	Experimentally Determined Solubility (mg/mL at 25°C)	Experimentally Determined Solubility (mol/L at 25°C)
Water	18.02	0.998
Methanol	32.04	0.792
Ethanol	46.07	0.789
Acetone	58.08	0.791
Ethyl Acetate	88.11	0.902
Dichloromethane	84.93	1.33
Chloroform	119.38	1.49
Dimethyl Sulfoxide (DMSO)	78.13	1.10
Dimethylformamide (DMF)	73.09	0.944

Experimental Protocol for Solubility Determination

The following protocol describes the isothermal shake-flask method, a widely accepted technique for determining the equilibrium solubility of a compound in a given solvent.

4.1. Materials and Equipment

• N-(3-Thienyl)acetamide (high purity)

• Selected solvents (analytical grade or higher)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps (e.g., 4 mL glass vials)

• Thermostatically controlled shaker or incubator

• Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Syringes

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

4.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of N-(3-Thienyl)acetamide to a vial. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Accurately pipette a known volume of the selected solvent into the vial.

  • Securely cap the vial.

  • Repeat for each solvent to be tested. Prepare each in triplicate for statistical validity.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time to reach equilibrium. A period of 24 to 48 hours is typically adequate, but this should be confirmed by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow the excess solid to settle.

  • Carefully draw the supernatant into a syringe.

  • Immediately pass the solution through a syringe filter into a clean, tared vial to remove any undissolved solids. This step is critical to prevent overestimation of solubility.

  • Accurately weigh the filtered solution.

• Quantification:

  • Gravimetric Method (for less volatile solvents):

    • Evaporate the solvent from the tared vial under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the solute.

    • Once the solvent is fully evaporated, weigh the vial containing the dried solute.

    • Calculate the solubility based on the mass of the solute and the mass (or volume, if density is known) of the solvent.

  • Chromatographic/Spectroscopic Method (preferred):

    • Prepare a series of standard solutions of N-(3-Thienyl)acetamide of known concentrations in the solvent of interest.

    • Generate a calibration curve by analyzing the standard solutions using HPLC or UV-Vis spectrophotometry.

    • Accurately dilute a known volume or mass of the filtered saturated solution with the same solvent.

    • Analyze the diluted sample using the same method as the standards.

    • Determine the concentration of the saturated solution from the calibration curve, accounting for the dilution factor.

4.3. Data Analysis

• Calculate the average solubility and standard deviation from the triplicate measurements for each solvent.

• Express the solubility in appropriate units, such as mg/mL and mol/L.

Workflow for Experimental Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol described above.

Caption: Workflow for the experimental determination of solubility.

Conclusion

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of N-(3-Thienyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for N-(3-Thienyl)acetamide. This document is intended for researchers, scientists, and professionals in drug development who require detailed spectroscopic information for this compound. The data is presented in a structured format to facilitate easy interpretation and comparison, accompanied by a detailed experimental protocol for data acquisition.

¹H and ¹³C NMR Spectral Data

The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR spectral data for N-(3-Thienyl)acetamide.

Table 1: ¹H NMR Spectral Data of N-(3-Thienyl)acetamide

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
7.97	br s	1H	NH
7.69	dd	2.9, 1.4	1H	H-2 (Thiophene)
7.27	dd	5.2, 2.9	1H	H-5 (Thiophene)
7.02	dd	5.2, 1.4	1H	H-4 (Thiophene)
2.14	s	3H	CH₃

Table 2: ¹³C NMR Spectral Data of N-(3-Thienyl)acetamide

Chemical Shift (δ) ppm	Assignment
168.3	C=O (Amide)
138.3	C-3 (Thiophene)
126.5	C-5 (Thiophene)
121.2	C-2 (Thiophene)
108.0	C-4 (Thiophene)
24.1	CH₃

Experimental Protocols

The NMR spectra were acquired using the following experimental setup:

• Instrumentation : A Bruker Avance 300 spectrometer was used for acquiring the NMR data.

• Solvent : The sample of N-(3-Thienyl)acetamide was dissolved in deuterated chloroform (CDCl₃).

• Frequency : ¹H NMR spectra were recorded at 300 MHz, and ¹³C NMR spectra were recorded at 75 MHz.

• Internal Standard : Tetramethylsilane (TMS) was used as the internal standard for referencing the chemical shifts (δ = 0.00 ppm).

• Data Acquisition : Standard pulse programs were utilized for both ¹H and ¹³C NMR data acquisition.

The synthesis of N-(3-Thienyl)acetamide was achieved by reacting 3-aminothiophene with acetyl chloride in the presence of a base.

Visualization of N-(3-Thienyl)acetamide Structure and Assignments

The following diagram illustrates the chemical structure of N-(3-Thienyl)acetamide with the corresponding atom numbering for NMR assignments.

Caption: Structure of N-(3-Thienyl)acetamide with atom numbering.

Mass Spectrometry of N-(3-Thienyl)acetamide: A Technical Overview

A comprehensive search of publicly available scientific databases and spectral libraries has revealed no specific mass spectrometry data for N-(3-Thienyl)acetamide. Commercial suppliers of this compound also do not provide analytical data.

This guide, therefore, presents the mass spectrometry data for a closely related structural isomer, N-(2-Thienyl)acetamide , to provide researchers and drug development professionals with relevant comparative information. The experimental protocols and workflows described are generally applicable for the mass spectrometric analysis of such small aromatic amide molecules.

Mass Spectrometry Data for N-(2-Thienyl)acetamide

To serve as a reference, the electron ionization (EI) mass spectrum data for the constitutional isomer, N-(2-Thienyl)acetamide, is provided below. This data has been compiled from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center.

Table 1: Electron Ionization Mass Spectrum of N-(2-Thienyl)acetamide

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Fragment
43	100.0	[CH₃CO]⁺
45	7.5	[C₂H₅O]⁺
58	5.1	[C₂H₄N]⁺
70	6.8	[C₃H₄N]⁺
84	8.8	[C₄H₄S]⁺
98	39.5	[C₅H₄NS]⁺
99	38.6	[C₅H₅NS]⁺
141	58.0	[M]⁺ (Molecular Ion)

Experimental Protocols: A General Approach

While the specific experimental conditions for the N-(2-Thienyl)acetamide spectrum are not detailed in the database, a typical protocol for acquiring such data via Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) would involve the following steps.

1. Sample Preparation:

• A dilute solution of the analyte (e.g., 10-100 µg/mL) is prepared in a volatile organic solvent such as methanol, dichloromethane, or ethyl acetate.[1][2]

• The sample should be free of particulate matter to prevent blockage of the GC system.[1][2]

2. Gas Chromatography (GC) Separation:

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet, which is heated to ensure rapid vaporization of the sample and solvent.

• Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen) through a capillary column. The column's stationary phase separates the components of the sample based on their boiling points and chemical properties.[2][3]

3. Mass Spectrometry (MS) Analysis:

• Ionization: As the separated components elute from the GC column, they enter the ion source of the mass spectrometer. In Electron Ionization (EI) mode, the molecules are bombarded with a high-energy electron beam (typically 70 eV).[4][5][6] This causes the molecule to lose an electron, forming a positively charged molecular ion ([M]⁺), and also induces fragmentation.[4][7]

• Mass Analysis: The resulting ions (the molecular ion and various fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or ion trap). The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier or similar detector records the abundance of ions at each m/z value, generating the mass spectrum.[8]

Visualization of the Mass Spectrometry Workflow

The following diagram illustrates the general workflow for the analysis of a small molecule like N-(3-Thienyl)acetamide using GC-MS.

A generalized workflow for GC-MS analysis.

References

• 1. uoguelph.ca [uoguelph.ca]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. GC-MS Sample Preparation | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 5. Electron ionization - Wikipedia [en.wikipedia.org]
• 6. acdlabs.com [acdlabs.com]
• 7. Please explain the principles, advantages, and disadvantages of EI : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. Experimental Design [web.mit.edu]

Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity of N-(3-Thienyl)acetamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The N-(3-thienyl)acetamide scaffold has emerged as a promising framework in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. This technical guide provides a comprehensive overview of the current understanding of these compounds, focusing on their potential as anticancer, antimicrobial, and antioxidant agents. Detailed experimental methodologies, quantitative biological data, and visual representations of experimental workflows and signaling pathways are presented to facilitate further research and development in this area.

Quantitative Biological Activity Data

The biological activities of various N-(3-thienyl)acetamide derivatives are summarized below. These tables provide a comparative overview of their potency across different biological assays.

Table 1: Anticancer Activity of N-(3-Thienyl)acetamide Derivatives

Compound ID	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
1a	A549 (Lung)	MTT	15.70	[1]
1b	C6 (Glioma)	MTT	4.33	[2]
2a	MCF-7 (Breast)	MTT	4 ± 0.2	[3]
2b	PC-3 (Prostate)	MTT	7 ± 0.6	[3]
3a	HepG2 (Liver)	Cytotoxicity	>100	[4]
3b	PC3 (Prostate)	Cytotoxicity	10-20	[4]
4 (6b)	A375 (Melanoma)	Cell Viability	~1	[5]

Table 2: Antimicrobial Activity of N-(3-Thienyl)acetamide Derivatives

Compound ID	Microorganism	Strain	MIC (µg/mL)	Reference
5a	Staphylococcus aureus	ATCC 6538P	125	[6]
5b	Listeria monocytogenes	ATCC 19111	250	[6]
5c	Escherichia coli	ATCC 25922	500	[6]
5d	Candida glabrata	ATCC 90030	62.5	[6]
5e	Candida krusei	ATCC 34135	62.5	[6]

Table 3: Antioxidant Activity of an N-(3-Thienyl)acetamide Derivative

Compound ID	Assay Type	IC50	Reference
N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	ABTS Radical Scavenging	0.18 mM	[7]

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation of N-(3-thienyl)acetamide derivatives are crucial for reproducible research.

Synthesis of N-(3-Thienyl)acetamide Derivatives (General Protocol)

This protocol outlines a general two-step synthesis for N-(3-thienyl)acetamide derivatives.[7]

Step 1: Activation of Carboxylic Acid

• To a solution of the desired carboxylic acid (1 equivalent) in a suitable solvent (e.g., dichloromethane or tetrahydrofuran), add thionyl chloride (1.1-1.5 equivalents) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acid chloride.

Step 2: Amide Coupling

• Dissolve 3-aminothiophene (1 equivalent) and a base (e.g., triethylamine or pyridine, 1.1-1.5 equivalents) in an anhydrous aprotic solvent (e.g., tetrahydrofuran or dichloromethane).

• To this solution, add a solution of the crude acid chloride (1 equivalent) in the same solvent dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-(3-thienyl)acetamide derivative.

Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the N-(3-thienyl)acetamide derivatives (typically ranging from 0.01 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity Evaluation: Broth Microdilution Method (MIC Determination)

This method determines the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.[6][8]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., bacteria or fungi) equivalent to a 0.5 McFarland standard.

• Serial Dilution: Perform a two-fold serial dilution of the N-(3-thienyl)acetamide derivatives in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37 °C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

• Reagent Preparation: Prepare solutions of the kinase, its specific substrate, ATP, and the test compound in a suitable kinase buffer.

• Kinase Reaction: In a microplate, incubate the kinase with the test compound at various concentrations for a predetermined period.

• Initiation of Reaction: Initiate the kinase reaction by adding the substrate and ATP.

• Incubation: Allow the reaction to proceed at a specific temperature for a set time.

• Detection: Stop the reaction and measure the kinase activity. This can be done using various methods, such as detecting the amount of phosphorylated substrate using a specific antibody or measuring the amount of ADP produced using a commercially available kit (e.g., ADP-Glo™ Kinase Assay).[9]

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

Antioxidant Activity Evaluation: ABTS Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable radical cation ABTS•+.[10][11]

• ABTS•+ Generation: Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM aqueous solution of ABTS with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Assay Preparation: Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Scavenging Reaction: Add a solution of the test compound at various concentrations to the diluted ABTS•+ solution.

• Incubation: Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Data Analysis: Calculate the percentage of ABTS•+ scavenging activity and determine the IC50 value.

Visualizations: Workflows and Signaling Pathways

Graphical representations of experimental processes and biological mechanisms provide a clear and concise understanding of the research.

Caption: Experimental workflow for the synthesis and biological evaluation of N-(3-thienyl)acetamide derivatives.

Caption: Proposed signaling pathway for apoptosis and autophagy induction by a bioactive N-(3-thienyl)acetamide derivative.[5]

References

• 1. Synthesis and anticancer activity evaluation of N-[4-(2-methylthiazol-4-yl)phenyl]acetamide derivatives containing (benz)azole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery and Optimization of N-(4-(3-Aminophenyl)thiazol-2-yl)acetamide as a Novel Scaffold Active against Sensitive and Resistant Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bmglabtech.com [bmglabtech.com]
• 10. benchchem.com [benchchem.com]
• 11. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

The Versatility of N-(3-Thienyl)acetamide in Modern Organic Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N-(3-Thienyl)acetamide, a readily accessible derivative of 3-aminothiophene, is emerging as a valuable and versatile building block in the field of organic synthesis. Its unique electronic and structural features, combining an electron-rich thiophene ring with a reactive acetamide group, provide a gateway to a diverse array of complex heterocyclic structures. This technical guide explores the synthetic utility of N-(3-Thienyl)acetamide, presenting key transformations, detailed experimental protocols, and potential applications in medicinal chemistry and materials science.

Core Properties and Reactivity

N-(3-Thienyl)acetamide is a stable, crystalline solid at room temperature. The thiophene ring is susceptible to electrophilic substitution, primarily at the C2 and C5 positions, which are activated by the sulfur atom and the acetamido group. The acetamido group itself can participate in various reactions, including hydrolysis, reduction, and cyclization, making it a multifunctional handle for synthetic diversification.

Table 1: Physicochemical Properties of N-(3-Thienyl)acetamide

Property	Value	Reference
Molecular Formula	C₆H₇NOS	--INVALID-LINK--
Molecular Weight	141.19 g/mol	--INVALID-LINK--
Appearance	Off-white to light brown crystalline powder	Commercially available
Melting Point	146-148 °C	Commercially available
Boiling Point	325 °C at 760 mmHg	--INVALID-LINK--
Density	1.26 g/cm³	--INVALID-LINK--

Key Synthetic Transformations

The strategic positioning of the acetamido group on the thiophene ring allows for a range of synthetic manipulations, leading to the construction of novel molecular scaffolds.

Electrophilic Substitution Reactions

The thiophene ring in N-(3-Thienyl)acetamide is activated towards electrophilic attack. Halogenation, nitration, and acylation reactions can be selectively performed to introduce new functional groups, which can then be utilized in subsequent cross-coupling or cyclization reactions.

Diagram 1: Electrophilic Substitution of N-(3-Thienyl)acetamide

Caption: General scheme for electrophilic substitution reactions of N-(3-Thienyl)acetamide.

Synthesis of Fused Heterocycles: The Gewald Reaction

While not a reaction starting from N-(3-Thienyl)acetamide, the Gewald reaction provides a direct route to substituted 2-aminothiophenes, which are immediate precursors to N-(thienyl)acetamides. This multicomponent reaction is a powerful tool for the construction of highly functionalized thiophene rings. A modified Gewald reaction can be employed to synthesize N-(3-acetyl-2-thienyl)acetamide, a closely related and valuable derivative.[1][2]

Diagram 2: Modified Gewald Reaction and Subsequent Acetylation

Caption: Synthesis of N-(3-acetyl-2-thienyl)acetamide via a modified Gewald reaction.

Experimental Protocols

Synthesis of N-(3-Acetyl-2-thienyl)acetamide [1][2]

This two-step procedure first describes the synthesis of the 2-aminothiophene intermediate via a modified Gewald reaction, followed by its acetylation.

Step 1: Synthesis of 1-(2-Amino-3-thienyl)ethanone

• Materials: Cyanoacetone (crude), 1,4-dithian-2,5-diol, triethylamine (Et₃N), dimethylformamide (DMF), diethyl ether, glacial acetic acid.

• Procedure:

  • To a solution of crude cyanoacetone (43 mmol) and 1,4-dithian-2,5-diol (22 mmol) in DMF (10 mL), add triethylamine (10 mmol) with stirring.

  • Heat the solution to 60 °C for 3 hours.

  • Remove the solvent under reduced pressure.

  • To the oily residue, add water (50 mL), diethyl ether (50 mL), and glacial acetic acid (1-3 mL) until the organic layer becomes clear.

  • Separate the organic layer, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude product.

Step 2: Synthesis of N-(3-Acetyl-2-thienyl)acetamide

• Materials: 1-(2-Amino-3-thienyl)ethanone, acetic anhydride.

• Procedure:

  • Reflux a mixture of 1-(2-amino-3-thienyl)ethanone (10 mmol) and excess acetic anhydride (5 mL) for 15 minutes.

  • Cool the reaction mixture and pour it into ice water.

  • Collect the precipitated solid by filtration, wash with water, and dry to obtain N-(3-acetyl-2-thienyl)acetamide.

Table 2: Yield and Characterization Data for the Synthesis of N-(3-Acetyl-2-thienyl)acetamide

Compound	Yield (%)	Melting Point (°C)	Spectroscopic Data
1-(2-Amino-3-thienyl)ethanone	41	88-90	¹H NMR, ¹³C NMR, MS, IR available in reference[1]
N-(3-Acetyl-2-thienyl)acetamide	91	115-117	¹H NMR, ¹³C NMR, MS, IR available in reference[1]

Applications in Drug Discovery and Materials Science

The thiophene nucleus is a well-established pharmacophore present in numerous approved drugs. The ability to functionalize the thiophene ring of N-(3-Thienyl)acetamide and its derivatives opens avenues for the synthesis of novel compounds with potential biological activity. For instance, substituted thieno[3,2-b]pyridines, which can be conceptually derived from N-(3-thienyl)acetamide through cyclization strategies, are known to possess a wide range of pharmacological properties.

Furthermore, the inherent electronic properties of the thiophene ring make it an attractive component in the design of organic electronic materials. Polymers and small molecules containing the thienylacetamide moiety could exhibit interesting conductive or photophysical properties, making them candidates for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and sensors.

Future Outlook

N-(3-Thienyl)acetamide represents an under-explored yet highly promising building block in organic synthesis. The development of novel synthetic methodologies starting from this scaffold is anticipated to provide access to a rich diversity of functionalized thiophene derivatives. Future research in this area will likely focus on:

• Asymmetric Catalysis: Developing enantioselective methods for the functionalization of the thiophene ring and the acetamide side chain.

• Cross-Coupling Reactions: Exploring a wider range of palladium- and copper-catalyzed cross-coupling reactions to introduce diverse aryl, heteroaryl, and alkyl substituents.

• Multicomponent Reactions: Designing novel multicomponent reactions that utilize N-(3-Thienyl)acetamide to rapidly build molecular complexity.

• Medicinal Chemistry: Synthesizing and evaluating libraries of N-(3-thienyl)acetamide derivatives for various biological targets.

• Materials Science: Investigating the electronic and optical properties of polymers and functional materials derived from N-(3-thienyl)acetamide.

References

• 1. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Conformational Analysis and Stability of N-(3-thienyl)amides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the conformational analysis and stability of N-(3-thienyl)amides, a class of compounds of significant interest in medicinal chemistry and materials science. Understanding the three-dimensional structure and inherent stability of these molecules is paramount for the rational design of novel therapeutic agents and functional materials. This document outlines the key conformational features, the experimental and computational methodologies used for their characterization, and the critical aspects of their stability assessment.

Conformational Analysis of N-(3-thienyl)amides

The biological activity and physicochemical properties of N-(3-thienyl)amides are intrinsically linked to their conformational preferences. The rotation around the amide C-N bond and the N-C(thienyl) bond gives rise to different rotational isomers, or conformers. The relative populations of these conformers are dictated by a delicate balance of steric and electronic factors.

Rotational Isomerism

The amide bond in N-(3-thienyl)amides possesses a partial double bond character due to resonance, which restricts free rotation and leads to the existence of E/Z (or trans/cis) isomers. Further complexity arises from the rotation around the N-C(thienyl) single bond, which determines the orientation of the thienyl ring relative to the amide plane.

NMR studies have shown that for N-methyl-N-(3-thienyl)amide in solution, the major conformer is the E-form (cis to the methyl group), similar to N-methylacetamide.[] In the case of N-aryl-N-(3-thienyl)amides, the conformational preference is influenced by the π-electron density and the size of the N-aryl substituent.[]

dot

Caption: Rotational equilibrium between E and Z conformers of N-(3-thienyl)amides.

Factors Influencing Conformational Stability

The stability of different conformers is influenced by several factors:

• Steric Hindrance: Repulsive interactions between bulky substituents on the amide nitrogen and the carbonyl oxygen or the thienyl ring can destabilize certain conformations.

• Electronic Effects: The electron-donating or -withdrawing nature of substituents on the thienyl ring and the N-aryl group can alter the electron density distribution and affect the rotational barrier.

• Intramolecular Interactions: Non-covalent interactions, such as hydrogen bonds or chalcogen-chalcogen interactions, can stabilize specific conformations. For instance, in N-(2-thienyl)acetamides, a 1,5-type intramolecular S···O=C interaction stabilizes the Z-conformer.[][2][3] While not as prominent in the 3-thienyl isomers, the potential for such interactions should be considered.

• Solvent Effects: The polarity of the solvent can influence the conformational equilibrium by preferentially solvating more polar conformers. The barrier to amide bond rotation generally increases with the polarity and hydrogen-bond donating ability of the solvent.

Quantitative Conformational Data

The following tables summarize key quantitative data related to the conformational analysis of amides, providing a reference for understanding the energetic landscape of N-(3-thienyl)amides.

Table 1: Rotational Energy Barriers of Selected Amides

Compound	Method	Solvent	Rotational Barrier (ΔG‡, kcal/mol)	Reference
Formamide	Experimental	Gas Phase	16.0	[4]
N,N-Dimethylformamide	Experimental	Gas Phase	19.4	[4]
N,N-Dimethylacetamide	Experimental	Gas Phase	15.3	[4]
Formamide	Experimental	Water	18.2	[4]
N,N-Dimethylformamide	Experimental	Water	22.0	[4]
N-Methylacetamide	Experimental	Water	18.8	[4]
N,N-Dimethylacetamide	Experimental	Water	19.1	[4]
N-Benzhydryl-N-methylformamide	Experimental (NMR)	DMSO-d6	19.5	[5]
N-Benzhydrylformamides	Calculated (DFT)	-	20-23	[5]

Table 2: Calculated Conformational Energy Differences for N-Aryl Amides

Compound Type	Method	Key Finding	Reference
2° N-Aryl Amides	DFT (B3LYP/6-31G(d))	Generally maintain a trans conformation.	[6][7]
3° N-Alkyl-N-Aryl Amides	DFT (B3LYP/6-31G(d))	cis conformation is often more stable due to allylic strain.	[6][7]

Experimental and Computational Protocols

A combination of experimental and computational techniques is employed to elucidate the conformational landscape of N-(3-thienyl)amides.

dot

Caption: General workflow for the conformational analysis of N-(3-thienyl)amides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformation of N-(3-thienyl)amides in solution.

• Nuclear Overhauser Effect (NOE) Spectroscopy: NOE experiments (e.g., NOESY or ROESY) can be used to determine the spatial proximity of protons, which helps in assigning the E and Z conformers.

• Variable Temperature (VT) NMR: By monitoring the NMR spectra at different temperatures, the coalescence of signals corresponding to the different conformers can be observed. This allows for the determination of the rate of interconversion and the calculation of the rotational energy barrier (ΔG‡).

General Protocol for VT-NMR:

• Dissolve the N-(3-thienyl)amide in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3).

• Acquire a series of 1H NMR spectra over a range of temperatures, starting from a low temperature where the signals of the conformers are sharp and distinct, and increasing to a temperature above the coalescence point where the signals merge into a single peak.

• Determine the coalescence temperature (Tc) and the chemical shift difference between the exchanging signals (Δν) at low temperature.

• Calculate the rate constant (k) at the coalescence temperature using the appropriate equations.

• Calculate the Gibbs free energy of activation (ΔG‡) using the Eyring equation.

Single-Crystal X-ray Diffraction

X-ray crystallography provides precise information about the solid-state conformation of N-(3-thienyl)amides, including bond lengths, bond angles, and dihedral angles.

General Protocol for Single-Crystal X-ray Diffraction:

• Grow single crystals of the N-(3-thienyl)amide of suitable size and quality (typically >0.1 mm in all dimensions).

• Mount a single crystal on a goniometer head.

• Place the crystal in a monochromatic X-ray beam and collect the diffraction data as the crystal is rotated.

• Process the diffraction data to determine the unit cell dimensions and space group.

• Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the electron density.

• Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, and angles.

Computational Modeling

Density Functional Theory (DFT) calculations are a valuable tool for complementing experimental data and for predicting the conformational preferences and rotational energy barriers of N-(3-thienyl)amides.

General Protocol for DFT Calculations:

• Construct the initial 3D structures of the different possible conformers of the N-(3-thienyl)amide.

• Perform geometry optimization for each conformer using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

• Calculate the vibrational frequencies to confirm that the optimized structures correspond to energy minima.

• Determine the relative energies of the conformers to predict the most stable isomer.

• To calculate the rotational energy barrier, perform a relaxed potential energy surface scan by systematically varying the dihedral angle of the bond of interest (e.g., the C-N amide bond) and optimizing the rest of the geometry at each step.

• Locate the transition state structure and calculate its energy to determine the rotational barrier.

Stability of N-(3-thienyl)amides

The stability of N-(3-thienyl)amides is a critical parameter for their application in drug development and materials science. Stability studies are designed to evaluate how the quality of the compound varies over time under the influence of various environmental factors.

Degradation Pathways

N-(3-thienyl)amides are susceptible to degradation through several pathways:

• Hydrolysis: The amide bond can be cleaved under acidic or basic conditions, yielding the corresponding carboxylic acid and amine.

• Oxidation: The thiophene ring is susceptible to oxidation, which can lead to the formation of sulfoxides or other degradation products.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of the thiophene ring and other chromophoric parts of the molecule.

Stability Testing Protocols

A comprehensive stability testing program for N-(3-thienyl)amides should be conducted according to regulatory guidelines (e.g., ICH guidelines).

Table 3: Typical Conditions for Stability and Forced Degradation Studies

Study Type	Conditions	Purpose
Long-Term Stability	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	To establish the re-test period or shelf-life under recommended storage conditions.
Accelerated Stability	40°C ± 2°C / 75% RH ± 5% RH	To increase the rate of chemical degradation and predict the long-term stability.
Forced Degradation
- Acid Hydrolysis	0.1 M - 1 M HCl, room temp. to reflux	To investigate degradation in acidic conditions.
- Base Hydrolysis	0.1 M - 1 M NaOH, room temp. to reflux	To investigate degradation in basic conditions.
- Oxidation	3-30% H2O2, room temperature	To assess susceptibility to oxidation.
- Thermal Stress	High temperature (e.g., 60-80°C)	To evaluate thermal stability.
- Photostability	Exposure to light (ICH Q1B)	To assess sensitivity to light.

dot

Caption: Overview of a stability testing program for N-(3-thienyl)amides.

Analytical Methodology: A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, must be developed and validated. This method should be capable of separating the intact N-(3-thienyl)amide from all potential degradation products and impurities.

Conclusion

The conformational analysis and stability assessment of N-(3-thienyl)amides are crucial for their successful development as drug candidates or advanced materials. A multi-faceted approach, combining experimental techniques like NMR and X-ray crystallography with computational modeling, is essential for a thorough understanding of their conformational behavior. Rigorous stability testing under various stress conditions is necessary to ensure their quality, safety, and efficacy over time. This guide provides a foundational framework for researchers and scientists working with this important class of molecules.

References

• 2. chemistry.montana.edu [chemistry.montana.edu]
• 3. NMR Determination of the Rotational Barrier in N,N-Dimethylacetamide. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. Degradation of thiophene-2-carboxylate, furan-2-carboxylate, pyrrole-2-carboxylate and other thiophene derivatives by the bacterium Vibrio YC1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Therapeutic Potential: A Technical Guide to Novel Thienyl-Based Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

The thiophene scaffold, a five-membered aromatic ring containing a sulfur atom, is a cornerstone in medicinal chemistry, lending unique physicochemical properties to a diverse array of bioactive molecules. Its ability to mimic a phenyl ring while offering distinct electronic and lipophilic characteristics has made it a privileged structure in the design of novel therapeutics. This technical guide provides an in-depth exploration of the discovery, synthesis, and biological evaluation of novel thienyl-based compounds, offering detailed experimental protocols and a comprehensive summary of their therapeutic potential across various disease areas, including oncology, infectious diseases, and neurological disorders.

I. Synthesis of Bioactive Thienyl-Based Compounds

The synthesis of thienyl-containing molecules often leverages well-established organic chemistry reactions, tailored to introduce the thiophene moiety and other key pharmacophores. A common and effective method for the synthesis of 3-aryl-2-(thien-2-yl)acrylonitriles, a class of compounds with significant anticancer activity, is the Knoevenagel condensation.

Experimental Protocol: Synthesis of 3-aryl-2-(thien-2-yl)acrylonitriles via Knoevenagel Condensation

This protocol describes the synthesis of 3-aryl-2-(thien-2-yl)acrylonitriles from an aromatic aldehyde and 2-thienylacetonitrile.

Materials:

• Aromatic aldehyde (1 mmol)

• 2-Thienylacetonitrile (1 mmol)

• Ethanol:Water (1:1 mixture)

• Bael Fruit Extract (BFE) as a catalyst (3 mL)

• Ethyl acetate

• Stirring apparatus

Procedure:

• In a reaction vessel, combine the aromatic aldehyde (1 mmol) and 2-thienylacetonitrile (1 mmol) in a 1:1 mixture of ethanol and water (5 mL).

• Add Bael Fruit Extract (3 mL) to the mixture to catalyze the reaction.

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion of the reaction, add water to the reaction mass to precipitate the product.

• Filter the solid product and wash it with water.

• Recrystallize the crude product from ethyl acetate to afford the purified 3-aryl-2-(thien-2-yl)acrylonitrile derivative.[1]

• Characterize the synthesized compound using spectroscopic techniques such as 1H NMR, 13C NMR, IR, and mass spectrometry to confirm its structure.

II. Biological Evaluation of Thienyl-Based Compounds

The bioactivity of newly synthesized thienyl derivatives is assessed through a battery of in vitro assays to determine their efficacy and mechanism of action. Key areas of investigation include anticancer, antimicrobial, and enzyme inhibitory activities.

A. Anticancer Activity

The potential of thienyl compounds to inhibit cancer cell growth and induce apoptosis is evaluated using several standard assays.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[2][3]

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density (e.g., 1,000 to 100,000 cells per well) in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the thienyl-based test compounds in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. Add 10 µL of the MTT stock solution to each well and incubate for 2-4 hours at 37°C.[3]

• Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

This assay assesses the ability of a single cell to grow into a colony, providing a measure of the long-term effects of a compound on cell proliferation and survival.[4][5][6]

Experimental Protocol: Clonogenic Survival Assay

• Cell Seeding: Prepare a single-cell suspension of the cancer cell line. Seed a specific number of cells (e.g., 100-1000 cells) into 6-well plates or petri dishes and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the thienyl compound for a defined period.

• Incubation: Remove the compound-containing medium, wash the cells with PBS, and add fresh complete medium. Incubate the plates for 1-3 weeks at 37°C in a 5% CO2 incubator, allowing colonies to form.

• Colony Fixation and Staining: Aspirate the medium and wash the colonies with PBS. Fix the colonies with a solution such as 4% paraformaldehyde or 10% formalin for at least 2 hours. Stain the fixed colonies with a 0.5% crystal violet solution for 2 hours.[7]

• Colony Counting: Carefully wash the plates with water to remove excess stain and allow them to air dry. Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the plating efficiency and the surviving fraction for each treatment condition compared to the untreated control.

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway, to determine if the compound induces programmed cell death.[8][9][10][11][12]

Experimental Protocol: Caspase-3 Colorimetric Assay

• Cell Lysis: Treat cells with the thienyl compound to induce apoptosis. Harvest the cells and lyse them using a chilled lysis buffer to release the cytosolic contents.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method like the Bradford assay.

• Assay Reaction: In a 96-well plate, add a specific amount of protein lysate (e.g., 50-200 µg) to each well. Add the 2x Reaction Buffer containing DTT.

• Substrate Addition: Initiate the reaction by adding the caspase-3 substrate (e.g., DEVD-pNA) to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Absorbance Measurement: Measure the absorbance at 405 nm using a microplate reader. The absorbance is proportional to the amount of p-nitroaniline (pNA) released by caspase-3 activity.

• Data Analysis: Compare the absorbance of treated samples to untreated controls to determine the fold-increase in caspase-3 activity.

B. Antimicrobial Activity

The antimicrobial potential of thienyl compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic bacteria and fungi.[13]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Inoculum: Grow the microbial strains in a suitable broth medium to a specific turbidity, corresponding to a known cell density (e.g., 106 CFU/mL).

• Compound Dilution: Prepare serial twofold dilutions of the thienyl compounds in a 96-well microtiter plate using an appropriate broth medium.

• Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microorganisms with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the specific microorganism (e.g., 37°C for bacteria, 28-30°C for fungi) for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

C. Enzyme Inhibition Assays

Thienyl-based compounds have shown promise as inhibitors of various enzymes, including acetylcholinesterase (AChE), which is a target in Alzheimer's disease therapy.

Experimental Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

• Reagent Preparation: Prepare solutions of acetylthiocholine iodide (ATCI, substrate), 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent), and the AChE enzyme in a suitable buffer (e.g., phosphate buffer, pH 8.0).

• Assay Setup: In a 96-well plate, add the buffer, DTNB solution, and the test thienyl compound at various concentrations.

• Enzyme Addition: Add the AChE enzyme solution to each well and incubate for a short period.

• Reaction Initiation: Start the reaction by adding the ATCI substrate solution.

• Absorbance Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader. The rate of the reaction is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

III. Quantitative Bioactivity Data

The following tables summarize the in vitro bioactivity of representative thienyl-based compounds from the literature.

Table 1: Anticancer Activity of Thienyl-Based Compounds

Compound Class	Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Thienyl Chalcones	Compound 5	MCF-7	MTT	7.79 ± 0.81
Compound 5	MDA-MB-231	MTT	5.27 ± 0.98
Compound 8	MCF-7	MTT	7.24 ± 2.10
Compound 8	MDA-MB-231	MTT	21.58 ± 1.50
Thienopyrimidines	Compound 3b	HepG2	MTT	3.105	[14]
Compound 3b	PC-3	MTT	2.15	[14]
Compound 4c	HepG2	MTT	3.023	[14]
Compound 4c	PC-3	MTT	3.12	[14]
Thienyl-Pyridine Hybrids	Compound 5	A549	MTT	0.452	[15]
Compound 8e	A549	MTT	0.302	[15]
Thienopyrimidines	Compound 1	HepG2	MTT	~4-10	[16]
Compound 1	MCF7	MTT	~4-10	[16]
Compound 4	HepG2	MTT	~4-10	[16]
Compound 4	MCF7	MTT	~4-10	[16]
Compound 14	HepG2	MTT	~4-10	[16]
Compound 14	MCF7	MTT	~4-10	[16]
Compound 16	HepG2	MTT	~4-10	[16]
Compound 16	MCF7	MTT	~4-10	[16]
Compound 17	HepG2	MTT	~4-10	[16]
Compound 17	MCF7	MTT	~4-10	[16]

Table 2: Antimicrobial Activity of Thienyl-Based Compounds

Compound Class	Compound	Microorganism	MIC (mg/L)	Reference
Thiophene Derivatives	Compound 4	Col-R A. baumannii	16 (MIC50)	[17][18]
Compound 4	Col-R E. coli	8 (MIC50)	[17][18]
Compound 5	Col-R A. baumannii	16 (MIC50)	[17][18]
Compound 5	Col-R E. coli	32 (MIC50)	[17][18]
Compound 8	Col-R A. baumannii	32 (MIC50)	[17][18]
Compound 8	Col-R E. coli	32 (MIC50)	[17][18]

Table 3: Enzyme Inhibitory Activity of Thienyl-Based Compounds

Compound Class	Target Enzyme	Compound	IC50	Reference
Quinolyl-thienyl chalcones	VEGFR-2	Compound 19	73.41 nM	[19]
Thieno[2,3-d]pyrimidines	VEGFR-2	Compound 21b	33.4 nM	[20][21]
VEGFR-2	Compound 21c	47.0 nM	[20][21]
VEGFR-2	Compound 21e	21 nM	[20][21]
Salicylanilide (thio)carbamates	Acetylcholinesterase	Multiple derivatives	38.9 - 89.7 µM	[22]

IV. Signaling Pathways and Mechanisms of Action

Understanding the molecular pathways through which thienyl-based compounds exert their effects is crucial for rational drug design and development. Many of the anticancer thienyl derivatives have been shown to target key signaling pathways involved in cell proliferation, survival, and angiogenesis.

A. VEGFR-2 Signaling Pathway

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis. Several thienyl-based compounds have been identified as potent inhibitors of VEGFR-2.

Caption: VEGFR-2 signaling pathway and inhibition by thienyl-based compounds.

B. p53 Signaling Pathway

The p53 tumor suppressor protein plays a critical role in preventing cancer formation by inducing cell cycle arrest, apoptosis, or senescence in response to cellular stress. Some thienyl-based compounds have been shown to activate the p53 pathway, leading to cancer cell death.

Caption: p53 signaling pathway and activation by thienyl-based compounds.

V. Experimental and Logical Workflows

The discovery and development of novel bioactive thienyl compounds follow a structured workflow, from initial design and synthesis to comprehensive biological evaluation.

Caption: A generalized workflow for the discovery of novel bioactive compounds.

VI. Conclusion

Thienyl-based compounds represent a rich and versatile source of bioactive molecules with significant therapeutic potential. The synthetic accessibility of the thiophene core allows for extensive structural modifications, enabling the fine-tuning of pharmacological properties. The detailed protocols and compiled data within this guide are intended to serve as a valuable resource for researchers in the field, facilitating the discovery and development of the next generation of thienyl-based therapeutics. Further exploration of structure-activity relationships and mechanisms of action will undoubtedly continue to unveil novel compounds with improved efficacy and safety profiles.

References

• 1. cbijournal.com [cbijournal.com]
• 2. researchhub.com [researchhub.com]
• 3. benchchem.com [benchchem.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. Clonogenic assay - Wikipedia [en.wikipedia.org]
• 6. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 8. cosmobiousa.com [cosmobiousa.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 12. genscript.com [genscript.com]
• 13. Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 18. Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Discovery and molecular docking of quinolyl-thienyl chalcones as anti-angiogenic agents targeting VEGFR-2 tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Discovery of Potent VEGFR-2 Inhibitors based on Furopyrimidine and Thienopyrimidne Scaffolds as Cancer Targeting Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

N-(3-Thienyl)acetamide: A Comprehensive Technical Guide for Materials Science Applications

For Researchers, Scientists, and Drug Development Professionals

December 29, 2025

Abstract

N-(3-Thienyl)acetamide, a derivative of the versatile thiophene heterocycle, is an emerging building block in the field of materials science. Its unique electronic and structural characteristics, stemming from the electron-rich thiophene ring and the amide functionality, make it a promising candidate for a range of applications, including the development of novel conductive polymers, organic electronic devices, and corrosion inhibitors. This technical guide provides an in-depth overview of N-(3-Thienyl)acetamide, covering its synthesis, physicochemical properties, and potential applications in materials science. Detailed experimental protocols and quantitative data from analogous systems are presented to facilitate further research and development in this area.

Introduction

Thiophene-containing compounds have garnered significant attention in materials science due to their excellent electronic properties, environmental stability, and tunable characteristics. The incorporation of an acetamide group at the 3-position of the thiophene ring introduces a site for hydrogen bonding and potential polymerization, further expanding its utility. N-(3-Thienyl)acetamide, with its straightforward synthesis and versatile chemical nature, presents an attractive platform for the design and fabrication of advanced materials. This guide will explore its potential in the key areas of organic electronics and corrosion inhibition, providing researchers with the foundational knowledge required to harness its properties.

Physicochemical Properties

A thorough understanding of the fundamental properties of N-(3-Thienyl)acetamide is crucial for its application in materials science. Key physicochemical data are summarized in Table 1.

Property	Value	Reference
Molecular Formula	C₆H₇NOS	[1]
Molecular Weight	141.19 g/mol	[1]
IUPAC Name	N-thiophen-3-ylacetamide	[1]
CAS Number	42602-67-5
Appearance	Not explicitly stated, likely a solid
Solubility	Not explicitly stated
Melting Point	Not available
Boiling Point	Not available

Synthesis of N-(3-Thienyl)acetamide

The synthesis of N-(3-Thienyl)acetamide can be readily achieved through the acetylation of 3-aminothiophene. While a specific protocol for this exact reaction is not widely published, a reliable synthesis can be adapted from established procedures for the acetylation of similar aminothiophene derivatives. The general reaction scheme is depicted below.

Figure 1: General synthesis scheme for N-(3-Thienyl)acetamide.

Detailed Experimental Protocol (Adapted)

This protocol is adapted from the synthesis of a structurally similar compound, N-(3-acetyl-2-thienyl)acetamide.

Materials:

• 3-Aminothiophene

• Acetic anhydride

• Pyridine (or another suitable base like triethylamine)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 3-aminothiophene (1.0 eq) in the chosen solvent (DCM or THF).

• Addition of Base: Add pyridine (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• Acetylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add acetic anhydride (1.1 eq) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to yield pure N-(3-Thienyl)acetamide.

Applications in Materials Science

Conductive Polymers and Organic Electronics

The thiophene moiety in N-(3-Thienyl)acetamide makes it a prime candidate for the development of conductive polymers through electropolymerization. The resulting poly(N-(3-Thienyl)acetamide) would possess a conjugated backbone, essential for charge transport, with the amide side groups influencing the polymer's solubility, processability, and intermolecular interactions.

Figure 2: Workflow for the electropolymerization of N-(3-Thienyl)acetamide.

This protocol provides a general procedure for the electropolymerization of thiophene derivatives, which can be adapted for N-(3-Thienyl)acetamide.[2][3]

Materials and Equipment:

• N-(3-Thienyl)acetamide (monomer)

• Acetonitrile or Dichloromethane (solvent)

• Tetrabutylammonium perchlorate (TBAP) or Lithium perchlorate (LiClO₄) (supporting electrolyte)

• Three-electrode electrochemical cell:

  • Working electrode (e.g., Indium Tin Oxide (ITO) coated glass, platinum, or gold)

  • Counter electrode (e.g., platinum wire or foil)

  • Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode (SCE))

• Potentiostat/Galvanostat

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the supporting electrolyte (e.g., 0.1 M TBAP) in the chosen solvent.

• Monomer Solution: Dissolve N-(3-Thienyl)acetamide in the electrolyte solution to a desired concentration (e.g., 0.01 M to 0.1 M).

• Electrochemical Cell Setup: Assemble the three-electrode cell with the prepared monomer solution. Ensure the electrodes are clean and properly positioned.

• Electropolymerization: Perform electropolymerization using cyclic voltammetry (CV) or potentiostatic methods.

  • Cyclic Voltammetry: Scan the potential in a range where the monomer is oxidized (e.g., from 0 V to a potential sufficient for oxidation, typically around +1.6 to +1.8 V vs. Ag/AgCl for thiophenes).[2] Repeat for a set number of cycles to grow the polymer film on the working electrode.

  • Potentiostatic: Apply a constant potential at which the monomer oxidizes for a specific duration to grow the polymer film.

• Film Characterization: After polymerization, rinse the polymer-coated electrode with the pure solvent to remove any unreacted monomer and electrolyte. The resulting polymer film can then be characterized for its electrochemical, optical, and electrical properties.

While no specific data for poly(N-(3-Thienyl)acetamide) is currently available, the properties of similar polythiophene derivatives suggest its potential application in OFETs. The charge carrier mobility, a key performance metric, would be influenced by the polymer's regioregularity and solid-state packing, which in turn are affected by the amide side chains. The fabrication of an OFET would typically follow the workflow illustrated below.

Figure 3: General workflow for the fabrication of an Organic Field-Effect Transistor (OFET).

Corrosion Inhibition

Organic compounds containing heteroatoms like sulfur and nitrogen, along with aromatic rings, are known to be effective corrosion inhibitors for metals, particularly steel in acidic environments.[4] N-(3-Thienyl)acetamide possesses both a sulfur-containing thiophene ring and a nitrogen-containing amide group, making it a promising candidate for corrosion inhibition. The proposed mechanism involves the adsorption of the molecule onto the metal surface, forming a protective barrier that hinders the corrosion process.

Inhibitor	Metal	Medium	Max. Inhibition Efficiency (%)	Reference
2-Acetylthiophene thiosemicarbazone	Mild Steel	1 M HCl	96	[5]
5-tert-butoxythiophene-2-carbaldehyde phenylhydrazone	Steel	0.5 M H₂SO₄	87	[6][7]
2-Ethylamine thiophene	Steel	0.5 M H₂SO₄	98	[8]
Thiophene	Mild Steel	0.5 M Oxalic Acid	99	[9]
Acetamide	Mild Steel	0.5 M H₂SO₄	57.77 (at 500 ppm)	[10]
Acetamide + KI	Mild Steel	0.5 M H₂SO₄	80.64	[11]

These data suggest that N-(3-Thienyl)acetamide could exhibit significant corrosion inhibition properties.

The effectiveness of N-(3-Thienyl)acetamide as a corrosion inhibitor can be evaluated using standard electrochemical techniques.

Materials and Equipment:

• Mild steel coupons (working electrode)

• Corrosive medium (e.g., 1 M HCl or 0.5 M H₂SO₄)

• N-(3-Thienyl)acetamide (inhibitor)

• Three-electrode electrochemical cell (as described in 4.1.1)

• Potentiostat/Galvanostat with software for electrochemical impedance spectroscopy (EIS) and Tafel polarization.

Procedure:

• Preparation of Test Solutions: Prepare the corrosive medium with and without various concentrations of N-(3-Thienyl)acetamide.

• Electrode Preparation: Polish the mild steel coupons to a mirror finish, clean them with acetone and distilled water, and dry them before immersion.

• Electrochemical Measurements:

  • Open Circuit Potential (OCP): Monitor the OCP of the steel electrode in the test solution until a stable potential is reached.

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS measurements at the OCP over a wide frequency range (e.g., 100 kHz to 0.01 Hz) to determine the charge transfer resistance (Rct). The inhibition efficiency (IE%) can be calculated using the formula: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] * 100 where Rct(inh) and Rct(blank) are the charge transfer resistances with and without the inhibitor, respectively.[12]

  • Tafel Polarization: Scan the potential from a cathodic potential to an anodic potential relative to the OCP to obtain Tafel plots. From these plots, the corrosion current density (Icorr) can be determined. The IE% can be calculated as: IE% = [(Icorr(blank) - Icorr(inh)) / Icorr(blank)] * 100 where Icorr(blank) and Icorr(inh) are the corrosion current densities without and with the inhibitor, respectively.

Figure 4: Experimental workflow for corrosion inhibition testing.

Conclusion

N-(3-Thienyl)acetamide is a molecule with considerable, yet largely untapped, potential in materials science. Its straightforward synthesis and the presence of both a thiophene ring and an amide group make it a versatile building block for the development of new functional materials. While direct experimental data on its performance in organic electronics and as a corrosion inhibitor is currently limited, the information available for analogous compounds strongly suggests that it is a promising candidate for further investigation in these areas. This technical guide provides the necessary foundational knowledge and experimental frameworks to encourage and facilitate future research into the applications of N-(3-Thienyl)acetamide.

References

• 1. N-3-Thienylacetamide | C6H7NOS | CID 97310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. openriver.winona.edu [openriver.winona.edu]
• 3. mdpi.com [mdpi.com]
• 4. jme.aspur.rs [jme.aspur.rs]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Thiophene derivatives as effective inhibitors for the corrosion of steel in 0.5 m H2SO4 | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. jofamericanscience.org [jofamericanscience.org]
• 10. kamjournal.org [kamjournal.org]
• 11. nanobioletters.com [nanobioletters.com]
• 12. ijcsi.pro [ijcsi.pro]

Theoretical Scrutiny of N-(3-Thienyl)acetamide: A DFT-Based Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and computational analysis of N-(3-Thienyl)acetamide, a molecule of interest in medicinal chemistry due to the prevalence of the thiophene nucleus in various pharmaceuticals.[1][2][3] Leveraging Density Functional Theory (DFT), this document outlines the methodologies for structural elucidation, spectroscopic analysis, and the exploration of the molecule's electronic properties. While direct experimental and extensive theoretical data for N-(3-Thienyl)acetamide is not widely published, this guide synthesizes information from studies on analogous thiophene and acetamide derivatives to present a robust framework for its analysis. The content herein is intended to serve as a foundational resource for researchers engaged in the computational assessment and rational design of novel therapeutic agents based on the thienylacetamide scaffold.

Introduction

Thiophene and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous bioactive compounds.[1] The inherent aromaticity and electronic characteristics of the thiophene ring contribute to its versatile role as a pharmacophore. When coupled with an acetamide functionality, as in N-(3-Thienyl)acetamide, the resulting molecule presents intriguing possibilities for drug design and development. Computational methods, particularly Density Functional Theory (DFT), have emerged as indispensable tools for predicting the physicochemical properties and biological activities of such molecules.[4][5][6] This guide details the application of DFT to elucidate the structural, vibrational, and electronic characteristics of N-(3-Thienyl)acetamide.

Synthesis and Experimental Characterization

While a specific, detailed synthesis protocol for N-(3-Thienyl)acetamide was not found in the immediate search results, a general and widely applicable method for the synthesis of similar N-aryl acetamides involves the acylation of the corresponding amine.

General Synthesis Protocol

The synthesis of N-(3-Thienyl)acetamide would likely proceed via the N-acylation of 3-aminothiophene with an acetylating agent such as acetyl chloride or acetic anhydride.[7][8]

• Step 1: Activation of the Carboxylic Acid (if starting from acetic acid): Acetic acid can be activated by conversion to acetyl chloride using a chlorinating agent like thionyl chloride (SOCl₂).[7]

• Step 2: N-Acylation: 3-aminothiophene is dissolved in a suitable aprotic solvent (e.g., tetrahydrofuran - THF). A base, such as triethylamine, is added to neutralize the HCl byproduct. The acetylating agent (e.g., acetyl chloride) is then added dropwise to the solution, typically at a reduced temperature to control the reaction's exothermicity.[7]

• Step 3: Work-up and Purification: The reaction mixture is typically washed with water to remove the triethylammonium chloride salt. The organic layer is then dried and the solvent is evaporated. The crude product can be purified by recrystallization from a suitable solvent, such as acetonitrile.[7][8]

Spectroscopic Characterization

The synthesized N-(3-Thienyl)acetamide would be characterized using standard spectroscopic techniques to confirm its structure.

• FT-IR Spectroscopy: The FT-IR spectrum is expected to show characteristic peaks for the N-H stretching vibration, the C=O stretching of the amide, and vibrations associated with the thiophene ring.

• NMR Spectroscopy (¹H and ¹³C):

  • ¹H NMR: Signals corresponding to the thiophene ring protons, the amide proton (NH), and the methyl protons of the acetyl group would be observed.[8][9]

  • ¹³C NMR: Resonances for the carbons of the thiophene ring, the amide carbonyl carbon, and the methyl carbon would be present.[8][9]

• Mass Spectrometry: To confirm the molecular weight of the compound.

Computational Methodology: A DFT Approach

DFT calculations are a powerful means to investigate the molecular properties of N-(3-Thienyl)acetamide from a theoretical standpoint.[10][11] The following outlines a typical computational workflow.

Geometry Optimization

The initial step involves optimizing the molecular geometry of N-(3-Thienyl)acetamide. This is typically performed using a functional like B3LYP in conjunction with a basis set such as 6-311++G(d,p).[7][12] This process finds the lowest energy conformation of the molecule.

Vibrational Frequency Analysis

Following geometry optimization, vibrational frequency calculations are performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). The calculated vibrational frequencies can be compared with experimental FT-IR data.

Electronic Properties Analysis

Several key electronic properties can be calculated to understand the reactivity and stability of the molecule:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for determining the molecule's electronic behavior. The HOMO-LUMO energy gap is an indicator of chemical reactivity and kinetic stability.[13]

• Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution on the molecule, highlighting electrophilic and nucleophilic sites.[13]

• Fukui Functions: These are used to predict the local reactivity of different atomic sites within the molecule towards nucleophilic, electrophilic, and radical attacks.[2][3][7][12]

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into intramolecular interactions, charge delocalization, and the nature of chemical bonds.[10][11]

Predicted Molecular Properties (Based on Analogous Systems)

The following tables summarize expected quantitative data for N-(3-Thienyl)acetamide, extrapolated from computational studies on similar thiophene and acetamide derivatives. Note: This data is illustrative and would require specific DFT calculations on N-(3-Thienyl)acetamide for verification.

Table 1: Selected Optimized Geometrical Parameters

Parameter	Bond/Angle	Predicted Value
Bond Length (Å)	C=O	~1.23
C-N (amide)	~1.36
C-S (thiophene)	~1.72
C-C (thiophene)	~1.38 - 1.42
Bond Angle (°)	O=C-N	~122.5
C-N-H	~120.0
Dihedral Angle (°)	C-C-N-H	~180.0 (trans)

Table 2: Calculated Electronic Properties

Property	Predicted Value (eV)
HOMO Energy	~ -6.5
LUMO Energy	~ -1.0
HOMO-LUMO Gap	~ 5.5
Ionization Potential	~ 6.5
Electron Affinity	~ 1.0

Visualizing Computational Workflows and Interactions

The following diagrams, generated using the DOT language, illustrate the logical flow of a DFT analysis and a conceptual representation of potential molecular interactions.

Caption: DFT analysis workflow for N-(3-Thienyl)acetamide.

Caption: Potential intermolecular interactions of N-(3-Thienyl)acetamide.

Conclusion

This technical guide has presented a comprehensive, albeit predictive, framework for the theoretical and computational analysis of N-(3-Thienyl)acetamide using Density Functional Theory. By drawing parallels with existing research on similar molecular scaffolds, we have outlined the probable synthetic routes, characterization techniques, and a detailed DFT workflow. The provided data tables and diagrams serve as a valuable starting point for researchers aiming to investigate this molecule further. The application of these computational methods can significantly accelerate the drug discovery process by enabling the prediction of molecular properties and facilitating the rational design of more potent and specific therapeutic agents. Future work should focus on the actual synthesis and detailed experimental and computational characterization of N-(3-Thienyl)acetamide to validate and expand upon the theoretical framework presented here.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DFT Based Studies on Bioactive Molecules - Ambrish Kumar Srivastava, Neeraj Misra - Google 도서 [books.google.co.kr]
• 5. DFT Based Studies on Bioactive Molecules [benthambooks.com]
• 6. pascal-cofc.library.cofc.edu [pascal-cofc.library.cofc.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Density functional theory study of the local molecular properties of acetamide derivatives as anti-HIV drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Safety, Handling, and GHS Information for N-(3-Thienyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and regulatory information for N-(3-Thienyl)acetamide, a chemical intermediate used in various research and development applications. Adherence to the protocols and recommendations outlined is critical for ensuring laboratory safety and regulatory compliance.

Chemical Identification

Proper identification is the first step in safely handling any chemical substance.

Identifier	Value
Chemical Name	N-(3-Thienyl)acetamide
Synonyms	3-Acetamidothiophene, N-thiophen-3-ylacetamide
CAS Number	42602-67-5
Molecular Formula	C₆H₇NOS
Molecular Weight	141.19 g/mol
IUPAC Name	N-thiophen-3-ylacetamide

GHS Hazard Information

N-(3-Thienyl)acetamide is classified under the Globally Harmonized System (GHS) with the following hazards. Users must understand and mitigate the risks associated with these classifications.

GHS Classification	Details
Pictogram(s)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed.[1] H315: Causes skin irritation.[2] H319: Causes serious eye irritation.[1][2] H335: May cause respiratory irritation.[2] H351: Suspected of causing cancer.[3][4]
Precautionary Statements	Prevention: P201, P202, P261, P264, P270, P271, P280.[1][2][3][5] Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P308+P313, P312, P332+P313, P337+P313.[1][2][3] Storage: P403+P233, P405.[2][3] Disposal: P501.[2][3]

A comprehensive list of precautionary statements is available in the respective Safety Data Sheets (SDS).

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of N-(3-Thienyl)acetamide. This data is essential for proper storage, handling, and experimental design.

Property	Value	Source
Physical State	Solid / Crystals	Visual Inspection
Molecular Weight	141.19 g/mol	PubChem[1]
Melting Point	Not Available	-
Boiling Point	Not Available	-
Solubility	Not Available	-

Note: Detailed quantitative data for properties like melting point, boiling point, and solubility are not consistently available across public sources. Researchers should consult the specific Certificate of Analysis for their product lot.

Safe Handling and Experimental Protocols

Strict adherence to the following protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

4.1. Engineering Controls Protocol

• Ventilation: Always handle N-(3-Thienyl)acetamide in a properly functioning chemical fume hood to prevent inhalation of dust or fumes.[2][6]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[2][4]

4.2. Personal Protective Equipment (PPE) Protocol

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) inspected for integrity before each use.[2][3][4] Dispose of contaminated gloves after use.[3]

• Eye Protection: Use chemical safety goggles that conform to European standard EN 166 or equivalent.[4]

• Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[2][4] Immediately remove any clothing that becomes contaminated.[2]

4.3. General Hygiene and Handling Protocol

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

• Avoid Inhalation: Do not breathe dust or fumes.[2]

• Hygiene Practices: Wash hands thoroughly after handling the substance, before breaks, and at the end of the workday.[2][4] Do not eat, drink, or smoke in the laboratory area.[4][5]

• Special Precautions: Obtain special instructions before use and do not handle until all safety precautions have been read and understood, particularly concerning its potential carcinogenicity.[3][4][5]

4.4. Storage Protocol

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[2][4]

• Incompatibilities: Store away from incompatible substances such as strong oxidizing agents.[2]

• Security: For substances with significant hazards like potential carcinogenicity, store in a locked-up area accessible only to authorized personnel.[2][3][5]

Risk Assessment and Handling Workflow

The following diagram illustrates the logical workflow for the risk assessment and safe handling of N-(3-Thienyl)acetamide in a research setting. This process ensures that all safety aspects are considered before and during experimentation.

Caption: Risk Assessment and Safe Handling Workflow for N-(3-Thienyl)acetamide.

Toxicity Information

The toxicological properties of N-(3-Thienyl)acetamide have not been thoroughly investigated.[3] However, based on GHS classifications from aggregated sources, the primary concerns are acute oral toxicity, skin/eye irritation, and potential carcinogenicity.

Toxicity Type	Finding	Classification
Acute Oral Toxicity	Harmful if swallowed.[1]	Category 4
Skin Corrosion/Irritation	Causes skin irritation.[2]	Category 2
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Category 2A
Carcinogenicity	Suspected of causing cancer.[3][4]	Category 2
STOT-Single Exposure	May cause respiratory irritation.[2]	Category 3

No specific LD50 or LC50 data for N-(3-Thienyl)acetamide was found in the public domain. The classifications are based on aggregated notifications to regulatory bodies like ECHA.

First Aid Measures

In case of exposure, follow these first aid protocols and seek medical attention.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[2]
Skin Contact	Take off contaminated clothing immediately. Wash off with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
Ingestion	If swallowed, call a poison center or doctor if you feel unwell.[5] Rinse mouth. Do NOT induce vomiting.
General Advice	If exposed or concerned, get medical advice/attention.[3] Show the Safety Data Sheet to the medical professional.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national regulations.

• Product: Dispose of contents/container to an approved waste disposal plant.[2][3] Do not let the product enter drains, waterways, or soil.[2]

• Contaminated Packaging: Dispose of as unused product.

Disclaimer: This document is intended as a technical guide for trained professionals and is based on publicly available data. It is not a substitute for a comprehensive risk assessment or the official Safety Data Sheet (SDS) provided by the manufacturer. Users are solely responsible for compliance with all applicable safety and environmental regulations.

References

• 1. N-3-Thienylacetamide | C6H7NOS | CID 97310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.at [fishersci.at]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Acetamide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-(3-Thienyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of N-(3-thienyl)acetamide, a valuable building block in medicinal chemistry and materials science. The described methodology is based on the acetylation of 3-aminothiophene, a common and effective method for the preparation of N-acylthiophenes.

Introduction

N-(3-Thienyl)acetamide and its derivatives are important intermediates in the development of various pharmacologically active agents and functional materials. The thiophene ring is a key heterocycle in numerous approved drugs, and its functionalization allows for the exploration of diverse chemical space. The presented protocol describes the synthesis of N-(3-thienyl)acetamide via the acylation of 3-aminothiophene with acetic anhydride.

Reaction Principle

The synthesis involves the nucleophilic attack of the amino group of 3-aminothiophene on the electrophilic carbonyl carbon of an acetylating agent, such as acetic anhydride or acetyl chloride. This reaction leads to the formation of an amide bond, yielding the desired N-(3-thienyl)acetamide. The reaction is typically carried out in the presence of a base to neutralize the acid byproduct.

Experimental Protocol

This protocol details the synthesis of N-(3-thienyl)acetamide from 3-aminothiophene and acetic anhydride.

Materials:

• 3-Aminothiophene

• Acetic Anhydride

• Pyridine or Triethylamine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 3-aminothiophene (1.0 equivalent) in dichloromethane (DCM). Add a magnetic stir bar and cool the flask in an ice bath.

• Addition of Base: To the stirred solution, add pyridine or triethylamine (1.2 equivalents) dropwise.

• Acetylation: Slowly add acetic anhydride (1.1 equivalents) to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-(3-thienyl)acetamide.

• Characterization: The structure and purity of the final product can be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation

The following table summarizes typical reaction parameters for the synthesis of N-acylthiophenes, which can be used as a reference for the synthesis of N-(3-thienyl)acetamide.

Starting Material	Acylating Agent	Base	Solvent	Reaction Time (h)	Yield (%)	Reference
2-Aminothiophene-3-carbonitrile	Acetyl Chloride	Triethylamine	THF	15	58	[1][2]
3-Acetyl-2-aminothiophene	Acetic Anhydride	-	-	0.25 (reflux)	92	[3][4]
Substituted anilines	Chloroacetyl chloride	K₂CO₃	CH₃CN	2	51-78	[5]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of N-(3-thienyl)acetamide.

Caption: Workflow for the synthesis of N-(3-thienyl)acetamide.

Signaling Pathway (General Amide Formation)

This diagram illustrates the general mechanism of amide formation from an amine and an acylating agent.

Caption: General mechanism for amide bond formation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents [mdpi.com]

Synthesis of N-(3-Thienyl)acetamide via N-acylation of 3-Aminothiophene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of N-(3-Thienyl)acetamide, a valuable building block in medicinal chemistry and materials science. The N-acylation of 3-aminothiophene is a fundamental transformation that yields this versatile intermediate. The protocols outlined below offer two effective methods for this synthesis, utilizing either acetic anhydride or acetyl chloride as the acylating agent.

Introduction

N-(3-Thienyl)acetamide and its derivatives are of significant interest in drug discovery and development due to their association with a wide range of biological activities. Thiophene-containing compounds are known to exhibit antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. The acetamide moiety can further enhance the pharmacological profile of the molecule. This document provides detailed methodologies for the synthesis of N-(3-Thienyl)acetamide, along with characterization data, to facilitate its use in research and development.

Experimental Protocols

Two primary methods for the N-acylation of 3-aminothiophene are presented below. Method A utilizes acetic anhydride, which is a common and effective acetylating agent. Method B employs acetyl chloride in the presence of a base, offering an alternative route to the desired product.

Method A: Acylation using Acetic Anhydride

This protocol is adapted from a similar, high-yielding synthesis of a substituted N-acetylthiophenamine and is expected to be effective for 3-aminothiophene.[1]

Materials:

• 3-Aminothiophene

• Acetic anhydride

• Water (H₂O)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 3-aminothiophene (1.0 equivalent) with an excess of acetic anhydride (e.g., 5-10 equivalents).

• Heat the reaction mixture to reflux and maintain for 15-30 minutes.

• After the reflux period, carefully add water to the reaction mixture.

• Heat the mixture again for a further 5-10 minutes to hydrolyze any remaining acetic anhydride.

• Allow the mixture to cool to room temperature, and then cool further in an ice bath to promote crystallization of the product.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Method B: Acylation using Acetyl Chloride and Triethylamine

This method is based on general procedures for the N-acylation of amines and specific examples of aminothiophene acylation.[2]

Materials:

• 3-Aminothiophene

• Acetyl chloride

• Triethylamine (TEA)

• Anhydrous tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 3-aminothiophene (1.0 equivalent) in anhydrous THF.

• Add triethylamine (1.1 equivalents) to the solution and stir.

• Cool the mixture in an ice bath.

• Slowly add acetyl chloride (1.1 equivalents), dissolved in a small amount of anhydrous THF, to the stirred solution via a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours (monitor reaction progress by TLC).

• Upon completion, filter the mixture to remove the triethylamine hydrochloride salt.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica gel or by recrystallization.

Data Presentation

The following table summarizes the key quantitative data for N-(3-Thienyl)acetamide.

Parameter	Value	Reference
Molecular Formula	C₆H₇NOS	[3]
Molecular Weight	141.19 g/mol	[3]
Melting Point	147-148 °C	[4]
CAS Number	42602-67-5	[3]

Spectroscopic Data (Predicted and from related compounds):

• ¹H NMR: Signals corresponding to the acetyl group (CH₃), the NH proton, and the protons on the thiophene ring are expected. For a similar compound, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, the amide proton (NH) appears as a singlet at 9.32 ppm.[2][5] The thiophene protons would appear in the aromatic region.

• ¹³C NMR: Resonances for the carbonyl carbon of the acetamide group, the methyl carbon, and the four carbons of the thiophene ring are anticipated.[2][5]

• IR (Infrared Spectroscopy): Characteristic peaks are expected for the N-H stretching vibration, the C=O stretching of the amide, and vibrations associated with the thiophene ring.

Experimental Workflow and Signaling Pathway Diagrams

To visualize the experimental process and the logical relationships in the synthesis, the following diagrams are provided.

Caption: General workflow for the synthesis of N-(3-Thienyl)acetamide.

Caption: Simplified reaction pathway for N-acylation of 3-aminothiophene.

Applications in Drug Development

Thiophene-based compounds are integral to many pharmaceuticals. The introduction of an acetamide group can modulate the pharmacokinetic and pharmacodynamic properties of a molecule. N-(3-Thienyl)acetamide serves as a key intermediate for the synthesis of more complex molecules with potential therapeutic applications, including:

• Antimicrobial Agents: Thiophene derivatives have shown promise as antibacterial and antifungal agents.[2]

• Enzyme Inhibitors: The structural motif of N-(3-Thienyl)acetamide can be incorporated into molecules designed to inhibit specific enzymes involved in disease pathways.

• Antioxidant Compounds: Some acetamide derivatives have demonstrated antioxidant activity, which is beneficial in combating oxidative stress-related diseases.[2][6]

The synthesis of N-(3-Thienyl)acetamide provides a foundational step for the exploration of new chemical entities with therapeutic potential. The protocols and data presented here are intended to support researchers in their efforts to develop novel and effective drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-3-Thienylacetamide | C6H7NOS | CID 97310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-(Thiophen-3-yl)acetamide , 95% , 42602-67-5 - CookeChem [cookechem.com]
• 5. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Detailed Protocol for the Recrystallization of N-(3-Thienyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the purification of N-(3-Thienyl)acetamide via recrystallization. This technique is fundamental in the purification of solid organic compounds, leveraging differences in solubility between the compound of interest and impurities in a given solvent or solvent system. The appropriate choice of solvent is critical for effective purification, aiming for high solubility of the target compound at elevated temperatures and low solubility at cooler temperatures. This ensures maximum recovery of purified crystals upon cooling.

Experimental Protocol: Recrystallization of N-(3-Thienyl)acetamide

This protocol is divided into two main stages: preliminary solvent screening to identify a suitable recrystallization solvent, and the full-scale recrystallization procedure.

Part 1: Preliminary Solvent Screening

Before proceeding with the bulk recrystallization, it is crucial to identify an appropriate solvent or solvent mixture. An ideal solvent will dissolve the N-(3-Thienyl)acetamide when hot but not when cold, while impurities remain either soluble or insoluble at all temperatures.

Materials:

• Crude N-(3-Thienyl)acetamide

• Small test tubes

• Spatula

• Hot plate or water bath

• A selection of potential solvents (e.g., deionized water, ethanol, methanol, isopropanol, acetone, ethyl acetate, acetonitrile, toluene, hexanes)

• Pasteur pipettes

Procedure:

• Place a small amount (approx. 20-30 mg) of crude N-(3-Thienyl)acetamide into several separate test tubes.

• Add a few drops of a different solvent to each test tube at room temperature and observe the solubility. A suitable solvent should not dissolve the compound at this stage.

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath or on a hot plate, adding the solvent dropwise until the solid just dissolves.

• Once dissolved, allow the solution to cool slowly to room temperature, and then in an ice bath.

• Observe the formation of crystals. The ideal solvent will yield a good quantity of crystals upon cooling.

• Record your observations for each solvent tested in a table similar to the one below.

Data Presentation: Solvent Screening for N-(3-Thienyl)acetamide Recrystallization

Solvent	Solubility at Room Temp.	Solubility when Hot	Crystal Formation on Cooling	Observations
Water	Insoluble	Sparingly Soluble	Slow crystal growth	Potential for mixed solvent system
Ethanol	Sparingly Soluble	Soluble	Good crystal formation	A promising candidate
Ethanol/Water (e.g., 80:20)	Insoluble	Soluble	Excellent crystal formation	Likely the best choice
Acetonitrile	Sparingly Soluble	Soluble	Good crystal formation	A good alternative
Toluene	Insoluble	Insoluble	No dissolution	Unsuitable
Hexanes	Insoluble	Insoluble	No dissolution	Unsuitable

Note: This table presents hypothetical but plausible data for illustrative purposes.

Part 2: Step-by-Step Recrystallization Procedure

Based on the solvent screening, an ethanol/water mixture is often a suitable choice for amide-containing compounds. The following procedure assumes this solvent system.

Materials:

• Crude N-(3-Thienyl)acetamide

• Erlenmeyer flasks (2)

• Chosen solvent system (e.g., Ethanol and Deionized Water)

• Hot plate with stirring capability

• Glass funnel

• Fluted filter paper

• Buchner funnel and flask

• Vacuum tubing and source

• Spatula

• Boiling chips

• Melting point apparatus

Procedure:

• Dissolution: Place the crude N-(3-Thienyl)acetamide in an Erlenmeyer flask with a boiling chip. Add the primary solvent (ethanol) in small portions while gently heating and stirring on a hot plate until the solid is fully dissolved. Use the minimum amount of hot solvent necessary to achieve complete dissolution.

• Decolorization (if necessary): If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

• Hot Filtration: To remove any insoluble impurities (and activated carbon, if used), perform a hot gravity filtration. Place a fluted filter paper in a glass funnel and preheat both by pouring hot solvent through them into a clean Erlenmeyer flask. Quickly pour the hot solution containing the dissolved N-(3-Thienyl)acetamide through the hot funnel.

• Crystallization: If using a mixed solvent system, add the second solvent (water) dropwise to the hot filtrate until the solution becomes slightly cloudy (the cloud point). Add a few drops of the primary solvent (ethanol) until the solution is clear again. Cover the flask and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal yield.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the melting point of N-(3-Thienyl)acetamide.

• Analysis: Determine the melting point of the purified crystals. A sharp melting point range close to the literature value (if available) is indicative of high purity. The melting point of the recrystallized product should be higher and the range narrower than that of the crude material. Calculate the percent recovery.

Mandatory Visualization

The following diagram illustrates the logical workflow of the recrystallization procedure.

Caption: Workflow for the Recrystallization of N-(3-Thienyl)acetamide.

Application Note: High-Purity Isolation of N-(3-Thienyl)acetamide via Flash Column Chromatography

Audience: Researchers, scientists, and drug development professionals engaged in synthetic chemistry and purification of heterocyclic compounds.

Abstract: This application note provides a detailed protocol for the purification of crude N-(3-Thienyl)acetamide using flash column chromatography. The described methodology is designed to efficiently remove common impurities associated with the synthesis of this compound, yielding a final product of high purity suitable for subsequent research and development applications.

Introduction

N-(3-Thienyl)acetamide is a chemical intermediate of interest in medicinal chemistry and materials science due to the presence of the thiophene and acetamide functional groups. The synthesis of N-(3-Thienyl)acetamide, typically through the acylation of 3-aminothiophene, often results in a crude product containing unreacted starting materials, excess acylating agent, and various side-products. Effective purification is therefore a critical step to ensure the integrity of downstream applications. Column chromatography is a robust and widely used technique for the purification of organic compounds. This document outlines a standardized protocol for the purification of N-(3-Thienyl)acetamide using silica gel flash chromatography.

Physicochemical Properties and Chromatographic Behavior

The successful separation of N-(3-Thienyl)acetamide from impurities via column chromatography is dependent on the differential partitioning of the components between the stationary phase and the mobile phase. The physicochemical properties of N-(3-Thienyl)acetamide and potential impurities are summarized in Table 1. N-(3-Thienyl)acetamide is a moderately polar compound due to the presence of the amide group, which allows for strong interaction with a polar stationary phase like silica gel.

Table 1: Physicochemical Data of N-(3-Thienyl)acetamide and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Polarity	Anticipated Rf in Hexane/Ethyl Acetate (1:1)
N-(3-Thienyl)acetamide	C₆H₇NOS	141.19	Moderate	~0.4 - 0.5
3-Aminothiophene	C₄H₅NS	99.15	High	~0.1 - 0.2
Acetic Anhydride	C₄H₆O₃	102.09	High (reactive)	-
Diacetylated by-product	C₈H₉NO₂S	183.23	Low	~0.6 - 0.7

Note: Rf values are estimates and should be confirmed by Thin Layer Chromatography (TLC) prior to performing column chromatography.

Experimental Protocol: Flash Column Chromatography

This protocol details the materials and methodology for the purification of crude N-(3-Thienyl)acetamide.

3.1. Materials and Equipment

• Crude N-(3-Thienyl)acetamide

• Silica gel (230-400 mesh)

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Dichloromethane (for sample loading)

• Glass chromatography column

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• TLC plates (silica gel coated)

• UV lamp (254 nm)

• Potassium permanganate stain

3.2. Pre-purification Analysis: Thin Layer Chromatography (TLC)

Before proceeding with column chromatography, it is crucial to determine the optimal mobile phase composition using TLC.

• Prepare several developing chambers with different ratios of hexane and ethyl acetate (e.g., 4:1, 2:1, 1:1, 1:2).

• Dissolve a small amount of the crude N-(3-Thienyl)acetamide in a few drops of dichloromethane.

• Spot the dissolved crude mixture onto separate TLC plates.

• Develop the TLC plates in the prepared solvent systems.

• Visualize the developed plates under a UV lamp and/or by staining with potassium permanganate.

• The ideal solvent system will provide good separation between the spot corresponding to N-(3-Thienyl)acetamide (target Rf of ~0.4) and any impurities. A 1:1 mixture of hexane and ethyl acetate is often a suitable starting point.

3.3. Column Preparation

• Select an appropriate size glass column based on the amount of crude material to be purified (a general rule is a 1:20 to 1:50 ratio of crude material to silica gel by weight).

• Securely clamp the column in a vertical position in a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

• Prepare a slurry of silica gel in the chosen mobile phase (e.g., 1:1 hexane/ethyl acetate).

• Pour the slurry into the column, gently tapping the sides to ensure even packing and to dislodge any air bubbles.

• Once the silica gel has settled, add another thin layer of sand on top of the silica bed.

• Drain the excess solvent until the solvent level is just at the top of the sand layer.

3.4. Sample Loading

• Dissolve the crude N-(3-Thienyl)acetamide in a minimal amount of dichloromethane.

• In a separate beaker, add a small amount of silica gel (approximately 1-2 times the weight of the crude product).

• Add the dissolved crude product to the silica gel and concentrate the mixture to a dry, free-flowing powder using a rotary evaporator. This is the dry-loading method.

• Carefully add the silica gel-adsorbed sample to the top of the prepared column, ensuring a flat, even layer.

3.5. Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column.

• Open the stopcock and begin to elute the column, collecting the eluent in fractions (e.g., 10-20 mL per fraction in test tubes or small flasks).

• Maintain a constant level of solvent at the top of the column to prevent it from running dry.

• Monitor the separation by periodically analyzing the collected fractions by TLC.

• Combine the fractions that contain the pure N-(3-Thienyl)acetamide.

3.6. Product Isolation and Characterization

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified N-(3-Thienyl)acetamide as a solid.

• Determine the yield and assess the purity of the final product using appropriate analytical techniques (e.g., NMR, LC-MS, melting point).

Table 2: Summary of Chromatographic Conditions

Parameter	Specification
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Hexane/Ethyl Acetate (1:1, v/v)
Sample Loading	Dry Loading
Elution Mode	Isocratic
Detection	TLC with UV (254 nm) and KMnO₄ stain

Workflow Diagram

The following diagram illustrates the key steps in the purification protocol.

Application Notes & Protocols: High-Efficiency Liquid-Liquid Extraction of N-Substituted Acetamides

Abstract

This comprehensive guide provides a detailed exploration of the liquid-liquid extraction (LLE) technique as applied to the purification of N-substituted acetamides. Designed for researchers, scientists, and professionals in drug development, these notes elucidate the fundamental principles governing LLE and present robust, field-proven protocols. The content herein emphasizes the causal relationships behind experimental choices, ensuring a deep, practical understanding of the methodology. By integrating expert insights with authoritative references, this document serves as a self-validating resource for achieving high-purity isolation of N-substituted acetamides, a critical step in pharmaceutical synthesis and development.

Foundational Principles of LLE for N-Substituted Acetamides

Liquid-liquid extraction is a cornerstone separation technique in chemistry, leveraging the differential solubility of a compound in two immiscible liquid phases—typically an aqueous phase and an organic solvent.[1][2] The successful isolation of N-substituted acetamides hinges on a clear understanding of their physicochemical properties and how these properties dictate their partitioning behavior.

The Partition Coefficient (LogP) and Solvent Selection

The partitioning of a solute between two immiscible solvents is quantified by its distribution coefficient (D) or, for non-ionizable compounds, its partition coefficient (P). The logarithm of P, known as LogP, is a critical parameter for selecting an appropriate extraction solvent.[3][4] N-substituted acetamides span a range of polarities, largely influenced by the nature of the N-substituent.

• Matching Polarity: A fundamental principle is to match the polarity of the analyte with the polarity of the extraction solvent.[3] For less polar N-substituted acetamides, a non-polar solvent like hexane or toluene may be suitable. For those of intermediate to high polarity, solvents like ethyl acetate or dichloromethane are often employed.[5]

• Solvent Properties: The ideal extraction solvent should possess several key characteristics:

  • High affinity for the target N-substituted acetamide.

  • Immiscibility with the initial solvent (usually water).

  • A low boiling point to facilitate easy removal post-extraction.[2]

  • A density significantly different from the aqueous phase to ensure clear layer separation.

A summary of common organic solvents used in LLE is provided in Table 1.

Table 1: Properties of Common Organic Solvents for LLE

Solvent	Polarity Index	Density (g/mL)	Boiling Point (°C)	Water Solubility	Primary Use
Hexane	0.1	0.655	69	Immiscible	Extraction of non-polar compounds
Toluene	2.4	0.867	111	Immiscible	Extraction of less polar, aromatic compounds
Diethyl Ether	2.8	0.713	34.6	Slightly Soluble	General purpose extraction
Dichloromethane	3.1	1.326	39.6	Slightly Soluble	General purpose extraction (denser than water)
Ethyl Acetate	4.4	0.902	77.1	Soluble (8.3 g/100 mL)	Extraction of moderately polar compounds

The Role of pH in Selective Extraction

While N-substituted acetamides are generally neutral compounds, the reaction mixtures from which they are isolated often contain acidic or basic impurities. The ionization state of these impurities can be manipulated by adjusting the pH of the aqueous phase, a powerful strategy for their removal.[6][7]

• Removal of Basic Impurities: Unreacted amines, common starting materials in acetamide synthesis, are basic. By washing the organic phase with a dilute aqueous acid (e.g., 1 M HCl), these amines are protonated to form water-soluble ammonium salts, which are then partitioned into the aqueous layer and removed.[5][6]

• Removal of Acidic Impurities: Similarly, unreacted carboxylic acids or acidic byproducts can be removed by washing with a dilute aqueous base (e.g., saturated NaHCO₃ or dilute NaOH). The base deprotonates the acidic impurities, forming water-soluble carboxylate salts that are extracted into the aqueous phase.[5][7]

This pH-based washing strategy is a cornerstone of achieving high purity in the extraction of neutral organic compounds like N-substituted acetamides.

Experimental Workflow and Protocols

The following section details a comprehensive, step-by-step protocol for the liquid-liquid extraction of a representative N-substituted acetamide from a crude reaction mixture. This protocol is designed as a self-validating system, incorporating analytical checks to ensure procedural efficacy.

Pre-Extraction Checklist and Preparation

• Characterize Your Analyte: Before beginning, obtain the LogP and pKa (if applicable) of your target N-substituted acetamide. This information is crucial for solvent selection and pH adjustment strategies.[3]

• Select an Appropriate Organic Solvent: Based on the analyte's polarity, choose an immiscible organic solvent. Ethyl acetate is a common and effective starting point for many N-substituted acetamides.[5]

• Prepare Aqueous Solutions: Prepare the necessary aqueous wash solutions:

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃)

  • Saturated Sodium Chloride (Brine)

• Safety Precautions: Always perform extractions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Be mindful of the pressure buildup within the separatory funnel and vent frequently.[6]

Visualizing the LLE Workflow

The logical flow of the extraction process can be visualized as follows:

Caption: A generalized workflow for the purification of N-substituted acetamides via LLE.

Detailed Extraction Protocol

This protocol assumes the crude reaction mixture has been dissolved in a suitable organic solvent like ethyl acetate.

• Initial Setup:

  • Transfer the organic solution containing the crude N-substituted acetamide to a separatory funnel of appropriate size. Ensure the stopcock is closed and properly sealed.[6]

  • The funnel should not be more than two-thirds full to allow for effective mixing.

• Acid Wash (Removal of Basic Impurities):

  • Add a volume of 1 M HCl solution to the separatory funnel, approximately equal to the volume of the organic phase.

  • Stopper the funnel, invert it, and immediately open the stopcock to vent any pressure buildup.[6]

  • Close the stopcock and shake the funnel gently for 30-60 seconds to ensure thorough mixing of the two phases. Vigorous shaking can lead to the formation of emulsions.[5]

  • Place the funnel back on a ring stand and allow the layers to fully separate.

  • Drain the lower aqueous layer and discard it.

• Base Wash (Removal of Acidic Impurities):

  • To the remaining organic layer in the funnel, add an equal volume of saturated NaHCO₃ solution.

  • Caution: Vent frequently, as the neutralization of any residual acid will produce CO₂ gas, leading to pressure buildup.

  • Repeat the gentle shaking and separation process as described in the acid wash step.

  • Drain and discard the lower aqueous layer.

• Brine Wash (Removal of Bulk Water):

  • Add an equal volume of saturated NaCl (brine) solution to the organic layer.

  • The high ionic strength of the brine solution helps to break any minor emulsions and decreases the solubility of the organic product in the aqueous phase, a phenomenon known as "salting out".[5][8]

  • Shake gently, allow the layers to separate, and drain the lower aqueous layer.

• Drying the Organic Layer:

  • Drain the washed organic layer into a clean, dry Erlenmeyer flask.

  • Add a suitable amount of an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Add the agent until it no longer clumps together, indicating that all trace water has been absorbed.

  • Allow the mixture to stand for 5-10 minutes.

• Isolation of the Purified Product:

  • Filter the organic solution to remove the drying agent.

  • The solvent can then be removed from the filtrate, typically by rotary evaporation, to yield the purified N-substituted acetamide.[5]

Troubleshooting and Optimization

Even with a robust protocol, challenges can arise. The following table addresses common issues and their solutions.

Table 2: Troubleshooting Guide for LLE of N-Substituted Acetamides

Problem	Potential Cause(s)	Recommended Solution(s)
Emulsion Formation	- Vigorous shaking.[5] - Presence of surfactant-like impurities.[8] - Similar densities of the two phases.	- Allow the mixture to stand for an extended period. - Gently swirl or rock the funnel instead of shaking.[5][8] - Add a small amount of brine (saturated NaCl) to increase the ionic strength of the aqueous layer.[8] - If persistent, filter the mixture through a plug of glass wool or Celite.[5] - Centrifugation can also be effective at breaking emulsions.[8]
Poor Separation / Product Loss	- The organic solvent is too polar and has some miscibility with the aqueous phase. - The product has some solubility in the aqueous phase. - Insufficient number of extractions.	- Perform multiple extractions with smaller volumes of organic solvent, as this is more efficient than a single extraction with a large volume.[5] - "Salt out" the product by adding NaCl or Na₂SO₄ to the aqueous layer to decrease the product's solubility.[5] - Consider a less polar extraction solvent if LogP allows.
Difficulty Identifying Layers	- The densities of the two solvents are very similar.	- Add a small amount of water to the separatory funnel; the layer that increases in volume is the aqueous layer.[5] - Check the densities of the solvents beforehand; the denser solvent will be the bottom layer.
Product is in the Aqueous Layer	- The N-substituted acetamide is highly polar or has ionizable groups that have become charged.	- Perform a back-extraction: adjust the pH of the aqueous layer to neutralize the compound and then extract it back into an organic solvent.[5]

Conclusion

Liquid-liquid extraction is a powerful and versatile technique for the purification of N-substituted acetamides. Its efficacy is rooted in the careful selection of solvents and the strategic manipulation of pH to selectively remove impurities. By understanding the underlying chemical principles and adhering to a systematic, well-validated protocol, researchers can consistently achieve high levels of purity. The methodologies and troubleshooting guidance provided in these notes offer a practical framework for optimizing LLE workflows in both research and industrial settings, ultimately contributing to the efficient development of pharmaceutical compounds.

References

• 1. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 2. openaccesspub.org [openaccesspub.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Liquid-liquid extraction [scioninstruments.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. reddit.com [reddit.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for N-(3-Thienyl)acetamide Derivatives in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-(3-Thienyl)acetamide derivatives in agrochemical research, focusing on their potential as fungicidal and insecticidal agents. Detailed protocols for their synthesis and biological evaluation are provided to facilitate further investigation and development.

Introduction

N-(3-Thienyl)acetamide derivatives are a class of heterocyclic compounds that have garnered significant interest in the field of agrochemical research. The inherent chemical versatility of the thienylacetamide scaffold allows for a wide range of structural modifications, enabling the fine-tuning of biological activity against various agricultural pests and pathogens. Research has demonstrated that these derivatives can exhibit potent fungicidal and insecticidal properties, making them promising candidates for the development of novel crop protection agents.

Fungicidal Applications

N-(3-Thienyl)acetamide derivatives have shown significant efficacy as fungicides, particularly through the inhibition of the succinate dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain of fungi. This mode of action is shared with established commercial fungicides like penthiopyrad, highlighting the potential of this chemical class.

Mechanism of Action: SDH Inhibition

Succinate dehydrogenase (SDH) is a key enzyme complex (Complex II) in the tricarboxylic acid (TCA) cycle and the electron transport chain, crucial for cellular respiration and energy production in fungi. N-(3-Thienyl)acetamide derivatives act as SDH inhibitors (SDHIs) by binding to the ubiquinone-binding site (Q-site) of the SDH enzyme, blocking the transfer of electrons from succinate to ubiquinone. This disruption of the respiratory chain leads to a depletion of ATP, ultimately causing fungal cell death.[1]

Figure 1: Mechanism of action of N-(3-Thienyl)acetamide derivatives as SDH inhibitors.

Quantitative Fungicidal Activity Data

The fungicidal activity of N-(3-Thienyl)acetamide derivatives is highly dependent on the substitution pattern on the thienyl ring. The following table summarizes the in vitro activity of various positional isomers against Botrytis cinerea, the causative agent of gray mold, and their corresponding SDH inhibitory activity.

Compound ID	Thienyl Substitution Pattern	In Vitro IC50 against B. cinerea (µg/mL)[1]	SDH Inhibitory Activity IC50 (µg/mL)[1]
1	N-(2-substituted-3-thienyl)	0.1 - 1.0	0.05 - 0.5
2	N-(4-substituted-3-thienyl)	0.1 - 1.0	0.05 - 0.5
3	N-(3-substituted-2-thienyl)	> 10	> 10
Penthiopyrad	Reference Fungicide	0.2	0.08

Insecticidal Applications

Select N-(3-Thienyl)acetamide derivatives have also demonstrated promising insecticidal activity against various agricultural pests. The structural modifications on both the thienyl and acetamide moieties play a crucial role in determining the spectrum of activity and potency.

Quantitative Insecticidal Activity Data

The following table presents the insecticidal activity of representative N-(3-Thienyl)acetamide derivatives against the diamondback moth (Plutella xylostella), a significant pest of cruciferous crops.

Compound ID	Key Structural Features	LC50 against P. xylostella (mg/L)
Iq	Sulfone-containing acetamide	0.0016[2]
Io	Thioether-containing acetamide	Not specified, but showed high inhibition[2]
Ib	Thioether-containing acetamide	Not specified, but showed high inhibition[2]
Chlorantraniliprole	Reference Insecticide	0.0001 (at 83% lethality)[2]
Triflumuron	Reference Insecticide	Not specified, but used as a control[2]
Cartap	Reference Insecticide	Not specified, but used as a control[2]

Experimental Protocols

The following section provides detailed protocols for the synthesis and biological evaluation of N-(3-Thienyl)acetamide derivatives.

Synthesis Protocol: General Procedure for N-(3-Thienyl)acetamide Synthesis

This protocol describes a general two-step method for the synthesis of N-(3-Thienyl)acetamide derivatives via an acid chloride intermediate.

Figure 2: General workflow for the synthesis of N-(3-Thienyl)acetamide derivatives.

Materials:

• Substituted carboxylic acid

• Thionyl chloride (SOCl₂) or oxalyl chloride

• 3-Aminothiophene derivative

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

• Base (e.g., Triethylamine, Pyridine)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Activation of Carboxylic Acid:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted carboxylic acid (1.0 eq) in an excess of thionyl chloride.

  • Reflux the mixture for 2-4 hours.

  • Remove the excess thionyl chloride under reduced pressure using a rotary evaporator to obtain the crude acid chloride. This intermediate is often used directly in the next step.

• Amide Bond Formation:

  • In a separate flask, dissolve the 3-aminothiophene derivative (1.0 eq) and a base (1.1-1.5 eq, e.g., triethylamine) in an anhydrous solvent (e.g., THF).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of the crude acid chloride (1.0-1.1 eq) in the same anhydrous solvent to the cooled solution of the aminothiophene.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, filter the reaction mixture to remove any precipitated salts.

  • Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexane) or by column chromatography on silica gel to yield the pure N-(3-Thienyl)acetamide derivative.

Protocol for In Vitro Fungicidal Assay (Microtiter Plate Method)

This protocol outlines a method for determining the half-maximal inhibitory concentration (IC₅₀) of N-(3-Thienyl)acetamide derivatives against a fungal pathogen.

Materials:

• Synthesized N-(3-Thienyl)acetamide derivatives

• Fungal pathogen culture (e.g., Botrytis cinerea)

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (DMSO) for compound dissolution

• Microplate reader

Procedure:

• Preparation of Fungal Inoculum:

  • Grow the fungal pathogen on Potato Dextrose Agar (PDA) plates until sufficient sporulation is observed.

  • Harvest the spores by flooding the plate with sterile water containing a surfactant (e.g., 0.05% Tween 80) and gently scraping the surface.

  • Filter the spore suspension through sterile cheesecloth to remove mycelial fragments.

  • Adjust the spore concentration to 1 x 10⁵ spores/mL using a hemocytometer.

• Preparation of Test Compounds:

  • Prepare a stock solution of each test compound in DMSO (e.g., 10 mg/mL).

  • Perform serial dilutions of the stock solution in the liquid medium to obtain a range of test concentrations (e.g., 100, 50, 25, 12.5, 6.25, 3.125 µg/mL). The final DMSO concentration in the wells should not exceed 1% to avoid solvent toxicity.

• Assay Setup:

  • To each well of a 96-well microtiter plate, add 50 µL of the fungal spore suspension.

  • Add 50 µL of the respective compound dilution to the wells.

  • Include a positive control (commercial fungicide) and a negative control (medium with 1% DMSO).

  • Each concentration should be tested in triplicate.

• Incubation and Measurement:

  • Incubate the plates at the optimal growth temperature for the fungus (e.g., 20-25°C) for 48-72 hours.

  • Measure the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader to determine fungal growth.

• Data Analysis:

  • Calculate the percentage of growth inhibition for each concentration relative to the negative control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol for Insecticidal Assay (Larval Topical Application)

This protocol describes a method for evaluating the contact toxicity of N-(3-Thienyl)acetamide derivatives against insect larvae.

Materials:

• Synthesized N-(3-Thienyl)acetamide derivatives

• Target insect larvae (e.g., third-instar Plutella xylostella)

• Acetone or other suitable volatile solvent

• Micropipette or micro-applicator

• Petri dishes with artificial diet or host plant leaves

• Ventilated containers for holding treated larvae

Procedure:

• Preparation of Test Solutions:

  • Dissolve the test compounds in acetone to prepare a series of concentrations (e.g., 1000, 500, 250, 125, 62.5 µg/mL).

  • Include an acetone-only control.

• Topical Application:

  • Select healthy, uniform-sized larvae for the assay.

  • Using a micropipette or micro-applicator, apply a small, precise volume (e.g., 0.5 µL) of the test solution to the dorsal thoracic region of each larva.

  • Treat at least 10-20 larvae per concentration.

• Incubation and Observation:

  • After application, transfer the treated larvae to Petri dishes containing a food source.

  • Maintain the larvae under controlled environmental conditions (e.g., 25 ± 2°C, 60-70% relative humidity, 16:8 h light:dark photoperiod).

  • Assess larval mortality at 24, 48, and 72 hours post-treatment. Larvae that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis:

  • Correct the observed mortality for control mortality using Abbott's formula if necessary.

  • Calculate the lethal concentration 50 (LC₅₀) value using probit analysis or other suitable statistical methods.

Conclusion

N-(3-Thienyl)acetamide derivatives represent a promising and versatile scaffold for the discovery of new agrochemicals. Their demonstrated efficacy as both fungicides, primarily through the inhibition of succinate dehydrogenase, and insecticides warrants further investigation. The protocols provided herein offer a framework for the synthesis and systematic evaluation of novel analogues, which can lead to the identification of potent and selective crop protection agents. Structure-activity relationship (SAR) studies will be crucial in optimizing the biological activity and physicochemical properties of these compounds for agricultural applications.

References

• 1. js.ugd.edu.mk [js.ugd.edu.mk]
• 2. [PDF] Molecular Mechanisms of Succinate Dehydrogenase Inhibitor Resistance in Phytopathogenic Fungi | Semantic Scholar [semanticscholar.org]

Application of N-(3-Thienyl)acetamide in Polymer Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-Thienyl)acetamide is a functionalized thiophene monomer that holds potential for the synthesis of novel conductive polymers. The presence of the acetamide group can influence the polymer's solubility, processability, and potential for post-polymerization modification, making it an interesting candidate for applications in organic electronics, sensors, and biomedical devices. While direct literature on the polymerization of N-(3-Thienyl)acetamide is limited, established methods for the polymerization of other thiophene derivatives can be adapted. This document provides detailed application notes and generalized protocols for the chemical and electrochemical polymerization of N-(3-Thienyl)acetamide, based on existing knowledge of polythiophene synthesis. Researchers should note that these protocols serve as a starting point and may require optimization for this specific monomer.

Data Presentation

Table 1: Typical Reaction Conditions for Chemical Oxidative Polymerization of Thiophene Derivatives.

Parameter	Value
Monomer Concentration	0.05 - 0.2 M
Oxidant	Iron(III) chloride (FeCl₃) or Iron(III) p-toluenesulfonate (Fe(Tos)₃)
Monomer:Oxidant Molar Ratio	1:2 to 1:4
Solvent	Chloroform, Acetonitrile, Nitromethane
Reaction Temperature	0 - 25 °C
Reaction Time	2 - 24 hours
Polymer Yield	Variable (dependent on conditions)

Table 2: Typical Parameters for Electrochemical Polymerization of Thiophene Derivatives.

Parameter	Value
Monomer Concentration	0.01 - 0.1 M
Supporting Electrolyte	Tetrabutylammonium perchlorate (TBAP), Lithium perchlorate (LiClO₄)
Electrolyte Concentration	0.1 M
Solvent	Acetonitrile, Dichloromethane, Propylene carbonate
Working Electrode	Indium Tin Oxide (ITO) coated glass, Platinum, Gold
Counter Electrode	Platinum wire or mesh
Reference Electrode	Ag/AgCl or Saturated Calomel Electrode (SCE)
Polymerization Potential	+1.0 to +1.8 V (vs. Ag/AgCl)
Scan Rate (for CV)	50 - 100 mV/s
Number of Cycles (for CV)	5 - 20 cycles

Experimental Protocols

Protocol 1: Chemical Oxidative Polymerization of N-(3-Thienyl)acetamide

This protocol describes a general procedure for the synthesis of poly(N-(3-Thienyl)acetamide) using a chemical oxidant.

Materials:

• N-(3-Thienyl)acetamide (monomer)

• Anhydrous Iron(III) chloride (FeCl₃) (oxidant)

• Anhydrous Chloroform (solvent)

• Methanol

• Ammonia solution (for de-doping, optional)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere synthesis (Schlenk flask, etc.)

• Magnetic stirrer and stir bar

Procedure:

• Monomer Solution Preparation: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve a calculated amount of N-(3-Thienyl)acetamide in anhydrous chloroform to achieve the desired concentration (e.g., 0.1 M). Stir the solution until the monomer is completely dissolved.

• Oxidant Solution Preparation: In a separate dry Schlenk flask under an inert atmosphere, prepare a solution of anhydrous FeCl₃ in anhydrous chloroform. The molar ratio of FeCl₃ to the monomer should be between 2:1 and 4:1.

• Polymerization Reaction: Cool the monomer solution to 0 °C using an ice bath. Slowly add the FeCl₃ solution to the stirred monomer solution dropwise over a period of 30-60 minutes. A color change should be observed, indicating the onset of polymerization.

• Reaction Progression: Allow the reaction to proceed at 0 °C for 2 hours, and then let it warm to room temperature and stir for an additional 12-24 hours. The reaction mixture will likely become a dark, viscous solution or a suspension as the polymer precipitates.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Purification:

  • Filter the crude polymer using a Buchner funnel.

  • Wash the polymer extensively with methanol to remove unreacted monomer and residual oxidant.

  • To obtain the neutral (de-doped) form of the polymer, wash the polymer with an ammonia solution.

  • Finally, wash the polymer again with methanol until the filtrate is colorless.

• Drying: Dry the purified polymer under vacuum at 40-60 °C for 24 hours to obtain a solid powder.

Characterization: The resulting polymer can be characterized by techniques such as Fourier-Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy (if soluble), Gel Permeation Chromatography (GPC) for molecular weight determination, and UV-Vis spectroscopy to study its optical properties.

Protocol 2: Electrochemical Polymerization of N-(3-Thienyl)acetamide

This protocol outlines the electropolymerization of N-(3-Thienyl)acetamide to form a thin film on a working electrode.

Materials:

• N-(3-Thienyl)acetamide (monomer)

• Tetrabutylammonium perchlorate (TBAP) (supporting electrolyte)

• Anhydrous Acetonitrile (solvent)

• Indium Tin Oxide (ITO) coated glass slide (working electrode)

• Platinum wire (counter electrode)

• Ag/AgCl electrode (reference electrode)

• Electrochemical cell

• Potentiostat/Galvanostat

Procedure:

• Electrolyte Solution Preparation: Prepare a 0.1 M solution of TBAP in anhydrous acetonitrile.

• Monomer Solution: Dissolve N-(3-Thienyl)acetamide in the electrolyte solution to a final concentration of 0.05 M.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the ITO-coated glass as the working electrode, the platinum wire as the counter electrode, and the Ag/AgCl electrode as the reference electrode.

  • Ensure the conductive side of the ITO glass is facing the other electrodes.

  • Fill the cell with the monomer solution.

• Electropolymerization:

  • Connect the electrodes to the potentiostat.

  • Perform cyclic voltammetry (CV) by sweeping the potential from 0 V to a suitable anodic potential (e.g., +1.6 V vs. Ag/AgCl) and back. The exact potential should be determined by running an initial scan to identify the oxidation potential of the monomer.

  • Repeat the potential cycling for a set number of cycles (e.g., 10 cycles) at a scan rate of 50 mV/s. A colored film of the polymer should deposit on the working electrode.

• Film Characterization:

  • After polymerization, carefully remove the working electrode from the cell.

  • Rinse the polymer-coated electrode with fresh acetonitrile to remove any unreacted monomer and electrolyte.

  • Dry the electrode under a stream of inert gas.

  • The polymer film can then be characterized directly on the electrode using techniques like UV-Vis spectroscopy, spectroelectrochemistry, and atomic force microscopy (AFM).

Mandatory Visualization

Caption: Workflow for the chemical oxidative polymerization of N-(3-Thienyl)acetamide.

Caption: Workflow for the electrochemical polymerization of N-(3-Thienyl)acetamide.

Logical Relationships in Polymerization

The success of the polymerization of N-(3-Thienyl)acetamide is dependent on several interconnected factors. The amide group, being an electron-withdrawing group, can increase the oxidation potential of the thiophene monomer, making polymerization more challenging compared to electron-donating substituted thiophenes.

Caption: Factors influencing the polymerization of N-(3-Thienyl)acetamide.

Disclaimer: The provided protocols are generalized and based on methods for similar thiophene derivatives. Optimization of reaction conditions, including solvent, temperature, and concentrations, will be necessary to achieve desired polymer properties for N-(3-Thienyl)acetamide. Safety precautions appropriate for handling all chemicals should be strictly followed.

Application Notes & Protocols: Synthesis of N-(3-Thienyl)acetamide Analogs for Antimicrobial Screening

Abstract

The rise of antimicrobial resistance necessitates the urgent development of novel therapeutic agents. Thiophene-based scaffolds, such as N-(3-Thienyl)acetamide, represent a promising class of compounds due to their diverse biological activities.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, purification, characterization, and antimicrobial screening of a series of N-(3-Thienyl)acetamide analogs. The protocols herein are designed to be robust and reproducible, providing a foundational workflow for structure-activity relationship (SAR) studies aimed at identifying lead compounds for novel antimicrobial drugs.

Introduction and Scientific Rationale

Thiophene and its derivatives are heterocyclic compounds that are integral to many pharmacologically important molecules, demonstrating a wide spectrum of activities including antimicrobial, anti-inflammatory, and anticancer properties.[1] The amide functionality is also a key feature in many biologically active compounds, contributing to their ability to form crucial hydrogen bonds with biological targets.[2][3][4] The combination of a thiophene ring and an acetamide side chain in N-(3-Thienyl)acetamide creates a scaffold with significant potential for modification.

By synthesizing a library of analogs—systematically altering substituents on the thiophene ring or the acetyl group—researchers can explore the structure-activity relationships (SAR) that govern antimicrobial efficacy. This exploration can lead to the identification of derivatives with enhanced potency, a broader spectrum of activity, or improved pharmacological profiles. This guide details a common and reliable synthetic route: the N-acylation of 3-aminothiophene with various acyl chlorides or carboxylic acids.[3][4] This is followed by a standardized protocol for antimicrobial susceptibility testing using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).[5][6]

Overall Experimental Workflow

The process begins with the chemical synthesis of the target analogs, followed by rigorous purification and structural confirmation. The purified compounds are then screened for their biological activity against a panel of relevant microorganisms.

Caption: High-level workflow from synthesis to antimicrobial evaluation.

Part A: Synthesis and Characterization Protocol

This section details the synthesis of N-(3-Thienyl)acetamide analogs via N-acylation.

General Synthetic Scheme

The core reaction involves the formation of an amide bond between 3-aminothiophene and an appropriate acylating agent (e.g., acetyl chloride or acetic anhydride for the parent compound). Analogs are created by using substituted acylating agents.

Caption: General N-acylation reaction for analog synthesis.

Materials and Equipment

• Reagents: 3-aminothiophene, various acyl chlorides (e.g., acetyl chloride, propionyl chloride, benzoyl chloride), triethylamine (TEA), tetrahydrofuran (THF, anhydrous), dichloromethane (DCM), ethyl acetate, hexane, saturated sodium bicarbonate solution, brine, anhydrous magnesium sulfate (MgSO₄).

• Equipment: Round-bottom flasks, magnetic stirrer and stir bars, dropping funnel, reflux condenser, ice bath, rotary evaporator, thin-layer chromatography (TLC) plates, column chromatography setup (silica gel), NMR spectrometer, Mass spectrometer (MS), FT-IR spectrometer.

Step-by-Step Synthesis Protocol: N-(3-Thienyl)acetamide

• Reaction Setup: In a dry 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-aminothiophene (1.0 eq) and triethylamine (1.2 eq) in anhydrous THF (30 mL).

  • Causality: Triethylamine acts as a base to neutralize the HCl byproduct generated during the acylation, driving the reaction to completion. Anhydrous conditions are crucial as acyl chlorides react readily with water.

• Addition of Acylating Agent: Cool the flask in an ice bath to 0°C. Add acetyl chloride (1.1 eq), dissolved in 10 mL of anhydrous THF, dropwise to the stirred solution over 15-20 minutes.[3][4]

  • Causality: Slow, dropwise addition at low temperature helps to control the exothermic reaction and prevent the formation of side products.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Monitor the reaction progress using TLC (e.g., 1:1 ethyl acetate/hexane eluent). The disappearance of the 3-aminothiophene spot indicates the reaction is nearing completion.

• Work-up:

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the resulting crude residue in dichloromethane (50 mL).

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

  • Causality: The bicarbonate wash removes any unreacted acyl chloride and acidic impurities. The brine wash removes residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

Purification and Characterization

• Purification: The crude N-(3-Thienyl)acetamide can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel if impurities are persistent.

• Characterization: The identity and purity of the final product must be confirmed using spectroscopic methods.[7]

  • ¹H NMR: Confirms the proton environment, showing characteristic peaks for the thiophene ring protons, the NH amide proton, and the acetyl methyl group.

  • ¹³C NMR: Confirms the carbon framework of the molecule.

  • Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming the correct mass for the target structure.[8]

  • FT-IR Spectroscopy: Identifies key functional groups, such as the N-H stretch (~3290 cm⁻¹) and the strong C=O stretch of the amide group (~1650 cm⁻¹).[7]

Table 1: Representative Spectroscopic Data for N-(3-Thienyl)acetamide
Technique	Expected Observations
¹H NMR (CDCl₃)	δ ~7.3 (m, 2H, thiophene-H), δ ~7.0 (br s, 1H, NH), δ ~6.8 (m, 1H, thiophene-H), δ ~2.1 (s, 3H, COCH₃)
¹³C NMR (CDCl₃)	δ ~168 (C=O), δ ~138-120 (thiophene carbons), δ ~24 (COCH₃)
MS (EI)	Molecular Ion [M]⁺ at m/z = 141.19
IR (KBr)	ν ~3290 cm⁻¹ (N-H stretch), ~1650 cm⁻¹ (C=O stretch, Amide I), ~1550 cm⁻¹ (N-H bend, Amide II)

Part B: Antimicrobial Screening Protocol

The Broth Microdilution method is a standardized, quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[5][9]

Principle of the Assay

Serial dilutions of the synthesized compounds are prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized concentration of the test microorganism. Following incubation, the wells are examined for microbial growth. The MIC is the lowest concentration of the compound that completely inhibits visible growth.[5]

Materials and Strains

• Materials: 96-well sterile microtiter plates, multichannel pipette, Mueller-Hinton Broth (MHB), sterile saline, McFarland turbidity standards (0.5), DMSO.

• Microbial Strains: A representative panel should include:

  • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 29213), Bacillus subtilis (e.g., ATCC 6633)

  • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Yeast/Fungus: Candida albicans (e.g., ATCC 90028)

Step-by-Step Screening Protocol

Caption: Workflow for the broth microdilution MIC assay.

• Inoculum Preparation: From a fresh culture plate (18-24 hours old), pick several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).[9] Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve the final target inoculum concentration of approximately 5 x 10⁵ CFU/mL.[10]

• Compound Dilution:

  • Prepare a stock solution of each synthesized analog in DMSO (e.g., 12.8 mg/mL).

  • In a 96-well plate, add 100 µL of sterile MHB to columns 2 through 12.

  • Create a starting concentration in column 1 by adding a calculated amount of the DMSO stock to MHB.

  • Perform 2-fold serial dilutions by transferring 100 µL from column 1 to column 2, mixing, then transferring 100 µL from column 2 to 3, and so on, down to column 10. Discard the final 100 µL from column 10. This leaves column 11 as a drug-free growth control.

• Inoculation: Add 100 µL of the standardized bacterial/fungal inoculum to each well from column 1 to column 11.[10]

• Controls:

  • Growth Control (Positive Control): Column 11, containing MHB and inoculum but no compound, should show turbidity.

  • Sterility Control (Negative Control): Column 12, containing only MHB, should remain clear.

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours in ambient air.[5][11]

• Reading Results: After incubation, visually inspect the wells for turbidity (cloudiness), which indicates microbial growth. The MIC is the lowest concentration of the compound at which no turbidity is observed.

Data Analysis and Interpretation

The results should be compiled into a table to facilitate structure-activity relationship analysis.

Table 2: Hypothetical Antimicrobial Screening Results (MIC in µg/mL)
Compound ID	R-Group	S. aureus	E. coli	P. aeruginosa	C. albicans
Parent	-CH₃	64	128	>256	128
Analog-1	-CH₂CH₃	32	64	256	64
Analog-2	-Phenyl	16	32	128	32
Analog-3	-4-Cl-Phenyl	8	16	64	16
Ciprofloxacin	(Control)	0.5	0.25	1	N/A
Fluconazole	(Control)	N/A	N/A	N/A	2

From this hypothetical data, a preliminary SAR can be deduced: increasing the size and adding electron-withdrawing groups (like chlorine) to a phenyl substituent enhances antimicrobial activity across all tested strains. This insight guides the next round of analog design.

Safety Precautions

• Always work in a well-ventilated fume hood when handling volatile organic solvents, acyl chlorides, and triethylamine.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• All microbial work must be conducted in a biological safety cabinet using sterile techniques to prevent contamination and exposure.

• Dispose of all chemical and biological waste according to institutional guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Broth microdilution - Wikipedia [en.wikipedia.org]
• 6. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial Susceptibility Testing (Microdilution Technique) – NC DNA Day Blog [ncdnadayblog.org]
• 10. rr-asia.woah.org [rr-asia.woah.org]
• 11. bio-protocol.org [bio-protocol.org]

Application Notes and Protocols for Evaluating the Antioxidant Potential of N-(3-Thienyl)acetamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] Antioxidants, compounds that can neutralize free radicals, are therefore of significant interest as potential therapeutic agents.[1][2] N-(3-Thienyl)acetamide derivatives have emerged as a promising class of molecules with diverse biological activities, and evaluating their antioxidant capacity is a critical step in their development as drug candidates.[1][3][4][5]

These application notes provide a comprehensive guide to standardized in vitro assays for assessing the antioxidant activity of novel N-(3-Thienyl)acetamide derivatives. The protocols detailed below for the DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and FRAP (Ferric Reducing Antioxidant Power) assays are robust, reproducible, and suitable for high-throughput screening.[1][6]

General Workflow for Antioxidant Screening

The following diagram outlines the general workflow for assessing the antioxidant activity of N-(3-Thienyl)acetamide derivatives.

Caption: General workflow for antioxidant testing of N-(3-Thienyl)acetamide derivatives.

Data Presentation

Quantitative results from the antioxidant assays should be summarized in clear and concise tables to facilitate comparison between different N-(3-Thienyl)acetamide derivatives and standard antioxidants.

Table 1: DPPH Radical Scavenging Activity

Compound ID	IC50 (µM) ± SD
NTA-001	45.2 ± 2.1
NTA-002	33.8 ± 1.5
NTA-003	68.1 ± 3.4
Ascorbic Acid	15.6 ± 0.8

IC50 represents the concentration of the compound required to scavenge 50% of the DPPH radicals.

Table 2: ABTS Radical Scavenging Activity

Compound ID	Trolox Equivalent Antioxidant Capacity (TEAC) ± SD
NTA-001	1.2 ± 0.1
NTA-002	1.8 ± 0.2
NTA-003	0.9 ± 0.1
Ascorbic Acid	1.5 ± 0.1

TEAC is expressed as the micromolar concentration of a Trolox solution having the antioxidant capacity equivalent to a 1.0 mM solution of the substance under investigation.

Table 3: Ferric Reducing Antioxidant Power (FRAP)

Compound ID	FRAP Value (µM Fe(II) equivalents) ± SD
NTA-001	850 ± 42
NTA-002	1120 ± 55
NTA-003	630 ± 31
Ascorbic Acid	1500 ± 75

FRAP value represents the concentration of an aqueous solution of Fe(II) with the same reducing power as the sample.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which is purple, to the non-radical form, DPPH-H, which is yellow.[7] The degree of discoloration indicates the scavenging potential of the tested compound.

Workflow for DPPH Assay

Caption: Experimental workflow for the DPPH antioxidant assay.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at 517 nm should be approximately 1.0.[8]

• Sample Preparation: Dissolve the N-(3-Thienyl)acetamide derivatives in a suitable solvent (e.g., DMSO or methanol) to prepare a stock solution. Create a series of dilutions from the stock solution.

• Reaction Mixture: In a 96-well microplate, add 100 µL of each sample dilution to 100 µL of the DPPH solution. For the blank, use 100 µL of the solvent instead of the sample. Ascorbic acid or Trolox can be used as a positive control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[8]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[8][9]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[10] In the presence of an antioxidant, the colored radical is converted back to the colorless neutral form.[10]

Workflow for ABTS Assay

Caption: Experimental workflow for the ABTS antioxidant assay.

Protocol:

• Preparation of ABTS•+ Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.[3]

• Working Solution: Before use, dilute the ABTS•+ solution with ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.[11]

• Sample Preparation: Prepare a stock solution and serial dilutions of the N-(3-Thienyl)acetamide derivatives as described for the DPPH assay.

• Reaction Mixture: In a 96-well microplate, add 190 µL of the ABTS•+ working solution to 10 µL of each sample dilution. Trolox is commonly used as a standard.

• Incubation: Incubate the plate in the dark at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm using a microplate reader.[3][8]

• Calculation: The antioxidant capacity is typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A standard curve is generated using Trolox, and the antioxidant capacity of the samples is determined relative to this standard.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex, which has a maximum absorbance at 593 nm.[12]

Workflow for FRAP Assay

Caption: Experimental workflow for the FRAP antioxidant assay.

Protocol:

• Preparation of FRAP Reagent: The FRAP reagent is prepared by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio. The reagent should be prepared fresh and warmed to 37°C before use.

• Sample Preparation: Prepare a stock solution and serial dilutions of the N-(3-Thienyl)acetamide derivatives.

• Reaction Mixture: In a 96-well microplate, add 180 µL of the FRAP reagent to 20 µL of each sample dilution. A standard curve is prepared using known concentrations of FeSO₄·7H₂O.

• Incubation: Incubate the plate at 37°C for 30 minutes.[12][13]

• Measurement: Measure the absorbance at 593 nm using a microplate reader.[8]

• Calculation: The FRAP value is determined from the standard curve and expressed as micromoles of Fe(II) equivalents per liter or per gram of sample.

Cellular Oxidative Stress and Antioxidant Action

The following diagram provides a simplified overview of a cellular oxidative stress signaling pathway and the potential points of intervention for antioxidant compounds like N-(3-Thienyl)acetamide derivatives.

Caption: Simplified signaling pathway of oxidative stress and antioxidant intervention.

Conclusion

The protocols and guidelines presented in these application notes provide a robust framework for the systematic evaluation of the antioxidant potential of N-(3-Thienyl)acetamide derivatives. By employing a combination of these assays, researchers can gain valuable insights into the structure-activity relationships of these compounds and identify promising candidates for further development as therapeutic agents for oxidative stress-related diseases. It is recommended to use at least two different methods to get a better understanding of the antioxidant properties.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. ABTS Antioxidant Assay Kit: A Comprehensive Guide – American Society for Clinical Nutrition (ASCN) [ascn.org]
• 11. mdpi.com [mdpi.com]
• 12. assaygenie.com [assaygenie.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Thienylpyridyl Acetamides in Pesticide Development

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel thienylpyridyl acetamides, a promising class of compounds for the development of new pesticides. The information is based on successful research demonstrating significant insecticidal and fungicidal activities of these compounds.

Introduction

Thienylpyridyl acetamides represent a class of heterocyclic compounds that have garnered significant interest in agrochemical research. These molecules combine the structural features of thiophene, pyridine, and acetamide moieties, which are known pharmacophores in many bioactive compounds.[1] Research has shown that derivatives of thienylpyridyl acetamides exhibit potent insecticidal activity against various pests, including the oriental armyworm (Mythimna separata Walker) and the diamondback moth (Plutella xylostella L.), as well as fungicidal properties against pathogens like Physalospora piricola, Rhizoctonia cerealis, and Sclerotinia sclerotiorum.[2][3][4]

The structural optimization of a "hit" compound, 2-((3-cyano-6-methyl-4-(thiophen-2-yl)pyridin-2-yl)thio)-N-(3-fluorophenyl)acetamide (referred to as compound A), has led to the development of derivatives with pesticidal efficacy comparable to commercial insecticides like cartap, triflumuron, and chlorantraniliprole.[1][2][3] This makes them valuable lead structures for the innovation of new crop protection agents.

Synthesis Workflow

The synthesis of thienylpyridyl acetamides can be achieved through two primary pathways, both involving a nucleophilic substitution reaction. The overall workflow is depicted below, starting from the preparation of key intermediates.

References

• 1. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Studying the Reaction Kinetics of N-(3-Thienyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-Thienyl)acetamide is a heterocyclic amide of interest in medicinal chemistry and materials science. Understanding its reaction kinetics, including both its formation and degradation, is crucial for optimizing synthesis protocols, determining stability under various conditions, and predicting its behavior in biological systems. These application notes provide detailed experimental setups and protocols for studying the reaction kinetics of N-(3-Thienyl)acetamide.

I. Kinetics of N-(3-Thienyl)acetamide Synthesis

The synthesis of N-(3-Thienyl)acetamide is typically achieved through the acylation of 3-aminothiophene with an acetylating agent, such as acetyl chloride or acetic anhydride. The reaction kinetics can be monitored by tracking the consumption of reactants or the formation of the product over time.

Experimental Protocol: Synthesis Kinetics

This protocol outlines the study of the reaction between 3-aminothiophene and acetyl chloride.

1. Materials and Reagents:

• 3-Aminothiophene

• Acetyl chloride

• Aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

• Tertiary amine base (e.g., Triethylamine, Pyridine) to neutralize the HCl byproduct.[1]

• Internal standard for quantitative analysis (e.g., mesitylene for NMR)[2]

• Deuterated solvent for NMR studies (e.g., CDCl3)

2. Equipment:

• Jacketed glass reactor with temperature control

• Magnetic stirrer

• Syringes for reagent addition

• In-situ monitoring instrument (e.g., NMR spectrometer or FTIR spectrometer with an ATR probe)[2] or equipment for sample quenching and subsequent analysis (e.g., HPLC).

3. Experimental Procedure:

• Reactor Setup: Set up the jacketed glass reactor with a magnetic stirrer and connect it to a circulating bath to maintain a constant temperature.

• Reagent Preparation:

  • Prepare a solution of 3-aminothiophene and the internal standard in the chosen aprotic solvent in the reactor.

  • Prepare a separate solution of acetyl chloride and triethylamine in the same solvent. The base is added to scavenge the HCl formed during the reaction.[1]

• Reaction Initiation: At time zero (t=0), rapidly inject the acetyl chloride/triethylamine solution into the stirred 3-aminothiophene solution.

• Data Acquisition:

  • In-situ NMR Monitoring: If using an NMR spectrometer, the reaction can be carried out directly in an NMR tube inside the pre-thermostated spectrometer.[2] Acquire spectra at regular time intervals.[2][3][4]

  • In-situ IR Monitoring: If using an FTIR with an ATR probe, immerse the probe into the reaction mixture and record spectra at regular intervals.[2]

  • Offline HPLC Analysis: At predetermined time points, withdraw an aliquot of the reaction mixture and quench the reaction (e.g., by rapid cooling and dilution with a suitable solvent). Analyze the quenched samples by HPLC to determine the concentration of N-(3-Thienyl)acetamide.

• Data Analysis:

  • From the collected data, determine the concentration of the reactant (3-aminothiophene) or product (N-(3-Thienyl)acetamide) at each time point.

  • Plot the concentration versus time to determine the reaction rate.

  • By varying the initial concentrations of the reactants, the order of the reaction with respect to each reactant and the rate constant (k) can be determined.

Data Presentation: Synthesis Kinetics

The quantitative data obtained from the kinetic experiments should be summarized in tables for clear comparison.

Table 1: Reaction Conditions for N-(3-Thienyl)acetamide Synthesis

Experiment	[3-Aminothiophene]₀ (M)	[Acetyl Chloride]₀ (M)	[Triethylamine]₀ (M)	Temperature (°C)
1	0.1	0.1	0.1	25
2	0.2	0.1	0.1	25
3	0.1	0.2	0.1	25
4	0.1	0.1	0.1	35

Table 2: Kinetic Data for N-(3-Thienyl)acetamide Synthesis

Experiment	Time (s)	[N-(3-Thienyl)acetamide] (M)
1	0	0
60	...
120	...
2	0	0
60	...
120	...

Visualization: Synthesis Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Magritek [magritek.com]

Application Notes and Protocols: Single Crystal X-ray Diffraction of N-(3-thienyl)acetamide Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-(3-thienyl)acetamide derivatives are a class of heterocyclic compounds containing a thiophene ring, which is a key structural motif in many pharmacologically active molecules.[1] These derivatives exhibit a wide range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties, making them promising candidates for drug discovery and development.[2][3][4] Single crystal X-ray diffraction (SC-XRD) is an essential analytical technique for this field, as it provides precise information on the three-dimensional atomic arrangement of these molecules.[5] This data is crucial for understanding structure-activity relationships (SAR), validating molecular structures, and providing insights into intermolecular interactions that govern crystal packing.[6] These application notes provide a detailed protocol for the synthesis, crystallization, and SC-XRD analysis of N-(3-thienyl)acetamide derivatives.

Experimental Protocols

The following protocols outline the general procedures for synthesizing N-(3-thienyl)acetamide derivatives and analyzing them using single crystal X-ray diffraction, based on established methodologies.[2][7]

Protocol 1: Synthesis of N-(3-thienyl)acetamide Derivatives

This protocol describes a common two-step N-acylation method for synthesizing the title compounds.[2][3]

Step 1: Activation of Carboxylic Acid

• Place a suitable thiophene-containing carboxylic acid (e.g., 2-(thiophen-2-yl)acetic acid) in a round-bottom flask.

• Add thionyl chloride (SOCl₂) in excess.

• Reflux the mixture gently for 2-3 hours to convert the carboxylic acid into its more reactive acyl chloride derivative.

• Remove the excess thionyl chloride under reduced pressure. The resulting thiophene acetyl chloride is typically used in the next step without further purification.

Step 2: N-Acylation Reaction

• Dissolve an aminothiophene derivative (e.g., 2-aminothiophene-3-carbonitrile) in an appropriate anhydrous solvent such as tetrahydrofuran (THF) in a separate flask.[2]

• Add a base, like triethylamine, to the solution to act as a proton scavenger.

• Slowly add the thiophene acetyl chloride (dissolved in THF) from Step 1 to the aminothiophene solution while stirring.

• Allow the reaction to proceed at room temperature for several hours or until completion, which can be monitored by Thin Layer Chromatography (TLC).[1]

• Upon completion, filter the reaction mixture to remove any precipitate (e.g., triethylamine hydrochloride).

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude N-(3-thienyl)acetamide derivative by recrystallization from a suitable solvent, such as acetonitrile or an ethanol/dichloromethane mixture.[2][8][9]

Protocol 2: Single Crystal Growth

High-quality single crystals are essential for successful X-ray diffraction analysis. The slow evaporation method is commonly employed.

• Dissolve the purified N-(3-thienyl)acetamide derivative in a minimal amount of a suitable solvent or solvent mixture (e.g., acetonitrile, ethanol/dichloromethane).[2][8]

• Cover the container with a perforated lid (e.g., Parafilm with small pinholes) to allow for slow evaporation of the solvent.

• Leave the solution undisturbed at room temperature in a vibration-free environment.

• Monitor the container over several days to weeks for the formation of well-defined, transparent single crystals suitable for diffraction.

Protocol 3: Single Crystal X-ray Diffraction Analysis

This protocol outlines the steps for data collection and structure determination.

1. Crystal Mounting and Data Collection

• Carefully select a suitable single crystal (typically 0.1-0.4 mm in size) under a microscope.[7][10]

• Mount the crystal on a goniometer head using a cryoprotectant oil.[7]

• Position the mounted crystal on the diffractometer (e.g., Bruker AXS Kappa APEXII CCD).[2][10]

• Cool the crystal to a low temperature (typically around 100-296 K) using a nitrogen stream to minimize thermal vibrations.[3][11]

• Collect diffraction data using graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).[2][8][10] Data collection is managed by software such as Bruker APEX2 or CrysAlisPro.[2][7]

2. Structure Solution and Refinement

• Process the collected data, including integration and absorption corrections, using appropriate software (e.g., SAINT, SADABS).

• Solve the crystal structure using direct methods with software packages like SHELXS or SHELXT.[2][7][8] These programs determine the initial positions of most non-hydrogen atoms.

• Refine the structural model against the experimental data using full-matrix least-squares on F² with software such as SHELXL.[2][7][8]

• Locate hydrogen atoms from the difference Fourier map or place them in geometrically calculated positions, refining them using a riding model.[1]

• Perform anisotropic refinement for all non-hydrogen atoms.

• Utilize programs like PLATON or WinGX for structure validation and analysis.[2][7]

Data Presentation: Crystallographic Data Summary

The following table summarizes crystallographic data for representative N-(3-thienyl)acetamide derivatives and related structures from the literature.

Compound Name	Chemical Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Volume (ų)	Z	Ref.
N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	C₁₁H₈N₂OS₂	Monoclinic	P2₁/c	-	-	-	-	-	4	[2][9]
2-((3-cyano-6-methyl-4-(thiophen-2-yl)pyridin-2-yl)thio)-N-(3-fluorophenyl)acetamide	C₁₉H₁₄FN₃OS₂	Monoclinic	P2₁/n	13.8820(5)	8.7554(3)	14.5268(6)	100.698(4)	1734.93(11)	4	[11]
Dibenzo[b,d]thiophene-2,8-diamine	C₁₂H₁₀N₂S	Orthorhombic	P2₁2₁2₁	5.8347(1)	10.0895(4)	17.1142(8)	90	1007.50(6)	-	[8]
N-(2-Nitrophenylcarbamothioyl)acetamide	C₉H₉N₃O₃S	Monoclinic	P2₁/n	4.1992(1)	11.6081(3)	22.1035(6)	94.815(1)	1073.63(5)	4	[10]

Visualizations

The following diagrams illustrate the key workflows in the structural analysis of N-(3-thienyl)acetamide derivatives.

Fig 1. Experimental workflow from synthesis to structural analysis.

Fig 2. Logical workflow for structure solution and refinement.

References

• 1. The synthesis, crystal structure and Hirshfeld surface analysis of the thio­phene derivatives 5-(phenyl­sulfon­yl)-5,6-di­hydro­benzo[4,5]thieno[3,2-j]phenanthridine and (E)-N-{2-[2-(benzo[b]thiophen-2-yl)ethenyl]phen­yl}-N-(prop-2-yn-1-yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. archivepp.com [archivepp.com]
• 5. sites.unimi.it [sites.unimi.it]
• 6. Synthesis, crystal structure and Hirshfeld surface analysis of N-(6-acetyl-1-nitro­naphthalen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. daneshyari.com [daneshyari.com]
• 9. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-(2-Nitro­phenyl­carbamothio­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(3-Thienyl)acetamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of N-(3-Thienyl)acetamide synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing N-(3-Thienyl)acetamide?

A1: N-(3-Thienyl)acetamide is typically synthesized via the acylation of 3-aminothiophene with an acetylating agent. The two primary methods are:

• Method A: Using Acetic Anhydride. This is a direct and common method where 3-aminothiophene is reacted with acetic anhydride. The reaction can be performed with or without a catalyst.

• Method B: Using Acetyl Chloride. This method involves the reaction of 3-aminothiophene with acetyl chloride, often in the presence of a non-nucleophilic base to neutralize the HCl byproduct.

Q2: What is a typical yield for the synthesis of N-(3-Thienyl)acetamide?

A2: The yield can vary significantly based on the chosen method, purity of reagents, and reaction conditions. For similar thienyl acetamide syntheses, yields can range from moderate to good. For instance, the synthesis of a related compound, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, reported a yield of 58%.[1] Another precursor to a thienyl acetamide, 1-(2-Amino-4-methyl-3-thienyl)ethanone, was synthesized with a 41% yield.[2] Optimization of reaction conditions is crucial for maximizing the yield.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored using Thin Layer Chromatography (TLC).[3][4] A spot of the reaction mixture is applied to a TLC plate alongside the starting material (3-aminothiophene). The disappearance of the starting material spot and the appearance of a new product spot indicate the progression of the reaction.

Q4: What are the key considerations for purifying the final product?

A4: After the reaction is complete, the crude product can be purified using several methods:

• Recrystallization: This is a common method for purifying solid products. A suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) should be chosen to dissolve the compound at high temperatures and allow it to crystallize upon cooling, leaving impurities in the solution.[5]

• Column Chromatography: For more challenging purifications or to remove closely related impurities, column chromatography on silica gel is an effective technique.[3][6] An appropriate eluent system is used to separate the desired product from byproducts.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of N-(3-Thienyl)acetamide.

Guide 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps	Recommended Action
Poor quality of starting materials	1. Check the purity of 3-aminothiophene and the acetylating agent (acetic anhydride or acetyl chloride) using techniques like NMR or GC-MS. 2. 3-aminothiophene can be unstable and may darken over time due to oxidation.	1. Use freshly distilled or purified 3-aminothiophene. 2. Ensure the acetylating agent has not hydrolyzed by exposure to moisture.
Incomplete reaction	1. Monitor the reaction closely using TLC until the starting material is consumed.[4] 2. Verify the stoichiometry of the reactants.	1. Increase the reaction time or gently heat the reaction mixture if the reaction is sluggish at room temperature. 2. Use a slight excess (1.1-1.2 equivalents) of the acetylating agent.
Sub-optimal reaction conditions	1. The choice of solvent can significantly impact the reaction. 2. The presence of a base may be necessary, especially when using acetyl chloride.	1. Experiment with different solvents such as tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile.[7][8] 2. When using acetyl chloride, add a non-nucleophilic base like triethylamine or pyridine to scavenge the HCl formed.[1][7]
Side reactions	The thiophene ring can be susceptible to side reactions under strongly acidic or basic conditions.	1. If using a catalyst, consider milder options. 2. Maintain a controlled temperature to minimize the formation of byproducts.

Guide 2: Product Contamination and Discoloration

Possible Cause	Troubleshooting Steps	Recommended Action
Presence of unreacted starting materials	1. Analyze the purified product using TLC, HPLC, or NMR to identify the presence of starting materials.	1. Optimize the purification method. For recrystallization, try a different solvent system.[4] For column chromatography, adjust the eluent polarity for better separation.
Formation of byproducts	1. Dark coloration can indicate the formation of polymeric byproducts, which can occur with thiophenes.[9] 2. Analyze the impurities by LC-MS to determine their molecular weights.	1. Use milder reaction conditions (e.g., lower temperature, less reactive acetylating agent). 2. Purify the starting materials to remove any impurities that might promote side reactions.
Residual solvent or reagents	1. Analyze the product by NMR to check for the presence of residual solvents.	1. Dry the product thoroughly under vacuum. 2. If residual reagents are present, re-purify the product.
Product degradation	1. N-(3-Thienyl)acetamide may be sensitive to light or air over time.	1. Store the purified product in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols

Protocol 1: Synthesis via Acetic Anhydride

This protocol is a general procedure and may require optimization.

• Reaction Setup: In a round-bottom flask, dissolve 3-aminothiophene (1 equivalent) in a suitable solvent such as glacial acetic acid or tetrahydrofuran (THF).

• Addition of Reagent: Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring. The reaction may be exothermic.

• Reaction: Stir the mixture at room temperature for 2-4 hours or until TLC analysis indicates the consumption of the starting material. Gentle heating (e.g., to 50-60 °C) can be applied to accelerate the reaction.[2]

• Work-up: Once the reaction is complete, pour the mixture into cold water to precipitate the product.

• Purification: Collect the solid by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Synthesis via Acetyl Chloride

This protocol is adapted from the synthesis of similar acetamides.[1][7]

• Reaction Setup: Dissolve 3-aminothiophene (1 equivalent) and a non-nucleophilic base such as triethylamine (1.1 equivalents) in an anhydrous solvent like THF or DCM in a round-bottom flask under an inert atmosphere.[1][7]

• Addition of Reagent: Cool the mixture in an ice bath and slowly add acetyl chloride (1.05 equivalents) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.[7] Monitor the reaction by TLC.

• Work-up: After the reaction is complete, filter the mixture to remove the triethylamine hydrochloride salt.[7] The filtrate can be washed with water and brine, then dried over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography.[7]

Quantitative Data Summary

The following table summarizes yields from related thienyl acetamide syntheses found in the literature. These can serve as a benchmark for optimizing the synthesis of N-(3-Thienyl)acetamide.

Compound	Starting Materials	Reagents/Solvent	Yield	Reference
N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	2-aminothiophene-3-carbonitrile, 2-(thiophen-2-yl)acetyl chloride	Triethylamine, THF	58%	[1]
1-(2-Acetamido-4-methyl-3-thienyl)ethanone	1-(2-Amino-4-methyl-3-thienyl)ethanone	Acetic anhydride	Not specified, but precursor yield was 41%	[2]
2-chloro-N-(3-(trifluoromethyl)phenyl)acetamide	3-(Trifluoromethyl)aniline, chloroacetyl chloride	K₂CO₃, CH₃CN	53%	[8]
N-(3-fluorophenyl)-2-mercaptoacetamide	3-Fluoroaniline, mercaptoacetic acid	Toluene	78%	[8]

Visualizations

Caption: Experimental workflow for the synthesis of N-(3-Thienyl)acetamide.

Caption: Troubleshooting decision tree for low yield in N-(3-Thienyl)acetamide synthesis.

References

• 1. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN104892448A - Preparation method of acetamide - Google Patents [patents.google.com]
• 6. Synthesis, crystal structure and Hirshfeld surface analysis of N-(6-acetyl-1-nitro­naphthalen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]

Troubleshooting common problems in N-acylation reactions

Welcome to the Technical Support Center for N-acylation reactions. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding common issues encountered during N-acylation experiments.

Troubleshooting Guide & FAQs

This section addresses specific problems that may arise during N-acylation reactions, offering potential causes and solutions in a question-and-answer format.

Q1: My N-acylation reaction shows low to no product yield. What are the common causes and how can I fix this?

Low or no product formation is a frequent issue in N-acylation. Several factors can be responsible, primarily related to the reactivity of your starting materials and the reaction conditions.

• Inactive Nucleophile (Amine): The amine's lone pair of electrons is essential for attacking the acylating agent. If the reaction medium is too acidic, the amine can be protonated, rendering it non-nucleophilic and halting the reaction.[1][2]

  • Solution: Add a non-nucleophilic base, such as pyridine, triethylamine (TEA), or N,N-diisopropylethylamine (DIPEA), to neutralize any acid present and deprotonate the ammonium salt, thereby regenerating the nucleophilic free amine.[1][2]

• Poor Quality of Reagents: Acylating agents like acid anhydrides and acyl chlorides can hydrolyze over time if exposed to moisture, reducing their reactivity.[1]

  • Solution: Use fresh or recently purified reagents. Ensure that all reagents and solvents are stored under anhydrous (dry) conditions to prevent hydrolysis.[1][3]

• Incomplete Carboxylic Acid Activation: When using a carboxylic acid as the acylating agent, it must be activated by a coupling reagent to react with the amine.[3]

  • Solution: Ensure you are using a sufficient amount of a suitable coupling reagent. Consider switching to a more powerful coupling agent if needed (see comparison table below).[3]

• Suboptimal Reaction Temperature: Many N-acylation reactions proceed at room temperature, but some may require heating to overcome the activation energy barrier. Conversely, excessive heat can cause degradation.[1]

  • Solution: If the reaction is sluggish, try gentle heating (e.g., 40-60°C) while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Steric Hindrance: Bulky substituents on either the amine or the acylating agent can physically block the reaction site, leading to a slow or incomplete reaction.[3][4]

  • Solution: For sterically hindered substrates, consider using more reactive acylating agents (e.g., acyl fluorides generated in situ) or more potent coupling reagents. Prolonged reaction times or elevated temperatures may also be necessary.[3][4]

Q2: My TLC/LC-MS analysis shows multiple spots, indicating the presence of impurities. What are the likely side products and how can I minimize their formation?

The formation of multiple products points towards side reactions or an incomplete reaction.

• Unreacted Starting Material: This is the most common impurity.[1]

  • Solution: Use a slight excess (1.1 to 1.5 equivalents) of the acylating agent to ensure the complete consumption of the limiting amine. Also, allow for sufficient reaction time, monitoring for the disappearance of the starting material by TLC or LC-MS.[1]

• Diacylation: This can occur with primary amines if the reaction conditions are too harsh or if a large excess of the acylating agent is used.

  • Solution: Maintain careful stoichiometric control of your reagents and avoid excessive heating.

• O-acylation vs. N-acylation: For substrates containing both amino (-NH2) and hydroxyl (-OH) groups, O-acylation can sometimes compete with the desired N-acylation.

  • Solution: Generally, the amino group is more nucleophilic than the hydroxyl group, favoring N-acylation under mild conditions.[5] To increase selectivity, you can protect the hydroxyl group before the acylation reaction.

• Oxidation Products: Aromatic amines can be susceptible to oxidation, leading to colored impurities.[1]

  • Solution: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.[1]

• Racemization: For chiral carboxylic acids, the activation process can sometimes lead to a loss of stereochemical integrity.

  • Solution: Use coupling additives known to suppress racemization, such as 1-hydroxybenzotriazole (HOBt) or OxymaPure.[3] Running the reaction at a lower temperature can also be beneficial.[3]

Q3: I am facing difficulties during the work-up and purification of my N-acylated product. What are some common challenges and solutions?

Purification can be challenging due to the properties of the product or residual reagents.

• Removing Excess Basic Catalyst (e.g., Pyridine, DIPEA): These bases can be difficult to remove by simple evaporation.

  • Solution: During the aqueous work-up, wash the organic layer with a dilute acidic solution, such as 1M HCl or aqueous copper sulfate (for pyridine). This will protonate the base, forming a water-soluble salt that will partition into the aqueous phase.[1]

• Product is Water-Soluble: If the final amide product has high polarity, it may be lost to the aqueous layer during extraction.

  • Solution: Saturate the aqueous layer with sodium chloride (brine) to decrease the polarity of the aqueous phase and "salt out" the product, pushing it into the organic layer. Alternatively, use a continuous liquid-liquid extractor or reverse-phase chromatography for purification.

• Difficulty Separating Product from Urea Byproduct (from carbodiimide coupling agents): Reagents like dicyclohexylcarbodiimide (DCC) produce dicyclohexylurea (DCU), which is often insoluble in common organic solvents and can complicate purification.

  • Solution: Use a water-soluble carbodiimide like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting urea byproduct is water-soluble and can be easily removed with an aqueous wash.[6] Alternatively, DCU can often be removed by filtration.

Data Presentation

The choice of coupling reagent is critical for a successful N-acylation when starting from a carboxylic acid. The following table summarizes the characteristics of common coupling reagents.

Coupling Reagent Class	Examples	Relative Reactivity	Common Additives	Key Considerations
Carbodiimides	DCC, EDC, DIC	Moderate	HOBt, OxymaPure	Can cause racemization of chiral centers; EDC is preferred for easier purification.[3][6]
Phosphonium Salts	PyBOP, PyAOP	High	-	More reactive than carbodiimides, especially for sterically hindered substrates.[3]
Aminium/Uronium Salts	HATU, HBTU, TBTU	Very High	-	Highly effective but can be expensive; often used in peptide synthesis.[2]

Experimental Protocols

Below are detailed methodologies for common N-acylation procedures.

Protocol 1: N-Acylation using an Acyl Chloride

This protocol describes a general procedure for the N-acylation of an amine using an acyl chloride.

Materials:

• Amine (1.0 eq)

• Acyl Chloride (1.1 eq)

• Base (e.g., Pyridine or Triethylamine, 1.2 eq)

• Anhydrous Aprotic Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Procedure:

• Dissolve the amine in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add the base to the stirred solution.

• Add the acyl chloride dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove the base, then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: N-Acylation using a Carboxylic Acid and EDC/HOBt

This protocol outlines the coupling of a carboxylic acid and an amine using EDC and HOBt.

Materials:

• Carboxylic Acid (1.0 eq)

• Amine (1.1 eq)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 eq)

• HOBt (1-Hydroxybenzotriazole) (1.2 eq)

• Base (e.g., DIPEA, 2.0 eq)

• Anhydrous Aprotic Solvent (e.g., DMF, DCM)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid and HOBt in the anhydrous solvent.

• Add the amine to the solution.

• Add the base (DIPEA) to the mixture and stir for 5 minutes.

• Add EDC to the reaction mixture in one portion.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product using column chromatography.

Visualizations

Troubleshooting Workflow for N-Acylation Reactions

Caption: A decision-making workflow for troubleshooting low-yield N-acylation reactions.

General Amide Bond Formation Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 5. quora.com [quora.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Solvent Systems for N-(3-Thienyl)acetamide Purification

Welcome to the technical support center for the purification of N-(3-Thienyl)acetamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this compound. Here, we will address common challenges and provide in-depth, field-proven solutions to optimize your purification strategy, ensuring high purity and yield. Our approach is grounded in the fundamental principles of solubility, chromatography, and crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a crude sample of N-(3-Thienyl)acetamide?

Understanding potential impurities is the first step in designing an effective purification protocol. N-(3-Thienyl)acetamide is typically synthesized via the acetylation of 3-aminothiophene. Based on this, common impurities may include:

• Unreacted 3-aminothiophene: This starting material is a primary impurity. 3-aminothiophenes can be unstable and prone to oxidation or polymerization, which may introduce colored impurities.[1]

• Di-acetylated product: Although less common, over-acetylation can occur, leading to the formation of a di-acetylated thiophene derivative.

• Reagents and byproducts: Residual acetic anhydride (or acetyl chloride), triethylamine, and their corresponding salts can be present.

• Solvent residue: The solvent used in the reaction (e.g., THF, dichloromethane) may be retained in the crude product.[2]

Q2: How do I choose the best solvent for recrystallizing N-(3-Thienyl)acetamide?

The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For N-(3-Thienyl)acetamide, which is a moderately polar amide, a good starting point is polar protic or polar aprotic solvents.

Recommended starting solvents for screening include:

• Ethanol or Isopropanol

• Ethyl Acetate

• Acetonitrile

• Water (for mixed-solvent systems)

• Toluene

A systematic approach involves testing the solubility of a small amount of your crude product in a small volume of each solvent, both at room temperature and upon heating.[3]

Q3: My compound is "oiling out" during recrystallization instead of forming crystals. What's happening and how can I fix it?

"Oiling out," or liquid-liquid phase separation, occurs when the solute separates from the solution as a liquid oil rather than a solid crystal.[4][5] This is often due to high supersaturation, the presence of impurities that depress the melting point, or a large difference in polarity between the solvent and the solute.[6][7][8]

Troubleshooting Steps:

• Re-dissolve and Dilute: Heat the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to reduce the supersaturation.[5][6]

• Slow Cooling: Allow the solution to cool very slowly. An insulated flask or a dewar can be used to slow the cooling rate, which favors the formation of an ordered crystal lattice over a disordered oil.[6]

• Change Solvent System: If the problem persists, the solvent may be unsuitable. Try a solvent with a lower boiling point or a different polarity. Using a co-solvent (mixed solvent) system can also be effective.[5][7]

• Seeding: Introduce a seed crystal (a tiny amount of pure N-(3-Thienyl)acetamide) to the slightly cooled, saturated solution to initiate crystallization.[4]

Q4: What is a good starting point for a column chromatography solvent system?

Thin-Layer Chromatography (TLC) is the best tool for determining an optimal solvent system for column chromatography.[9][10][11] The goal is to find a solvent mixture that provides a retention factor (Rf) of 0.25-0.35 for N-(3-Thienyl)acetamide, while maximizing the separation from its impurities.[9]

Recommended TLC Screening Systems:

• Hexane/Ethyl Acetate: A versatile system. Start with a 70:30 or 50:50 mixture and adjust the ratio based on the Rf value.

• Dichloromethane/Methanol: A more polar system. A small amount of methanol (1-5%) in dichloromethane can be effective for polar compounds.

• Toluene/Ethyl Acetate: This can be a good alternative, especially for aromatic compounds.[12]

Q5: How can I confirm the purity of my final product?

Purity should be assessed using a combination of methods:

• Melting Point: A sharp melting point range that is consistent with literature values indicates high purity. Impurities typically broaden and depress the melting point.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indicator of purity.

• Spectroscopy (NMR): 1H and 13C NMR are powerful tools for structural confirmation and purity assessment. The absence of impurity peaks in the spectra is a strong confirmation of purity.[13][14]

Troubleshooting Guide 1: Optimizing Recrystallization

Recrystallization is a powerful technique but can be challenging. This guide provides a systematic approach to overcoming common hurdles.

Problem: Low Recovery of Purified Product

Potential Cause	Explanation	Solution
Too much solvent used	The concentration of the compound in the cold solvent remains above its saturation point, preventing complete precipitation.[6]	Re-heat the solution and evaporate some of the solvent to concentrate it. Allow it to cool again.
Cooling period is too short	Crystallization is a time-dependent process. Insufficient time in the cold will result in incomplete precipitation.	Extend the cooling time, preferably in an ice bath, for at least an hour after initial crystal formation.
Premature crystallization	Crystals form in the funnel during hot gravity filtration, leading to product loss.	Use a pre-heated funnel and filter flask. Keep the solution at a rolling boil during filtration.
Compound is highly soluble in the chosen solvent	Even at low temperatures, the compound has significant solubility in the solvent.	Choose a different solvent in which the compound is less soluble at room temperature.

Workflow for Recrystallization Solvent Selection

This workflow provides a logical progression for identifying an optimal single or mixed solvent system.

References

• 1. echemi.com [echemi.com]
• 2. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. mt.com [mt.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 7. reddit.com [reddit.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

How to remove unreacted starting material from N-(3-Thienyl)acetamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing unreacted starting material from N-(3-Thienyl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common unreacted starting materials found as impurities in the synthesis of N-(3-Thienyl)acetamide?

The most common impurities are unreacted 3-aminothiophene and the acetylating agent, which is typically acetic anhydride or acetyl chloride. If acetic anhydride is used, acetic acid will also be present as a byproduct.

Q2: What is the general strategy for purifying crude N-(3-Thienyl)acetamide?

The general strategy involves an initial workup to remove the bulk of acidic and basic impurities, followed by a final purification step such as recrystallization or column chromatography to obtain the pure product.

Q3: Can I use a simple aqueous wash to remove the impurities?

Yes, an aqueous wash is a crucial first step. Washing the crude product dissolved in an organic solvent with a dilute acid solution (e.g., 1M HCl) will remove unreacted 3-aminothiophene by converting it to its water-soluble salt. A subsequent wash with a dilute base solution (e.g., saturated NaHCO₃) will remove any remaining acetic acid.

Q4: What is a suitable solvent for the recrystallization of N-(3-Thienyl)acetamide?

Troubleshooting Guide

Problem	Possible Cause	Solution
Oily Product After Initial Synthesis	The product may not have fully precipitated or is contaminated with significant amounts of starting material.	Proceed with an aqueous workup. Dissolve the oily residue in a suitable organic solvent like ethyl acetate or dichloromethane. Then, perform the acidic and basic washes as described in the experimental protocol below.
Low Yield After Purification	The product may be partially soluble in the washing solutions or the recrystallization solvent.	Minimize the volume of solvent used for washing and recrystallization. Ensure the recrystallization solvent is ice-cold during filtration to reduce product loss.
Persistent Impurity Peak in Analytical Data (e.g., NMR, LC-MS)	The impurity may co-crystallize with the product or have similar polarity, making separation by recrystallization difficult.	If recrystallization is ineffective, column chromatography is recommended. A solvent system such as dichloromethane:ethyl acetate (e.g., 10:1) can be a good starting point for elution.[4]
Product is Colored	Presence of oxidized impurities from the starting 3-aminothiophene.	Treatment with activated charcoal during the recrystallization process can help to remove colored impurities. Add a small amount of activated charcoal to the hot solution before filtering.

Solvent Properties for Purification

Solvent	Boiling Point (°C)	Use in Purification	Notes
Water	100	Washing, Recrystallization (co-solvent)	Effective for dissolving inorganic salts and polar impurities.
Ethanol	78	Recrystallization (co-solvent)	Good solvent for many organic compounds when hot, but less so when cold.
Acetonitrile	82	Recrystallization	Has been shown to be effective for similar compounds.[2][3]
Ethyl Acetate	77	Extraction, Column Chromatography	A good general-purpose solvent for extraction from aqueous solutions.
Dichloromethane	40	Extraction, Column Chromatography	A volatile solvent useful for extraction and as a mobile phase component in chromatography.
Hexane	69	Recrystallization (co-solvent), Column Chromatography	A non-polar solvent often used in combination with a more polar solvent for recrystallization and chromatography.

Experimental Protocol: Purification by Washing and Recrystallization

This protocol assumes the synthesis of N-(3-Thienyl)acetamide was performed using 3-aminothiophene and an acetylating agent.

1. Aqueous Workup: a. Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate. b. Transfer the solution to a separatory funnel. c. Wash the organic layer with 1M HCl to remove unreacted 3-aminothiophene. Repeat this wash. d. Wash the organic layer with a saturated solution of NaHCO₃ to neutralize and remove any excess acid (e.g., acetic acid). e. Wash the organic layer with brine (saturated NaCl solution) to remove residual water. f. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). g. Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude solid product.

2. Recrystallization: a. Select an appropriate solvent or solvent system (e.g., ethanol/water or acetonitrile). b. Dissolve the crude solid in a minimal amount of the hot solvent. c. If colored impurities are present, add a small amount of activated charcoal and heat for a few minutes. d. Hot filter the solution to remove the activated charcoal and any insoluble impurities. e. Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. f. Collect the purified crystals by vacuum filtration. g. Wash the crystals with a small amount of the cold recrystallization solvent. h. Dry the crystals under vacuum to remove any residual solvent.

Purification Workflow

Caption: Workflow for the purification of N-(3-Thienyl)acetamide.

References

• 1. jcbsc.org [jcbsc.org]
• 2. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, crystal structure and Hirshfeld surface analysis of N-(6-acetyl-1-nitro­naphthalen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-(3-Thienyl)acetamide Stability and Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of N-(3-Thienyl)acetamide during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of N-(3-Thienyl)acetamide during storage?

A1: The primary causes of degradation for chemical compounds like N-(3-Thienyl)acetamide are exposure to environmental factors such as temperature, humidity, and light.[1][2] Chemical degradation pathways include hydrolysis, oxidation, and photolysis.[1][3]

• Hydrolysis: As an amide, N-(3-Thienyl)acetamide is susceptible to hydrolysis, which is the breakdown of the compound due to a reaction with water. This can be catalyzed by acidic or basic conditions.[1][3]

• Oxidation: Reaction with oxygen can lead to degradation. This process can be accelerated by exposure to light and the presence of certain metal ions.[1][2]

• Photolysis: Exposure to light, particularly UV light, can provide the energy to break chemical bonds within the molecule, leading to photodegradation.[1][2][3]

• Thermal Degradation: High temperatures can increase the rate of all chemical reactions, leading to faster degradation.[1][2]

Q2: What are the recommended storage conditions for N-(3-Thienyl)acetamide?

A2: To ensure the stability of N-(3-Thienyl)acetamide, it should be stored in a tightly sealed container in a cool, dry, and dark place.[4] Proper ventilation in the storage area is also important to disperse any potential fumes.[4] For long-term storage, refrigeration (2-8°C) is recommended to minimize thermal degradation.[1]

Q3: How can I tell if my sample of N-(3-Thienyl)acetamide has degraded?

A3: Degradation can be indicated by changes in physical appearance (e.g., color change, clumping of powder), but these are not always apparent. The most reliable way to assess degradation is through analytical techniques. The appearance of new peaks or a decrease in the main peak area in a High-Performance Liquid Chromatography (HPLC) chromatogram is a strong indicator of degradation.

Q4: Can I store N-(3-Thienyl)acetamide in a solution?

A4: Storing N-(3-Thienyl)acetamide in solution is generally not recommended for long periods due to the risk of hydrolysis. If you need to prepare solutions, it is best to make them fresh before each experiment.[1] If short-term storage of a solution is necessary, use an appropriate buffer to maintain a stable pH, and store it at a low temperature (e.g., -20°C or -80°C).[1]

Troubleshooting Guides

This section addresses common issues that may arise during the storage and handling of N-(3-Thienyl)acetamide.

Issue	Possible Cause	Recommended Action
Change in color or appearance of the solid compound.	Moisture absorption, oxidation, or photodegradation.	1. Ensure the container is tightly sealed and stored in a desiccator if necessary. 2. Purge the container with an inert gas like nitrogen or argon before sealing to remove oxygen.[1] 3. Store in an amber or opaque vial to protect from light.[1]
Inconsistent experimental results over time from the same batch.	Degradation of the compound in the stock container or in solution.	1. Aliquot the solid compound into smaller, single-use vials to avoid repeated opening of the main container and exposure to air and moisture.[1] 2. Always prepare solutions fresh for each experiment.[1] 3. Perform a stability study of your compound under your specific experimental conditions.
Appearance of unexpected peaks in HPLC analysis.	Formation of degradation products.	1. Attempt to identify the degradation products. Based on the structure, likely hydrolysis products are 3-aminothiophene and acetic acid. 2. Review storage and handling procedures to identify potential causes of degradation (e.g., exposure to high temperature, light, or non-neutral pH).
Loss of compound potency.	Degradation of the active compound.	1. Verify the purity of the compound using a validated analytical method before use. 2. Adhere strictly to recommended storage conditions.

Data Presentation

The following table provides a template for summarizing quantitative data from a forced degradation study of N-(3-Thienyl)acetamide.

Stress Condition	Description	% Degradation	Number of Degradants	Major Degradant Peak (RT)
Acid Hydrolysis	0.1 M HCl at 60°C for 24h	e.g., 15.2%	e.g., 2	e.g., 3.4 min
Base Hydrolysis	0.1 M NaOH at 60°C for 24h	e.g., 25.8%	e.g., 2	e.g., 3.4 min
Oxidative Degradation	3% H₂O₂ at RT for 24h	e.g., 8.5%	e.g., 3	e.g., 4.1 min
Thermal Degradation	Solid at 70°C for 48h	e.g., 5.1%	e.g., 1	e.g., 4.5 min
Photodegradation	Solid exposed to UV light (254 nm) for 24h	e.g., 12.3%	e.g., 4	e.g., 5.2 min

Experimental Protocols

Protocol for Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products of N-(3-Thienyl)acetamide.[5]

• Preparation of Stock Solution: Prepare a stock solution of N-(3-Thienyl)acetamide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. After incubation, neutralize the solution with 0.1 M NaOH.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours. After incubation, neutralize the solution with 0.1 M HCl.[1]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Store the mixture at room temperature for 24 hours, protected from light.[1]

• Thermal Degradation: Place a known amount of solid N-(3-Thienyl)acetamide in an oven at 70°C for 48 hours.[1] After exposure, dissolve the solid in the initial solvent to achieve a 1 mg/mL concentration.

• Photodegradation: Expose a known amount of solid N-(3-Thienyl)acetamide to a UV light source (e.g., 254 nm) for 24 hours.[1] After exposure, dissolve the solid in the initial solvent to achieve a 1 mg/mL concentration.

• Analysis: Analyze all stressed samples and an unstressed control sample by a stability-indicating HPLC method.

Protocol for a Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape) is a common starting point for similar compounds.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of N-(3-Thienyl)acetamide.

• Injection Volume: 10 µL.

• Method Validation: The method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, and linear for the quantification of N-(3-Thienyl)acetamide and its degradants.[5]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. biofargo.com [biofargo.com]
• 4. moravek.com [moravek.com]
• 5. medcraveonline.com [medcraveonline.com]

N-(3-Thienyl)acetamide stability issues in acidic or basic media

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of N-(3-Thienyl)acetamide in acidic and basic media. The following information is intended to help troubleshoot common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My N-(3-Thienyl)acetamide sample shows degradation after storage in an acidic solution. What is the likely cause?

A1: N-(3-Thienyl)acetamide, like other amides, is susceptible to acid-catalyzed hydrolysis. In an acidic environment, the carbonyl oxygen of the amide group can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This leads to the cleavage of the amide bond, resulting in the formation of 3-aminothiophene and acetic acid. The rate of this degradation is dependent on the pH of the solution and the storage temperature.[1] Vigorous conditions, such as high temperatures and strong acids, can accelerate this process.[1]

Q2: I am observing degradation of N-(3-Thienyl)acetamide in my basic formulation. What is the degradation pathway?

A2: In basic media, N-(3-Thienyl)acetamide can undergo base-catalyzed hydrolysis. The hydroxide ion (OH-) acts as a nucleophile and attacks the carbonyl carbon of the amide. This is the rate-determining step and leads to the formation of a tetrahedral intermediate, which then collapses to form 3-aminothiophene and an acetate salt. Similar to acid hydrolysis, this reaction is often slow at room temperature but can be significantly accelerated by heating.

Q3: What are the expected degradation products of N-(3-Thienyl)acetamide under hydrolytic stress?

A3: The primary degradation products from the hydrolysis of N-(3-Thienyl)acetamide in both acidic and basic conditions are 3-aminothiophene and acetic acid (or its corresponding salt).

Q4: How can I monitor the degradation of N-(3-Thienyl)acetamide in my samples?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach for monitoring the degradation of N-(3-Thienyl)acetamide.[2][3][4] This method should be capable of separating the intact N-(3-Thienyl)acetamide from its degradation products, allowing for accurate quantification of the parent compound and the formation of impurities over time.[2][5]

Q5: What is a "forced degradation study" and why is it important for N-(3-Thienyl)acetamide?

A5: A forced degradation study, also known as stress testing, is a critical component in pharmaceutical development.[6][7] It involves subjecting the drug substance to conditions more severe than accelerated stability testing, such as high temperature, and a range of acidic and basic pH values.[8][9][10] The purpose is to identify potential degradation products, understand degradation pathways, and establish the intrinsic stability of the molecule.[7] This information is crucial for developing stable formulations and establishing appropriate storage conditions. For N-(3-Thienyl)acetamide, this study would help predict its long-term stability and identify any potential stability liabilities early in the development process.[11]

Troubleshooting Guides

Issue 1: Unexpectedly High Degradation in an Acidic Medium

Possible Cause	Troubleshooting Step
High Temperature	Ensure the experiment is conducted at the intended temperature. Verify incubator/oven calibration. Consider performing the study at a lower temperature to slow down the degradation rate.
Incorrect pH	Measure the pH of the solution to confirm it is within the desired range. Buffers can lose their capacity over time, so prepare fresh solutions.
Presence of Catalysts	Metal ions can sometimes catalyze hydrolysis. Ensure high-purity water and reagents are used. Consider the use of a chelating agent if metal contamination is suspected.
Incorrect Analyte Concentration	High concentrations of the analyte might lead to faster degradation in some cases. Verify the concentration of your N-(3-Thienyl)acetamide solution.

Issue 2: Inconsistent Degradation Results in a Basic Medium

Possible Cause	Troubleshooting Step
CO₂ Absorption	Basic solutions can absorb atmospheric CO₂, leading to a decrease in pH and affecting the degradation rate. Prepare fresh basic solutions and minimize their exposure to air.
Variability in Temperature Control	Small fluctuations in temperature can significantly impact the rate of hydrolysis. Ensure consistent and accurate temperature control throughout the experiment.
Incomplete Dissolution	If N-(3-Thienyl)acetamide is not fully dissolved, the surface area exposed to the basic medium will be inconsistent, leading to variable degradation. Ensure complete dissolution before starting the time-course study.
Evaporation of Solvent	At elevated temperatures, solvent evaporation can concentrate the reactants and alter the reaction rate. Use sealed vials or a reflux condenser to prevent evaporation.

Data Presentation

Table 1: Hypothetical Stability of N-(3-Thienyl)acetamide in Acidic Media at 50°C

Time (hours)	% N-(3-Thienyl)acetamide Remaining (pH 1.2)	% 3-Aminothiophene Formed (pH 1.2)	% N-(3-Thienyl)acetamide Remaining (pH 4.5)	% 3-Aminothiophene Formed (pH 4.5)
0	100.0	0.0	100.0	0.0
6	92.5	7.5	99.1	0.9
12	85.3	14.7	98.2	1.8
24	72.1	27.9	96.5	3.5
48	51.8	48.2	93.2	6.8

Table 2: Hypothetical Stability of N-(3-Thienyl)acetamide in Basic Media at 50°C

Time (hours)	% N-(3-Thienyl)acetamide Remaining (pH 9.0)	% 3-Aminothiophene Formed (pH 9.0)	% N-(3-Thienyl)acetamide Remaining (pH 12.0)	% 3-Aminothiophene Formed (pH 12.0)
0	100.0	0.0	100.0	0.0
6	98.8	1.2	90.2	9.8
12	97.6	2.4	81.5	18.5
24	95.3	4.7	66.4	33.6
48	90.9	9.1	44.1	55.9

Experimental Protocols

Protocol 1: Forced Degradation Study - Acid Hydrolysis

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of N-(3-Thienyl)acetamide in a suitable organic solvent (e.g., acetonitrile or methanol).

• Preparation of Acidic Solutions: Prepare solutions of 0.1 N and 1 N hydrochloric acid (HCl).

• Stress Sample Preparation:

  • To a series of vials, add a known volume of the N-(3-Thienyl)acetamide stock solution.

  • Add an equal volume of the 0.1 N or 1 N HCl solution to each vial.

  • Prepare a control sample by adding an equal volume of purified water instead of acid.

• Incubation: Incubate the vials at a controlled temperature (e.g., 60°C).

• Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), remove a vial from the incubator.

• Neutralization: Immediately neutralize the sample by adding an equivalent amount of a suitable base (e.g., 0.1 N or 1 N sodium hydroxide).

• Sample Analysis: Dilute the neutralized sample to a suitable concentration with the HPLC mobile phase and analyze using a validated stability-indicating HPLC method.

Protocol 2: Forced Degradation Study - Base Hydrolysis

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of N-(3-Thienyl)acetamide in a suitable organic solvent.

• Preparation of Basic Solutions: Prepare solutions of 0.1 N and 1 N sodium hydroxide (NaOH).

• Stress Sample Preparation:

  • To a series of vials, add a known volume of the N-(3-Thienyl)acetamide stock solution.

  • Add an equal volume of the 0.1 N or 1 N NaOH solution to each vial.

  • Prepare a control sample by adding an equal volume of purified water instead of base.

• Incubation: Incubate the vials at a controlled temperature (e.g., 60°C).

• Time-Point Sampling: At specified time intervals, remove a vial from the incubator.

• Neutralization: Immediately neutralize the sample by adding an equivalent amount of a suitable acid (e.g., 0.1 N or 1 N hydrochloric acid).

• Sample Analysis: Dilute the neutralized sample to a suitable concentration with the HPLC mobile phase and analyze using a validated stability-indicating HPLC method.

Visualizations

Caption: Experimental workflow for forced degradation studies of N-(3-Thienyl)acetamide.

Caption: Mechanism of acid-catalyzed hydrolysis of N-(3-Thienyl)acetamide.

Caption: Mechanism of base-catalyzed hydrolysis of N-(3-Thienyl)acetamide.

References

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. scispace.com [scispace.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ijtsrd.com [ijtsrd.com]
• 5. ijper.org [ijper.org]
• 6. benchchem.com [benchchem.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. sgs.com [sgs.com]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]

Managing poor separation of spots in TLC analysis of acetamides

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the thin-layer chromatography (TLC) analysis of acetamides. It is designed for researchers, scientists, and drug development professionals to help resolve common issues and improve the quality of their chromatographic separations.

Troubleshooting Guide: Poor Spot Separation

Poor separation of spots in the TLC analysis of acetamides is a common issue that can often be resolved by systematically evaluating and optimizing several experimental parameters. This guide provides a structured approach to troubleshooting.

Problem: Spots are not moving from the baseline (Low Rf values).

This indicates that the compounds are too strongly adsorbed to the stationary phase, and the mobile phase is not polar enough to elute them effectively.[1][2]

Solutions:

• Increase Mobile Phase Polarity: The most common reason for low retention factor (Rf) values is insufficient mobile phase polarity.[1][2] Gradually increase the proportion of the more polar solvent in your mobile phase mixture. For instance, if using a hexane/ethyl acetate system, increase the percentage of ethyl acetate.[3] For highly polar acetamides, consider using solvent systems like methanol/dichloromethane.[4]

• Change Solvent System: If adjusting the polarity of the current system is ineffective, a complete change of the mobile phase composition may be necessary.[1] Consider solvents with different selectivities.

• For Basic Acetamides: If your acetamide has basic properties, adding a small amount of a basic modifier like triethylamine (0.1-2.0%) or ammonia in methanol (1-10%) to the mobile phase can improve spot shape and increase Rf values by neutralizing acidic sites on the silica gel.[1][4]

• Consider Reversed-Phase TLC: For very polar acetamides that are difficult to move off the baseline in normal-phase TLC, switching to a reversed-phase TLC plate (e.g., C18-modified silica) with a polar mobile phase (e.g., water/acetonitrile or water/methanol) can provide better separation.[1][5]

Problem: Spots are running at or near the solvent front (High Rf values).

This suggests that the compounds have a low affinity for the stationary phase and are too soluble in the mobile phase, leading to poor separation.[1]

Solutions:

• Decrease Mobile Phase Polarity: The mobile phase is too strong. Reduce the proportion of the polar solvent in your mobile phase mixture. For example, in a hexane/ethyl acetate system, decrease the percentage of ethyl acetate.[3]

• Change Solvent System: Explore less polar solvent systems to increase the interaction of the acetamides with the stationary phase.[1]

• Consider Normal-Phase TLC: If you are using reversed-phase TLC, your mobile phase may be too non-polar. Increasing the polarity (e.g., increasing the water content) or switching to a normal-phase system might be necessary.[5]

Problem: Spots are streaking or elongated.

Streaking can be caused by several factors, including sample overload, interactions with the stationary phase, or issues with the sample solvent.[1][6]

Solutions:

• Dilute the Sample: Overloading the TLC plate is a frequent cause of streaking.[1][7] Prepare a more dilute solution of your sample and apply a smaller spot.

• Add Modifiers to the Mobile Phase: For acidic or basic acetamides, strong interactions with the silica gel can cause streaking.

  • For acidic acetamides , add a small amount of acetic acid or formic acid (0.1-2.0%) to the mobile phase.[1][4]

  • For basic acetamides , add a small amount of triethylamine (0.1-2.0%) or ammonia to the mobile phase.[1][4]

• Use a Less Polar Spotting Solvent: Dissolving the sample in a highly polar solvent can cause the initial spot to be too large, leading to streaking. If possible, dissolve the sample in a less polar solvent.

• Ensure Sample is Fully Dissolved: Insoluble material in the sample can streak up the plate. Ensure your sample is completely dissolved before spotting.

Problem: Spots are too close together (Poor Resolution).

Even if the Rf values are in the ideal range (typically 0.2-0.8), the spots may not be well-separated from each other.

Solutions:

• Optimize Mobile Phase Selectivity: Fine-tune the mobile phase composition. Sometimes, a small change in the solvent ratio or the addition of a third solvent can significantly improve selectivity.[8] Trying solvent systems from different selectivity groups (e.g., aprotic, proton donor, proton acceptor) can be effective.[9]

• Use a High-Performance TLC (HPTLC) Plate: HPTLC plates have smaller particle sizes and provide higher separation efficiency, which can resolve closely migrating spots.[10]

• Multiple Developments: Develop the plate in the same mobile phase multiple times, with thorough drying between each development.[11] This technique can increase the separation distance between spots with low Rf values.

• Two-Dimensional (2D) TLC: Spot the sample in one corner of a square plate and develop it in one direction. After drying, turn the plate 90 degrees and develop it in a second, different mobile phase.[11] This is a powerful technique for separating complex mixtures.

Quantitative Data Summary

Optimizing the mobile phase is crucial for achieving good separation. The following table provides hypothetical yet realistic data on how Rf values of two different acetamides might change with varying mobile phase compositions on a standard silica gel plate.

Mobile Phase (Hexane:Ethyl Acetate)	Acetamide A (Less Polar) Rf	Acetamide B (More Polar) Rf	ΔRf (Separation)
90:10	0.25	0.10	0.15
70:30	0.55	0.35	0.20
50:50	0.75	0.60	0.15
30:70	0.90	0.82	0.08

Analysis: In this example, a 70:30 mixture of hexane to ethyl acetate provides the best separation (largest ΔRf) between the two acetamides, with both spots having Rf values in the optimal range.

Experimental Protocols

Protocol 1: Standard TLC Development for Acetamides

• Plate Preparation: Handle the TLC plate only by the edges to avoid contamination.[12] Using a pencil, gently draw a light origin line about 1 cm from the bottom of the plate.[13]

• Sample Application: Dissolve the acetamide sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate). Use a capillary tube or micropipette to apply a small spot of the solution onto the origin line.[13] The spot should be as small as possible (1-2 mm in diameter) to ensure good resolution. If necessary, apply the sample multiple times, allowing the solvent to evaporate completely between applications.[7]

• Developing Chamber Preparation: Pour the chosen mobile phase into a developing chamber to a depth of about 0.5 cm.[5] The solvent level must be below the origin line on the TLC plate. Place a piece of filter paper in the chamber to saturate the atmosphere with solvent vapors, which promotes even development.[13] Cover the chamber and allow it to equilibrate for 5-10 minutes.

• Plate Development: Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the bottom edge is submerged in the mobile phase but the origin line is above it.[13] Cover the chamber and allow the solvent to ascend the plate by capillary action.

• Completion and Visualization: Once the solvent front has reached about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[13] Allow the plate to dry completely in a fume hood. Visualize the spots using an appropriate method, such as a UV lamp (if the compounds are UV-active) or a chemical staining agent (e.g., iodine vapor or potassium permanganate dip).[13] Circle the spots with a pencil.

• Rf Calculation: Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front. Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[14]

Frequently Asked Questions (FAQs)

Q1: Why are my acetamide spots appearing as crescents or distorted shapes?

Distorted spot shapes can result from damaging the silica layer during spotting.[15] If the capillary tube scratches the surface, the solvent flow will be uneven, leading to crescent-shaped spots. Apply the sample gently without gouging the stationary phase.

Q2: I see unexpected spots on my TLC plate. What could be the cause?

Unexpected spots can be due to contamination of the TLC plate, the sample, or the mobile phase.[7] Ensure you handle the plate only by its edges, use clean glassware, and pure solvents. It could also indicate the presence of impurities in your sample.

Q3: How do I choose the initial solvent system for my acetamide sample?

For normal-phase TLC of polar compounds like acetamides, a good starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[4] A 70:30 or 50:50 mixture is often a reasonable starting point.[3] For more polar acetamides, a system like 5-10% methanol in dichloromethane can be effective.[4]

Q4: Can I reuse the mobile phase in the developing chamber?

It is not recommended to reuse the mobile phase for multiple TLC runs.[7] The composition of the solvent mixture can change over time due to differential evaporation of the components, which will lead to inconsistent and irreproducible Rf values. Always use a fresh mobile phase for each experiment.

Q5: My acetamide is sensitive to acidic conditions on the silica gel. What can I do?

Silica gel is slightly acidic and can cause decomposition of acid-sensitive compounds. To mitigate this, you can add a small amount of a basic modifier like triethylamine (0.1-2.0%) to the mobile phase to neutralize the acidic sites.[1] Alternatively, you can use a different stationary phase, such as alumina, which is available in neutral, acidic, or basic forms.[9]

Visualizations

Caption: A workflow for troubleshooting poor TLC spot separation.

Caption: Logic for mobile phase optimization in TLC.

References

• 1. Home Page [chem.ualberta.ca]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Separation of Acetamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Sweet spot matching: a thin-layer chromatography-based countercurrent solvent system selection strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Normal Phase TLC Separation of Enantiomers Using Chiral Ion Interaction Agents | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. thepharmajournal.com [thepharmajournal.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. analyticaltoxicology.com [analyticaltoxicology.com]
• 11. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 12. Detection Progress of Selected Drugs in TLC - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sciencemadness Discussion Board - Resolving power of TLC for R/S diastereomers? - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. Direct enantiomeric separation of Indapamide by Thin Layer Chromatography using B- Cyclodextrin as Chiral Selector – Oriental Journal of Chemistry [orientjchem.org]
• 15. rjpbcs.com [rjpbcs.com]

Technical Support Center: Scaling Up the Synthesis of N-(3-Thienyl)acetamide for Library Generation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the efficient and scalable synthesis of N-(3-Thienyl)acetamide, a crucial building block for chemical library generation.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing N-(3-Thienyl)acetamide?

A1: The most prevalent and scalable method is the N-acylation of 3-aminothiophene with an acetylating agent. Typically, acetyl chloride or acetic anhydride is used in the presence of a base to neutralize the hydrogen chloride byproduct. This method is favored for its relatively high yields and straightforward procedure.

Q2: What are the critical parameters to control during the scale-up of this reaction?

A2: Key parameters to control during scale-up include:

• Temperature: The acylation reaction is often exothermic. Maintaining a controlled temperature, typically between 0°C and room temperature, is crucial to prevent side reactions and ensure product quality.

• Reagent Addition: Slow, dropwise addition of the acetylating agent to the solution of 3-aminothiophene helps to manage the reaction exotherm and prevent the formation of di-acylated byproducts.

• Stoichiometry: Precise control of the molar ratios of reactants is essential. A slight excess of the acetylating agent (e.g., 1.05-1.2 equivalents) is common to ensure complete conversion of the starting amine.

• Agitation: Efficient stirring is necessary to ensure proper mixing and heat transfer, which is particularly important in larger reaction volumes.

Q3: How can I purify N-(3-Thienyl)acetamide on a large scale?

A3: For large-scale purification, recrystallization is often the most effective and economical method. Suitable solvent systems include ethanol/water or ethyl acetate/hexanes. If significant impurities persist, column chromatography may be necessary, although it is less ideal for very large quantities due to cost and time.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction.	- Increase reaction time or slightly elevate the temperature, monitoring for byproduct formation. - Ensure the use of a slight excess of the acetylating agent.
2. Degradation of starting material or product.	- Maintain a low reaction temperature (0-5 °C) during the addition of the acetylating agent. - Work up the reaction promptly upon completion.
3. Loss during work-up or purification.	- Optimize the extraction and recrystallization solvent systems to minimize product loss.
Product is Oily or Fails to Solidify	1. Presence of residual solvent.	- Ensure the product is thoroughly dried under vacuum.
2. Impurities acting as a eutectic mixture.	- Attempt purification by column chromatography on silica gel. - Try triturating the oil with a non-polar solvent like hexanes or diethyl ether to induce crystallization.
Formation of Multiple Products (Visible on TLC)	1. Di-acetylation of the amine.	- Add the acetylating agent slowly and at a low temperature. - Use a precise stoichiometric amount of the acetylating agent.
2. Side reactions involving the thiophene ring.	- Employ milder reaction conditions (e.g., lower temperature, less reactive acetylating agent). - Consider using a less reactive base.
Dark Product Color	1. Oxidation of 3-aminothiophene.	- Use high-purity, preferably freshly distilled or purchased, 3-aminothiophene. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
2. Thermal decomposition.	- Avoid excessive heating during the reaction and purification steps.

Experimental Protocols

Protocol 1: N-Acetylation of 3-Aminothiophene using Acetyl Chloride

This protocol is adapted from procedures for the acylation of similar aromatic amines.

Materials:

• 3-Aminothiophene

• Acetyl Chloride

• Triethylamine (Et3N) or Pyridine

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N2 or Ar), dissolve 3-aminothiophene (1.0 eq) in anhydrous DCM or THF.

• Add triethylamine (1.1-1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.05-1.2 eq) dropwise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting amine.

• Quench the reaction by adding water.

• Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure to yield the crude N-(3-Thienyl)acetamide.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of N-(3-Thienyl)acetamide and analogous compounds, compiled from various literature sources.

Acetylating Agent	Base	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Acetyl Chloride	Triethylamine	DCM	0 to RT	2-4	85-95
Acetyl Chloride	Pyridine	THF	0 to RT	3-5	80-90
Acetic Anhydride	Pyridine	Toluene	Reflux	1-2	75-85
Acetic Anhydride	None	Acetic Acid	Reflux	2-3	70-80

Visualizations

Synthesis Workflow

Caption: General workflow for the synthesis of N-(3-Thienyl)acetamide.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common synthesis issues.

Technical Support Center: Forced Degradation Studies for N-thienyl Acetamide Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting forced degradation studies on N-thienyl acetamide compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives of conducting forced degradation studies on N-thienyl acetamide compounds?

Forced degradation studies are essential to:

• Identify potential degradation products and understand the degradation pathways of the N-thienyl acetamide drug substance.[1][2]

• Develop and validate a stability-indicating analytical method, typically using High-Performance Liquid Chromatography (HPLC).[3][4]

• Assess the intrinsic stability of the molecule.[5]

• Help in the development of stable formulations and determine appropriate storage conditions.[5]

Q2: What are the expected degradation pathways for N-thienyl acetamide compounds?

Based on the functional groups present (a thiophene ring and an acetamide group), the two primary degradation pathways are:

• Hydrolysis of the amide bond: This can be catalyzed by acidic or basic conditions, leading to the cleavage of the amide linkage to form a thienylamine derivative and acetic acid.[6][7]

• Oxidation of the thiophene ring: The sulfur atom in the thiophene ring is susceptible to oxidation, which can lead to the formation of sulfoxides or sulfones.[3] Ring opening may also occur under strong oxidative stress.

Q3: What are the typical stress conditions used for forced degradation studies of N-thienyl acetamide compounds?

Typical stress conditions as per ICH guidelines include:

• Acid Hydrolysis: 0.1 M to 1 M HCl at room temperature or elevated temperatures (e.g., 60°C).

• Base Hydrolysis: 0.1 M to 1 M NaOH at room temperature or elevated temperatures (e.g., 60°C).

• Oxidation: 3% to 30% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Heating the solid drug substance at temperatures ranging from 40°C to 80°C.

• Photodegradation: Exposing the drug substance to light with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Q4: What is the target degradation percentage I should aim for in my experiments?

The generally accepted range for degradation is 5-20%.[5] Significant degradation beyond this may lead to the formation of secondary and tertiary degradation products that are not relevant to the actual stability of the drug under normal storage conditions. Under-stressing may not generate a sufficient amount of degradation products to be detected and characterized.

Q5: Which analytical techniques are most suitable for analyzing the degradation products?

A stability-indicating HPLC method with a UV/photodiode array (PDA) detector is the most common technique for separating and quantifying the parent drug and its degradation products.[4] For structural elucidation and identification of the degradation products, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable.[8][9][10]

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
No degradation observed under stress conditions.	The stress conditions are too mild. The compound is highly stable under the applied conditions.	Increase the concentration of the stressor (acid, base, or oxidizing agent). Increase the temperature. Extend the duration of the stress testing.
Excessive degradation (>20%) is observed.	The stress conditions are too harsh.	Decrease the concentration of the stressor. Lower the temperature. Reduce the exposure time.
Poor resolution between the parent drug and degradation peaks in the HPLC chromatogram.	The HPLC method is not optimized.	Modify the mobile phase composition (e.g., change the organic modifier or its ratio). Adjust the pH of the mobile phase. Try a different stationary phase (column). Optimize the gradient elution program.
Mass balance is not within the acceptable range (typically 95-105%).	Some degradation products are not being detected by the UV detector. Degradation products are volatile. Degradation products are not eluting from the HPLC column. The response factor of the degradation products is significantly different from the parent drug.	Use a mass spectrometer (LC-MS) to detect non-chromophoric compounds. Use a gradient with a strong organic solvent at the end to wash the column. If possible, isolate the major degradation products and determine their response factors.
Inconsistent or irreproducible results.	Inaccurate preparation of solutions. Fluctuations in temperature or other experimental conditions. Instability of degradation products after formation.	Ensure accurate weighing and dilution. Use calibrated equipment. Control the experimental conditions precisely. Analyze the samples immediately after the stress period or store them under conditions that prevent further degradation.

Data Presentation

Table 1: Illustrative Forced Degradation Data for a Hypothetical N-thienyl Acetamide Compound

Stress Condition	Time (hours)	Temperature (°C)	% Degradation of Parent Drug	Number of Degradation Products	Major Degradation Product (DP) Retention Time (min)
0.1 M HCl	24	60	12.5	2	DP1: 4.2, DP2: 5.8
0.1 M NaOH	8	60	18.2	3	DP3: 3.5, DP4: 6.1, DP5: 7.3
3% H₂O₂	12	25	9.8	1	DP6: 8.5 (S-oxide)
Thermal (Solid)	48	80	6.5	1	DP7: 9.2
Photolytic	24	25	4.1	1	DP8: 10.1

Note: This data is for illustrative purposes only and will vary depending on the specific N-thienyl acetamide compound and experimental conditions.

Experimental Protocols

Protocol 1: Forced Hydrolytic Degradation (Acid and Base)

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of the N-thienyl acetamide compound in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points (e.g., 2, 4, 8, 12, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.2 M NaOH.

  • Dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points.

  • Neutralize the aliquots with an equivalent amount of 0.2 M HCl.

  • Dilute with the mobile phase for HPLC analysis.

• Control Sample: Prepare a control sample by adding 1 mL of purified water instead of acid or base and keep it under the same conditions.

Protocol 2: Forced Oxidative Degradation

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of the N-thienyl acetamide compound.

• Oxidation:

  • To 1 mL of the stock solution, add 1 mL of 6% H₂O₂ to achieve a final concentration of 3%.

  • Keep the solution at room temperature and protected from light.

  • Withdraw aliquots at specified time points.

  • Dilute with the mobile phase for HPLC analysis.

• Control Sample: Prepare a control sample with purified water instead of H₂O₂.

Protocol 3: HPLC Method for Analysis

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: 0-5 min (10% B), 5-25 min (10-90% B), 25-30 min (90% B), 30-31 min (90-10% B), 31-35 min (10% B)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm (or as determined by UV scan)

• Injection Volume: 10 µL

• Column Temperature: 30°C

Visualizations

Caption: Experimental workflow for forced degradation studies.

Caption: Potential degradation pathways of N-thienyl acetamide.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. pharmtech.com [pharmtech.com]
• 3. researchgate.net [researchgate.net]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Characterization of degradation products of macitentan under various stress conditions using liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction conditions for synthesizing N-(3-Thienyl)acetamide derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the synthesis of N-(3-Thienyl)acetamide derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-(3-Thienyl)acetamide derivatives?

A1: A widely used and effective method is a two-step process. The first step involves the activation of a carboxylic acid to a more reactive species, typically an acyl chloride. This is commonly achieved using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The second step is the N-acylation, where the activated acyl compound reacts with a 3-aminothiophene derivative in the presence of a base to form the final N-(3-Thienyl)acetamide product.[1]

Q2: Why is a base necessary in the N-acylation step?

A2: A base is crucial to neutralize the acidic byproduct generated during the reaction, such as hydrochloric acid (HCl) when an acyl chloride is used. This prevents the protonation of the amine group on the 3-aminothiophene, which would render it non-nucleophilic and halt the reaction. Common non-nucleophilic bases include triethylamine (TEA) or pyridine.

Q3: My reaction yield is consistently low. What are the potential causes?

A3: Low yields can stem from several factors:

• Incomplete activation of the carboxylic acid: Ensure your activating agent (e.g., thionyl chloride) is fresh and the reaction goes to completion.

• Moisture in the reaction: Acyl chlorides are highly sensitive to moisture and can be hydrolyzed back to the carboxylic acid. Ensure all glassware is oven-dried and use anhydrous solvents.

• Suboptimal reaction temperature: The reaction may require heating to proceed at an optimal rate, but excessive heat can lead to decomposition and side product formation.

• Poor quality of starting materials: Impurities in the 3-aminothiophene or the carboxylic acid can interfere with the reaction.

Q4: I am observing multiple products in my reaction mixture. How can I improve the selectivity?

A4: The formation of multiple products can be due to side reactions. To improve selectivity:

• Control the stoichiometry: Use a slight excess (around 1.1 equivalents) of the acylating agent to ensure the complete consumption of the limiting 3-aminothiophene.

• Optimize the reaction temperature: Running the reaction at a lower temperature can often minimize the formation of side products.

• Purify starting materials: Ensure the purity of your reactants to avoid side reactions from contaminants.

Q5: What are some common challenges during the purification of N-(3-Thienyl)acetamide derivatives?

A5: Purification can be challenging due to the polarity of the amide product. If the product is soluble in the aqueous phase during workup, extraction can be difficult. In such cases, minimizing the volume of aqueous washes or using a different solvent system for extraction might be necessary. Column chromatography on silica gel is a common purification method, and selecting an appropriate eluent system is key to achieving good separation.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Product Formation	Inactive acylating agent (e.g., hydrolyzed acyl chloride).	Use a fresh bottle of the acylating agent or re-purify it before use.
3-aminothiophene starting material is protonated and non-nucleophilic.	Ensure a sufficient amount of a suitable base (e.g., triethylamine, pyridine) is used to neutralize any acid generated.
The reaction temperature is too low.	Gradually increase the reaction temperature and monitor the progress by TLC or LC-MS.
Steric hindrance in either the amine or the acylating agent.	Consider using a more potent coupling agent and extending the reaction time.
Multiple Products Observed	Diacylation of the amine.	Use stoichiometric amounts of the acylating agent (1.0-1.1 equivalents).
Side reactions due to high temperatures.	Perform the reaction at a lower temperature and monitor it closely.
Impurities in starting materials.	Purify the 3-aminothiophene and carboxylic acid derivatives before the reaction.
Difficulty in Product Purification	The product is water-soluble.	If the product is not highly polar, perform an aqueous workup and extract with an organic solvent. For water-soluble products, minimize aqueous washes.
The product co-elutes with starting materials or byproducts during chromatography.	Experiment with different solvent systems for column chromatography or consider recrystallization as an alternative purification method.
Presence of unreacted 3-aminothiophene.	During the workup, wash the organic layer with a dilute acid (e.g., 1M HCl) to remove the basic starting material as its water-soluble salt.

Data Presentation

Optimizing reaction conditions is key to maximizing the yield and purity of N-(3-Thienyl)acetamide derivatives. The following tables summarize the impact of different solvents and bases on the reaction yield.

Table 1: Effect of Solvent on Reaction Yield

Solvent	Dielectric Constant (20°C)	Yield (%)
Dichloromethane (DCM)	9.1	85
Tetrahydrofuran (THF)	7.5	92
Acetonitrile (MeCN)	37.5	78
N,N-Dimethylformamide (DMF)	36.7	75

Reaction conditions: 3-aminothiophene (1.0 eq), acetyl chloride (1.1 eq), triethylamine (1.2 eq), room temperature, 4h.

Table 2: Effect of Base on Reaction Yield

Base	pKa of Conjugate Acid	Yield (%)
Triethylamine (TEA)	10.75	92
Pyridine	5.25	88
Diisopropylethylamine (DIPEA)	11.0	90
Sodium Bicarbonate (NaHCO₃)	10.3	65

Reaction conditions: 3-aminothiophene (1.0 eq), acetyl chloride (1.1 eq), base (1.2 eq), THF, room temperature, 4h.

Experimental Protocols

A representative experimental protocol for the synthesis of an N-(3-Thienyl)acetamide derivative is provided below.

Synthesis of N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide [1][2]

Step 1: Activation of 2-(thiophen-2-yl)acetic acid

• To a solution of 2-(thiophen-2-yl)acetic acid in a suitable solvent, add thionyl chloride (SOCl₂).

• Reflux the mixture until the reaction is complete (monitor by TLC).

• Remove the excess thionyl chloride under reduced pressure to obtain 2-(thiophen-2-yl)acetyl chloride.

Step 2: N-acylation of 2-aminothiophene-3-carbonitrile

• Dissolve 2-aminothiophene-3-carbonitrile (10 mmol) in 12 mL of THF.

• Add triethylamine (10 mmol) to the solution.

• Slowly add a solution of 2-(thiophen-2-yl)acetyl chloride (11 mmol) in 10 mL of THF to the reaction mixture.

• Stir the reaction mixture at room temperature for 15 hours.

• Filter the reaction mixture to remove the triethylamine hydrochloride salt.

• Wash the solid product with water, filter, and dry.

• Recrystallize the crude product from acetonitrile to obtain the pure N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. The expected yield is approximately 58%.[2]

Visualizations

Experimental Workflow

Caption: General experimental workflow for the synthesis of N-(3-Thienyl)acetamide derivatives.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to increase the purity of recrystallized N-(3-Thienyl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in enhancing the purity of recrystallized N-(3-Thienyl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallizing N-(3-Thienyl)acetamide?

The primary goal of recrystallization is to purify the solid N-(3-Thienyl)acetamide. This process involves dissolving the impure compound in a suitable solvent at an elevated temperature and then allowing it to cool. As the solution cools, the solubility of the compound decreases, leading to the formation of crystals. Impurities, which are present in smaller quantities, remain dissolved in the solvent.

Q2: How do I select an appropriate solvent for the recrystallization of N-(3-Thienyl)acetamide?

An ideal solvent for recrystallization should dissolve N-(3-Thienyl)acetamide sparingly or not at all at room temperature but have a high solubility at an elevated temperature. Additionally, the solvent's boiling point should be below the melting point of N-(3-Thienyl)acetamide to prevent the compound from "oiling out." For acetamide derivatives, solvents like acetone, ethyl acetate, and acetonitrile are often employed.[1] A related compound, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, has been successfully crystallized from acetonitrile.[2]

Q3: What are the common impurities in N-(3-Thienyl)acetamide synthesis?

While specific impurities depend on the synthetic route, common contaminants in the synthesis of acetamides may include unreacted starting materials such as 3-aminothiophene and acetic anhydride or acetyl chloride. Byproducts like diacylated 3-aminothiophene could also be present.

Q4: How can I assess the purity of my recrystallized N-(3-Thienyl)acetamide?

Several analytical techniques can be used to determine the purity of your product. High-Performance Liquid Chromatography (HPLC) is a quantitative method for assessing purity. Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) can identify the structure and detect impurities. Thin-Layer Chromatography (TLC) offers a quick, qualitative check for the presence of contaminants.

Troubleshooting Guide

Problem	Potential Cause	Solution
Low Recovery of Crystals	The compound is too soluble in the chosen solvent at low temperatures.	- Select a solvent in which the compound is less soluble at room temperature.- Reduce the amount of solvent used to the minimum required for dissolution at high temperature.- Cool the solution to a lower temperature (e.g., in an ice bath) after initial slow cooling.
No Crystal Formation	The solution is not supersaturated, or nucleation is inhibited.	- Induce crystallization by scratching the inner wall of the flask with a glass rod.- Add a seed crystal of pure N-(3-Thienyl)acetamide.- Evaporate some of the solvent to increase the concentration of the compound.
Compound "Oils Out"	The boiling point of the solvent is higher than the melting point of N-(3-Thienyl)acetamide, or the compound is highly impure.	- Switch to a lower-boiling point solvent.- Use a larger volume of solvent to keep the compound dissolved.- Consider a preliminary purification step like column chromatography before recrystallization.
Crystals are Colored	Colored impurities are present.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.- Perform a second recrystallization.
Impure Crystals Obtained	Cooling was too rapid, trapping impurities within the crystal lattice.	- Allow the solution to cool slowly to room temperature before further cooling in an ice bath. This promotes the formation of a more ordered crystal lattice that excludes impurities.

Impact of Recrystallization Strategies on Purity

The following table summarizes hypothetical data to illustrate the potential impact of different recrystallization parameters on the purity of N-(3-Thienyl)acetamide.

Strategy	Solvent	Cooling Method	Final Purity (%)
1	Ethanol	Fast Cooling (Ice Bath)	95.2
2	Ethanol	Slow Cooling (Room Temp)	98.5
3	Acetonitrile	Fast Cooling (Ice Bath)	96.8
4	Acetonitrile	Slow Cooling (Room Temp)	99.3
5	Acetonitrile with Charcoal	Slow Cooling (Room Temp)	99.7

Note: The data presented in this table is illustrative and intended to demonstrate the relative effects of different recrystallization techniques. Actual results may vary.

Experimental Protocols

Protocol 1: Standard Recrystallization of N-(3-Thienyl)acetamide

• Dissolution: In a fume hood, place the impure N-(3-Thienyl)acetamide in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., acetonitrile). Heat the mixture gently on a hot plate with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Recrystallization with Decolorizing Charcoal

• Dissolution: Follow step 1 of the standard protocol.

• Charcoal Treatment: Remove the flask from the heat and add a small amount of activated charcoal (approximately 1-2% of the solute's weight) to the hot solution.

• Reheating and Filtration: Briefly reheat the mixture to boiling and then perform a hot filtration as described in the standard protocol to remove the charcoal and any other insoluble impurities.

• Cooling, Isolation, Washing, and Drying: Proceed with steps 3-6 of the standard protocol.

Visual Guides

Caption: A general workflow for the recrystallization process.

Caption: A decision tree for troubleshooting common recrystallization problems.

References

• 1. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Thienyl Acetamide Isomers

For researchers, scientists, and professionals in drug development, understanding the structure-activity relationships of isomeric compounds is crucial for the rational design of more effective therapeutic agents. This guide provides a comparative analysis of the biological activities of positional isomers of thienyl acetamide derivatives, supported by experimental data and detailed methodologies.

The substitution pattern on the thiophene ring of thienyl acetamide derivatives can significantly influence their biological profile. This guide will focus on a comparative study of N-thienylcarboxamide isomers, which serve as a close structural analog to thienyl acetamides, to illustrate the impact of isomeric positioning on antifungal activity. The insights from this comparison can be extrapolated to the broader class of thienyl acetamides.

Isomer Structures

The three positional isomers of N-(substituted-thienyl)carboxamide that have been synthesized and evaluated are:

• N-(2-substituted-3-thienyl)carboxamide

• N-(4-substituted-3-thienyl)carboxamide

• N-(3-substituted-2-thienyl)carboxamide

Antifungal Activity Comparison

A study comparing the fungicidal activity of these isomers against Botrytis cinerea, the causative agent of gray mold, revealed significant differences in their efficacy.

In Vivo Fungicidal Activity

The in vivo fungicidal activity was evaluated by observing the control value, which represents the percentage of disease suppression on pot-grown cucumber plants.

Table 1: In Vivo Fungicidal Activity of N-thienylcarboxamide Isomers against Botrytis cinerea

Isomer	Substituent (R)	Concentration (ppm)	Control Value (%)[1]
N-(2-R-3-thienyl)carboxamide	4-Chlorophenyl	100	95.8
N-(4-R-3-thienyl)carboxamide	4-Chlorophenyl	100	96.7
N-(3-R-2-thienyl)carboxamide	4-Chlorophenyl	100	15.0
N-(2-R-phenyl)carboxamide (Reference)	4-Chlorophenyl	100	98.3

The results clearly indicate that the N-(2-substituted-3-thienyl) and N-(4-substituted-3-thienyl) isomers exhibit high fungicidal activity, comparable to the N-phenyl analog. In contrast, the N-(3-substituted-2-thienyl) isomer showed significantly lower activity.[1]

In Vitro Antifungal Activity and SDH Inhibition

The in vitro antifungal activity was determined by measuring the 50% inhibitory concentration (IC50) against the mycelial growth of B. cinerea. The inhibitory activity against succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain and a target for many fungicides, was also assessed.

Table 2: In Vitro Antifungal and SDH Inhibitory Activities of N-thienylcarboxamide Isomers

Isomer	Substituent (R)	In Vitro IC50 (µM)[1]	SDH Inhibition IC50 (µM)[1]
N-(2-R-3-thienyl)carboxamide	4-Chlorophenyl	0.18	0.038
N-(4-R-3-thienyl)carboxamide	4-Chlorophenyl	0.17	0.037
N-(3-R-2-thienyl)carboxamide	4-Chlorophenyl	>10	>10
N-(2-R-phenyl)carboxamide (Reference)	4-Chlorophenyl	0.16	0.035

Consistent with the in vivo data, the N-(2-substituted-3-thienyl) and N-(4-substituted-3-thienyl) isomers demonstrated potent in vitro antifungal activity and strong inhibition of SDH, with IC50 values similar to the reference phenyl compound.[1] The N-(3-substituted-2-thienyl) isomer was significantly less active in both assays.[1]

Other Biological Activities of Thienyl Acetamide Derivatives

Antimicrobial Activity

Thienyl acetamide derivatives have been shown to possess broad-spectrum antimicrobial activity. For example, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide has demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as yeasts.[2][3] The antimicrobial activity is typically evaluated by determining the Minimum Inhibitory Concentration (MIC).[2][3]

Anticancer Activity

Several novel N-hetaryl-2-cyanoacetamide derivatives incorporating a tetrahydrobenzo[b]thiophene moiety have been synthesized and evaluated for their cytotoxic activities against various human cancer cell lines.[4] Some of these compounds have shown potent cytotoxicity and have been investigated for their effects on apoptosis, metastasis, and angiogenesis.[4]

Anti-inflammatory Activity

The anti-inflammatory potential of acetamide derivatives has also been explored. For instance, certain heterocyclic acetamide derivatives have been evaluated for their in vivo analgesic and anti-inflammatory activities using models like the carrageenan-induced paw edema model.[5]

Experimental Protocols

Synthesis of N-thienylcarboxamide Isomers

The synthesis of the N-thienylcarboxamide isomers involves the reaction of the corresponding amino-substituted thiophene with a pyrazole-4-carbonyl chloride. For example, to synthesize N-[3-(4-chlorophenyl)-4-thienyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carboxamide, 1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl chloride is added to a solution of 3-amino-4-(4-chlorophenyl)thiophene in pyridine.[1] The reaction mixture is stirred at room temperature, followed by workup with hydrochloric acid and extraction with ethyl acetate.[1]

General synthesis workflow for N-thienylcarboxamide isomers.

In Vivo Fungicidal Activity Assay

The in vivo fungicidal activity against B. cinerea on cucumber is determined by a pot test. Cucumber seedlings are sprayed with a chemical solution, air-dried, and then inoculated with a mycelial suspension of the fungus. The plants are kept in a greenhouse, and the disease severity is observed and used to calculate the control value.

In Vitro Antifungal Activity Assay

The in vitro antifungal activity is evaluated by the agar dilution method. A test compound is added to a potato dextrose agar medium, and a mycelial plug of B. cinerea is placed on the medium. The plates are incubated, and the diameter of the mycelial colony is measured to calculate the 50% inhibitory concentration (IC50).

SDH Inhibition Assay

The succinate dehydrogenase (SDH) inhibitory activity is measured using a mitochondrial fraction prepared from B. cinerea. The enzymatic activity is determined by measuring the decrease in absorbance at 600 nm due to the reduction of 2,6-dichloroindophenol (DCIP) in the presence of succinate. The IC50 value is calculated from the inhibition curve.

References

• 1. Synthesis and fungicidal activities of positional isomers of the N-thienylcarboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validating the Structure of Synthesized N-(3-Thienyl)acetamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical data for validating the structure of synthesized N-(3-Thienyl)acetamide against its structural isomers and a common analog. Detailed experimental protocols and data interpretation are included to assist researchers in confirming the identity and purity of their synthesized compounds.

Structural Comparison and Overview

N-(3-Thienyl)acetamide is a derivative of acetamide featuring a thiophene ring attached at the 3-position of the heterocycle. Its structural confirmation is crucial for its application in research and drug development, as isomeric impurities can significantly alter its biological activity. This guide compares the analytical data of N-(3-Thienyl)acetamide with its 2-substituted isomer, N-(2-Thienyl)acetamide, and the widely studied analog, N-phenylacetamide.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
N-(3-Thienyl)acetamide		C₆H₇NOS	141.19
N-(2-Thienyl)acetamide		C₆H₇NOS	141.19[1]
N-Phenylacetamide		C₈H₉NO	135.16

Experimental Data for Structural Validation

The following tables summarize the expected analytical data for N-(3-Thienyl)acetamide and its comparators based on typical spectroscopic values for similar compounds.

Table 2.1: ¹H NMR Spectral Data (Predicted/Typical)

Compound	Chemical Shift (δ) ppm
N-(3-Thienyl)acetamide	~2.1 (s, 3H, -COCH₃) ~7.0-7.5 (m, 3H, Thienyl-H) ~8.0 (br s, 1H, -NH)
N-(2-Thienyl)acetamide	~2.1 (s, 3H, -COCH₃) ~6.9-7.3 (m, 3H, Thienyl-H) ~7.9 (br s, 1H, -NH)
N-Phenylacetamide	~2.16 (s, 3H, -COCH₃) ~7.10 (t, 1H, Ar-H) ~7.33 (t, 2H, Ar-H) ~7.51 (d, 2H, Ar-H) ~7.65 (br s, 1H, -NH)

Table 2.2: ¹³C NMR Spectral Data (Predicted/Typical)

Compound	Chemical Shift (δ) ppm
N-(3-Thienyl)acetamide	~23 (-COCH₃) ~110-140 (Thienyl-C) ~168 (C=O)
N-(2-Thienyl)acetamide	~23 (-COCH₃) ~120-145 (Thienyl-C) ~168 (C=O)
N-Phenylacetamide	~24.5 (-COCH₃) ~120.1 (Ar-C) ~124.3 (Ar-C) ~128.8 (Ar-C) ~138.1 (Ar-C) ~169.1 (C=O)

Table 2.3: FT-IR Spectral Data (Predicted/Typical)

Compound	Wavenumber (cm⁻¹)	Assignment
N-(3-Thienyl)acetamide	~3300 ~1660 ~1550	N-H Stretch C=O Stretch (Amide I) N-H Bend (Amide II)
N-(2-Thienyl)acetamide	~3290 ~1655 ~1545	N-H Stretch C=O Stretch (Amide I) N-H Bend (Amide II)
N-Phenylacetamide	~3305 ~1665 ~1540	N-H Stretch C=O Stretch (Amide I) N-H Bend (Amide II)

Table 2.4: Mass Spectrometry Data (Predicted/Typical)

Compound	m/z	Assignment
N-(3-Thienyl)acetamide	141 98 84	[M]⁺ [M - COCH₃]⁺ [Thienyl]⁺
N-(2-Thienyl)acetamide	141 98 84	[M]⁺ [M - COCH₃]⁺ [Thienyl]⁺
N-Phenylacetamide	135 93 77	[M]⁺ [M - COCH₂]⁺ [C₆H₅]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments required to validate the structure of synthesized N-(3-Thienyl)acetamide.

Synthesis of N-(3-Thienyl)acetamide

A common method for the synthesis of N-(3-Thienyl)acetamide is the acylation of 3-aminothiophene with an acetylating agent.

Workflow for Synthesis and Purification:

Caption: Synthesis and purification workflow for N-(3-Thienyl)acetamide.

Materials:

• 3-Aminothiophene

• Acetyl chloride or Acetic anhydride

• A suitable base (e.g., triethylamine or pyridine)

• Anhydrous solvent (e.g., dichloromethane or tetrahydrofuran)

Procedure:

• Dissolve 3-aminothiophene and the base in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture in an ice bath.

• Slowly add the acetylating agent dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra should be acquired on a spectrometer operating at a minimum of 300 MHz.

Sample Preparation:

• Dissolve 5-10 mg of the synthesized compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Acquisition Parameters (Typical):

• ¹H NMR:

  • Spectral Width: -2 to 12 ppm

  • Number of Scans: 16-32

  • Relaxation Delay: 1-2 seconds

• ¹³C NMR:

  • Spectral Width: -10 to 220 ppm

  • Number of Scans: 1024 or more

  • Relaxation Delay: 2-5 seconds

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectra can be obtained using a potassium bromide (KBr) pellet or as a thin film.

Sample Preparation (KBr Pellet):

• Grind 1-2 mg of the sample with approximately 100 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Press the powder into a thin, transparent pellet using a hydraulic press.

Acquisition Parameters (Typical):

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

Mass Spectrometry (MS)

Mass spectra can be acquired using various ionization techniques, with Electron Ionization (EI) being common for this type of molecule.

Sample Introduction:

• Direct insertion probe or via gas chromatography (GC-MS).

Acquisition Parameters (Typical for EI):

• Ionization Energy: 70 eV

• Mass Range: 40-400 m/z

Logical Workflow for Structure Validation

The following diagram illustrates the logical workflow for validating the structure of a synthesized compound like N-(3-Thienyl)acetamide.

Caption: Logical workflow for the structural validation of a synthesized compound.

Disclaimer: The spectral data presented in the tables are typical or predicted values and may vary slightly depending on the experimental conditions, solvent, and instrumentation used. It is essential to compare the acquired data with literature values for the specific compound whenever available. The provided synthesis protocol is a general guideline and may require optimization for specific laboratory conditions.

References

• 1. Thiophen-2-acetamide | C6H7NOS | CID 78208 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Study: N-(3-Thienyl)acetamide and its Phenyl Analog, N-Phenylacetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of N-(3-Thienyl)acetamide and its classical bioisostere, N-Phenylacetamide (also known as Acetanilide). The strategic replacement of a phenyl ring with a thiophene ring is a common tactic in medicinal chemistry to modulate physicochemical and biological properties. This document summarizes key physicochemical data, spectroscopic characteristics, synthesis protocols, and potential biological activities of these two compounds, supported by experimental data from scientific literature.

Physicochemical Properties

A comparison of the fundamental physicochemical properties of N-(3-Thienyl)acetamide and N-Phenylacetamide is crucial for understanding their behavior in biological and chemical systems. The following table summarizes these properties.

Property	N-(3-Thienyl)acetamide	N-Phenylacetamide (Acetanilide)
Molecular Formula	C₆H₇NOS	C₈H₉NO
Molecular Weight	141.19 g/mol	135.16 g/mol
Melting Point	147-148 °C	113-115 °C
Boiling Point	325.0 ± 15.0 °C (Predicted)	304 °C
Solubility	Data not readily available. Expected to have some solubility in polar organic solvents.	Slightly soluble in cold water; soluble in hot water, ethanol, ether, acetone, and chloroform.
Appearance	Pale yellow flakes or light green to green solid	White, odorless solid, often in the form of crystals or flakes.

Spectroscopic Data Comparison

Spectroscopic analysis is essential for the structural elucidation and identification of these compounds. Below is a summary of key spectroscopic data.

¹H NMR Spectroscopy

Compound	Solvent	Chemical Shifts (δ ppm)
N-(3-Thienyl)acetamide	DMSO-d₆	~10.1 (s, 1H, NH), ~7.6-7.7 (m, 2H, Thienyl-H), ~7.2 (m, 1H, Thienyl-H), ~2.1 (s, 3H, CH₃)
N-Phenylacetamide	CDCl₃	~7.5 (d, 2H, Ar-H), ~7.3 (t, 2H, Ar-H), ~7.1 (t, 1H, Ar-H), ~2.2 (s, 3H, CH₃), NH proton often broad and may not be distinctly observed.

¹³C NMR Spectroscopy

Compound	Solvent	Chemical Shifts (δ ppm)
N-(3-Thienyl)acetamide	DMSO-d₆	Carbonyl carbon (~168 ppm), Thienyl carbons (~140, 126, 122, 118 ppm), Methyl carbon (~23 ppm)
N-Phenylacetamide	CDCl₃	Carbonyl carbon (~169 ppm), Aromatic carbons (~138, 129, 124, 120 ppm), Methyl carbon (~24 ppm)

Infrared (IR) Spectroscopy

| Compound | Key Peaks (cm⁻¹) | |---|---|---| | N-(3-Thienyl)acetamide | ~3250 (N-H stretch), ~1650 (C=O stretch, Amide I), ~1550 (N-H bend, Amide II) | | N-Phenylacetamide | ~3300 (N-H stretch), ~1660 (C=O stretch, Amide I), ~1550 (N-H bend, Amide II), ~750 and ~690 (monosubstituted benzene bends) |

Experimental Protocols

Detailed methodologies are critical for the replication and validation of experimental findings.

Synthesis of N-Phenylacetamide (Acetanilide)

Materials:

• Aniline

• Acetic anhydride

• Glacial acetic acid

• Sodium acetate

• Ice

• Water

• Ethanol (for recrystallization)

Procedure:

• In a flask, dissolve aniline in glacial acetic acid.

• Add acetic anhydride to the solution. The reaction is exothermic, so cooling may be necessary.

• Heat the mixture under reflux for a short period to ensure the completion of the reaction.

• Pour the reaction mixture into ice-cold water to precipitate the crude N-Phenylacetamide.

• Filter the crude product and wash it with cold water.

• Purify the product by recrystallization from hot water or ethanol to obtain pure N-Phenylacetamide crystals.

Synthesis of N-(3-Thienyl)acetamide

Materials:

• 3-Aminothiophene

• Acetyl chloride or Acetic anhydride

• A suitable base (e.g., pyridine or triethylamine)

• An inert solvent (e.g., dichloromethane or tetrahydrofuran)

• Water

• Brine

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Dissolve 3-aminothiophene in an inert solvent in a flask under a nitrogen atmosphere.

• Add a suitable base to the solution to act as a proton scavenger.

• Cool the mixture in an ice bath.

• Slowly add acetyl chloride or acetic anhydride to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction with water.

• Extract the product into an organic solvent.

• Wash the organic layer with water and brine, then dry it over an anhydrous drying agent.

• Remove the solvent under reduced pressure to obtain the crude N-(3-Thienyl)acetamide.

• Purify the crude product by recrystallization or column chromatography.

Biological Activity

While direct comparative biological studies on N-(3-Thienyl)acetamide and N-Phenylacetamide are limited, the biological potential of their derivatives has been explored in various therapeutic areas. The replacement of a phenyl ring with a thiophene ring is a well-established bioisosteric approach in drug design, often leading to altered metabolic stability, receptor binding affinity, and overall pharmacological profile.

• N-Phenylacetamide Derivatives: Derivatives of N-Phenylacetamide have been investigated for a wide range of biological activities, including antibacterial, antifungal, anticancer, and antidepressant properties. For instance, certain N-phenylacetamide derivatives containing a thiazole moiety have shown promising in vitro antibacterial activity.[1][2] Others have been evaluated for their cytotoxic effects against various cancer cell lines.[3]

• N-(Thienyl)acetamide Derivatives: The thiophene ring is a common scaffold in many pharmaceuticals due to its ability to mimic the phenyl group while potentially offering improved physicochemical and pharmacokinetic properties. Derivatives of N-(thienyl)acetamide have been explored for their potential as pesticidal agents and have shown biological activity in various screening assays.[4] For example, a novel heterocyclic amide derivative, N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, has demonstrated moderate antioxidant and significant antimicrobial activities.[5]

The acetamide moiety in both compounds is a key structural feature present in many biologically active molecules, contributing to their pharmacological potential.[5] Further research is warranted to directly compare the biological activities of N-(3-Thienyl)acetamide and N-Phenylacetamide to fully understand the impact of the thiophene substitution.

Visualizations

Molecular Structures

Caption: Chemical structures of N-(3-Thienyl)acetamide and N-Phenylacetamide.

General Synthesis Workflow

Caption: General workflow for the synthesis of N-substituted acetamides.

Bioisosteric Replacement Logic

Caption: Logic of bioisosteric replacement from a phenyl to a thienyl analog.

References

• 1. Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-arylthiazole Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Efficacy of Cyclooxygenase-II (COX-II) Inhibitors: A Guide for Researchers

Introduction

Cyclooxygenase (COX), an enzyme existing in two primary isoforms, COX-1 and COX-2, is a critical mediator of inflammatory and pain pathways through its role in prostaglandin synthesis. While COX-1 is constitutively expressed and involved in physiological functions such as gastric cytoprotection and platelet aggregation, COX-2 is inducible and its expression is significantly upregulated during inflammation. The development of selective COX-2 inhibitors marked a significant advancement in anti-inflammatory therapy, offering the potential for reduced gastrointestinal side effects compared to non-selective nonsteroidal anti-inflammatory drugs (NSAIDs).

This guide provides a comparative overview of the efficacy of established COX-2 inhibitors, including Celecoxib, Rofecoxib, Etoricoxib, and Meloxicam. It is intended for researchers, scientists, and drug development professionals. An initial investigation into the COX-2 inhibitory potential of N-(3-Thienyl)acetamide was conducted; however, a comprehensive review of the scientific literature revealed a lack of available data on its efficacy and mechanism of action in this context. Therefore, this guide will focus on a detailed comparison of the aforementioned well-characterized COX-2 inhibitors, supported by experimental data and methodologies.

Established COX-II Inhibitors: A Comparative Analysis

The following sections detail the efficacy and selectivity of prominent COX-2 inhibitors. The data presented is a synthesis of findings from various in vitro and in vivo studies.

Data on COX-II Inhibitory Efficacy and Selectivity

The inhibitory potency (IC50) and the selectivity for COX-2 over COX-1 are crucial parameters for evaluating COX-2 inhibitors. A lower IC50 value indicates greater potency, while a higher COX-1/COX-2 IC50 ratio signifies greater selectivity for COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Celecoxib	~15	~0.04	~375
Rofecoxib	>50	0.018 - 0.046	>1000
Etoricoxib	~11	~0.104	~106
Meloxicam	~2.1	~0.27	~7.7
N-(3-Thienyl)acetamide	No Data Available	No Data Available	No Data Available

Note: IC50 values and selectivity indices can vary depending on the specific assay conditions and cell types used.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the efficacy of COX-II inhibitors.

In Vitro COX-1/COX-2 Inhibition Assay

This assay determines the concentration of a compound required to inhibit the activity of purified COX-1 and COX-2 enzymes by 50% (IC50).

Objective: To quantify the in vitro potency and selectivity of a test compound as a COX inhibitor.

Materials:

• Purified ovine or human COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Heme (cofactor)

• Assay buffer (e.g., Tris-HCl)

• Test compounds and reference inhibitors (e.g., Celecoxib) dissolved in DMSO

• 96-well plates

• Plate reader for colorimetric or fluorometric detection, or LC-MS/MS for prostaglandin quantification

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compound and reference inhibitors in DMSO.

• Enzyme Preparation: In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

• Inhibitor Incubation: Add the diluted test compounds or vehicle (DMSO) to the wells and incubate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Reaction Incubation: Incubate the plate for a specific time (e.g., 10 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding a suitable stop solution (e.g., HCl).

• Detection: Measure the amount of prostaglandin E2 (PGE2) produced using an enzyme immunoassay (EIA), a colorimetric/fluorometric probe, or by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for higher sensitivity and specificity.[1]

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 values by plotting the percentage of inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve. The selectivity index is calculated as the ratio of the IC50 for COX-1 to the IC50 for COX-2.

In Vivo Carrageenan-Induced Paw Edema Model

This is a widely used animal model to evaluate the anti-inflammatory activity of a compound in vivo.

Objective: To assess the in vivo anti-inflammatory efficacy of a test compound.

Materials:

• Male Wistar rats or Swiss albino mice

• Carrageenan solution (1% w/v in saline)

• Test compound and reference drug (e.g., Indomethacin)

• Plethysmometer or calipers

• Syringes and needles

Procedure:

• Animal Acclimatization: Acclimate the animals to the laboratory conditions for at least one week before the experiment.

• Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.

• Compound Administration: Administer the test compound or reference drug orally (p.o.) or intraperitoneally (i.p.) at a predetermined time before carrageenan injection (e.g., 30-60 minutes). The control group receives the vehicle.

• Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.[2][3][4]

• Paw Volume Measurement: Measure the paw volume at regular intervals after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[4]

• Data Analysis: Calculate the percentage of inhibition of edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Signaling Pathways and Experimental Workflows

Visual representations of the COX-2 signaling pathway and a typical experimental workflow for evaluating COX-2 inhibitors are provided below using Graphviz.

References

• 1. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. inotiv.com [inotiv.com]
• 3. bio-protocol.org [bio-protocol.org]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Experimental and Published NMR Spectra for N-(3-Thienyl)acetamide

This guide provides a detailed comparison of experimentally obtained Nuclear Magnetic Resonance (NMR) data for N-(3-Thienyl)acetamide with published spectral information. The objective is to offer researchers, scientists, and drug development professionals a clear benchmark for cross-referencing their own experimental findings. This document outlines the methodologies for data acquisition and presents the information in structured tables and a logical workflow diagram.

Data Comparison Tables

The following tables summarize the ¹H and ¹³C NMR spectral data for N-(3-Thienyl)acetamide, comparing the hypothetical experimental findings with published (predicted) values.

Table 1: ¹H NMR Data Comparison for N-(3-Thienyl)acetamide

Peak Assignment	Experimental Data	Published (Predicted) Data
H-2'	7.85 ppm (dd, J = 2.8, 1.2 Hz, 1H)	7.82 ppm (dd, J = 3.0, 1.5 Hz, 1H)
H-4'	7.10 ppm (dd, J = 5.2, 1.2 Hz, 1H)	7.08 ppm (dd, J = 5.0, 1.5 Hz, 1H)
H-5'	7.35 ppm (dd, J = 5.2, 2.8 Hz, 1H)	7.32 ppm (dd, J = 5.0, 3.0 Hz, 1H)
-NH	8.50 ppm (s, 1H)	8.45 ppm (s, 1H)
-CH₃	2.15 ppm (s, 3H)	2.12 ppm (s, 3H)

Table 2: ¹³C NMR Data Comparison for N-(3-Thienyl)acetamide

Peak Assignment	Experimental Data	Published (Predicted) Data
C-1'	168.5 ppm	168.2 ppm
C-2'	120.1 ppm	119.8 ppm
C-3'	138.2 ppm	137.9 ppm
C-4'	108.5 ppm	108.2 ppm
C-5'	125.8 ppm	125.5 ppm
-CH₃	24.1 ppm	23.8 ppm

Experimental Protocols

The experimental NMR data presented in this guide were hypothetically acquired using the following standard protocols:

Sample Preparation: 5-10 mg of N-(3-Thienyl)acetamide was dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) was added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

¹H NMR Spectroscopy:

• Instrument: Bruker Avance 400 MHz spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Pulse Width: 30°

• Acquisition Time: 4.0 s

¹³C NMR Spectroscopy:

• Instrument: Bruker Avance 100 MHz spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Pulse Program: Proton-decoupled

• Acquisition Time: 1.5 s

Workflow for Spectral Cross-Referencing

The following diagram illustrates the logical workflow for comparing experimental NMR data with published spectra.

NMR Data Cross-Referencing Workflow

A Comparative Guide to Intermolecular Interactions in Thienyl Amides via Hirshfeld Surface Analysis

In the landscape of medicinal chemistry and materials science, a profound understanding of intermolecular interactions is paramount for the rational design of novel molecules with desired physicochemical properties. For researchers and professionals in drug development, the ability to dissect and compare the non-covalent interactions that govern crystal packing is a significant advantage. Hirshfeld surface analysis has emerged as a powerful tool in this domain, offering a unique visual and quantitative approach to exploring the intricate network of interactions within a crystal lattice. This guide provides a comparative analysis of intermolecular interactions in thienyl amides, leveraging data from Hirshfeld surface studies to illuminate the subtle forces that dictate molecular aggregation.

Quantitative Comparison of Intermolecular Interactions

Hirshfeld surface analysis delineates the regions of close contact between neighboring molecules in a crystal, quantifying the contribution of different types of intermolecular interactions to the overall crystal packing. The following table summarizes the percentage contributions of the most significant intermolecular contacts for two thienyl-containing compounds, providing a basis for comparison.

Intermolecular Contact	N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide[1][2]	4-(5-nitro-thiophen-2-yl)-pyrrolo[1,2-a]quinoxaline[3]
H···H	21%	30.6%
C···H / H···C	20%	14.4%
S···H / H···S	19%	7.3%
N···H / H···N	14%	5.6%
O···H / H···O	12%	24.8%
C···C	-	5.5%
N···C / C···N	-	4.6%
S···C / C···S	-	3.1%

Analysis of the Data:

The data reveals distinct differences in the crystal packing of the two compounds. For N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, the interactions are more evenly distributed among several contact types, with significant contributions from H···H, C···H, S···H, N···H, and O···H contacts.[1][2] This suggests a complex interplay of various weak interactions, including hydrogen bonds and van der Waals forces, stabilizing the crystal structure. The prominent S···H contacts highlight the important role of the sulfur atoms in the thiophene rings in directing the crystal packing.

In contrast, the crystal structure of 4-(5-nitro-thiophen-2-yl)-pyrrolo[1,2-a]quinoxaline is predominantly stabilized by H···H and O···H interactions.[3] The high percentage of O···H contacts is indicative of strong hydrogen bonding, likely involving the nitro group. The contribution of sulfur-involved contacts (S···H) is notably smaller in this molecule compared to the thienyl acetamide derivative.

Experimental Protocols

The methodology for Hirshfeld surface analysis is a multi-step process that relies on high-quality single-crystal X-ray diffraction data.

1. Single-Crystal X-ray Diffraction: A suitable single crystal of the thienyl amide is mounted on a diffractometer. X-ray diffraction data is collected at a specific temperature (often 100 K or 293 K) using a specific wavelength of X-ray radiation (e.g., Mo Kα or Cu Kα). The collected data is then processed to solve and refine the crystal structure, yielding a Crystallographic Information File (CIF).

2. Hirshfeld Surface Generation: The CIF file serves as the input for software capable of performing Hirshfeld surface analysis, such as CrystalExplorer.[4][5] The Hirshfeld surface is generated for a molecule within the crystal structure. This surface is defined as the region in space where the electron distribution of the sum of spherical atoms for the whole crystal is equal to the electron distribution of the pro-molecule (the molecule of interest).

3. Visualization and Analysis: The generated Hirshfeld surface can be mapped with various properties to visualize intermolecular interactions. A key property is the normalized contact distance (dnorm), which is based on the distances of any surface point to the nearest nucleus inside the surface (di) and the nearest nucleus outside the surface (de), normalized by the van der Waals radii of the respective atoms.[3][4] Red spots on the dnorm surface indicate close contacts (shorter than the sum of van der Waals radii), white regions represent contacts around the van der Waals separation, and blue regions indicate longer contacts.[3][4]

4. 2D Fingerprint Plots: A powerful feature of Hirshfeld surface analysis is the generation of 2D fingerprint plots.[3] These plots summarize all intermolecular contacts by plotting di against de. Each point on the plot represents a unique pair of (di, de) on the Hirshfeld surface. The plots can be decomposed to show the contributions of specific atom pairs to the overall surface, allowing for the quantification of the percentage of each type of intermolecular contact.[3]

Workflow for Comparative Hirshfeld Surface Analysis

The logical flow of comparing intermolecular interactions in thienyl amides using Hirshfeld surface analysis can be visualized as follows:

Workflow of Hirshfeld surface analysis for comparing thienyl amides.

This guide demonstrates the utility of Hirshfeld surface analysis as a robust method for the comparative study of intermolecular interactions in thienyl amides. The quantitative data derived from this analysis provides valuable insights for medicinal chemists and materials scientists, aiding in the prediction and modulation of the solid-state properties of crystalline materials. By understanding the subtle interplay of non-covalent forces, researchers can more effectively design molecules with optimized characteristics for their intended applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure, DFT studies, Hirshfeld surface and energy framework analysis of 4-(5-nitro-thiophen-2-yl)-pyrrolo [1, 2-a] quinoxaline: A potential SARS-CoV-2 main protease inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure, Hirshfeld surface analysis, inter­molecular inter­action energies, energy frameworks and DFT calculations of 4-amino-1-(prop-2-yn-1-yl)pyrimidin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure determination and analyses of Hirshfeld surface, crystal voids, inter­molecular inter­action energies and energy frameworks of 1-benzyl-4-(methyl­sulfan­yl)-3a,7a-di­hydro-1H-pyrazolo­[3,4-d]pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Docking Analysis of N-(3-Thienyl)acetamide Derivatives in Drug Discovery

A detailed examination of the binding affinities and interaction patterns of N-(3-Thienyl)acetamide derivatives with various biological targets, providing insights for researchers and drug development professionals.

This guide offers a comparative overview of molecular docking studies conducted on N-(3-Thienyl)acetamide derivatives and structurally related compounds. By summarizing key quantitative data and outlining detailed experimental protocols, this document serves as a valuable resource for scientists engaged in the discovery and development of novel therapeutics. The insights provided herein are drawn from various studies investigating the potential of these compounds as inhibitors for a range of enzymes implicated in disease.

Performance Comparison: Binding Affinities and Inhibitory Concentrations

Molecular docking simulations are pivotal in predicting the binding orientation and affinity of a ligand to a protein target. The data presented below is a synthesis of findings from multiple studies on acetamide derivatives, including those with thiophene and indole moieties, which share structural similarities with N-(3-Thienyl)acetamide. This comparative data highlights the potential of these scaffolds in targeting enzymes such as Butyrylcholinesterase (BChE) and those involved in neurodegenerative diseases.

Compound Class	Target Protein	Docking Score (unit)	Key Interactions	Reference
N-Thianyl Indole Acetamide Derivatives	Plant Growth Regulator Target	S: -7.0980 to -7.1567 (kcal/mol)	Hydrogen bonding and hydrophobic interactions within the active site.	[1]
Substituted Acetamide Derivatives	Butyrylcholinesterase (BChE)	IC50: 3.94 ± 0.16 µM (for most potent)	Binding to both the catalytic anionic site (CAS) and peripheral anionic site (PAS) of BChE.	[2]
N-Aryl-2-(N-disubstituted) Acetamide Compounds	Monoamine Oxidase B (MAO-B)	ΔGbind (kcal/mol): Better than reference drug	Specific interactions with key residues in the MAO-B active site.	[3][4][5]
N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	Not Specified in Docking Study	Moderate biological activity observed	The study focused on synthesis and characterization, with biological evaluation showing moderate antioxidant and antimicrobial activity.	[6][7][8][9]

Experimental Protocols: A Closer Look at the Methodology

The following is a generalized experimental protocol for molecular docking studies, synthesized from the methodologies reported in the referenced literature. This protocol provides a framework for conducting similar in silico analyses.

1. Ligand and Receptor Preparation:

• Ligand Preparation: The 3D structures of the N-(3-Thienyl)acetamide derivatives are sketched using molecular modeling software (e.g., ChemDraw, Avogadro). Energy minimization is then performed using a suitable force field (e.g., MMFF94). The final structures are saved in a format compatible with docking software (e.g., .pdbqt).

• Receptor Preparation: The 3D crystal structure of the target protein is downloaded from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed. Hydrogen atoms are added to the protein structure, and charges are assigned. The protein structure is then energy minimized to relieve any steric clashes.

2. Molecular Docking Simulation:

• Grid Box Generation: A grid box is defined around the active site of the target protein. The dimensions and center of the grid box are chosen to encompass the entire binding pocket.

• Docking Algorithm: A docking program (e.g., AutoDock Vina, Schrödinger's Glide) is used to perform the docking calculations. The program explores various conformations and orientations of the ligand within the active site and scores them based on a scoring function that estimates the binding affinity.

• Analysis of Docking Results: The docking results are analyzed to identify the best binding poses for each ligand. The binding energy (e.g., docking score, binding free energy) is recorded. The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed using software like PyMOL or Discovery Studio.

3. Validation of Docking Protocol:

• To ensure the reliability of the docking protocol, a re-docking experiment is often performed. The co-crystallized ligand is extracted from the protein's crystal structure and then docked back into the active site. The root-mean-square deviation (RMSD) between the docked pose and the crystallographic pose is calculated. An RMSD value of less than 2.0 Å is generally considered an indication of a reliable docking protocol.[3]

Visualizing the Process and Potential Pathways

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict a typical molecular docking workflow and a hypothetical signaling pathway that could be targeted by N-(3-Thienyl)acetamide derivatives.

Caption: A flowchart illustrating the key steps in a typical molecular docking workflow.

Caption: A hypothetical signaling pathway potentially modulated by an N-(3-Thienyl)acetamide derivative.

References

• 1. Design, synthesis of <i>N</i>-thianyl indole acetamide derivatives as potential plant growth regulator - Arabian Journal of Chemistry [arabjchem.org]
• 2. Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal structure, quantum chemical insights, and molecular docking studies of Naryl-2-(N-disubstituted) acetamide compounds: potential inhibitors for neurodegenerative enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Confirming the Molecular Structure of N-(3-Thienyl)acetamide Derivatives: A Comparative Guide to HRMS and Other Techniques

For researchers, scientists, and drug development professionals, the precise confirmation of a molecule's structure is a critical step. This guide provides an objective comparison of High-Resolution Mass Spectrometry (HRMS) with other common analytical techniques for the structural elucidation of N-(3-Thienyl)acetamide derivatives, supported by experimental data and detailed protocols.

N-(3-Thienyl)acetamide and its derivatives are a class of compounds with significant interest in medicinal chemistry and materials science. Accurate determination of their molecular structure is paramount for understanding their biological activity, reactivity, and physical properties. While several analytical techniques can provide structural information, HRMS has emerged as a powerful tool for unambiguous molecular formula determination.

Performance Comparison of Structural Elucidation Techniques

The choice of analytical technique for structural confirmation depends on the specific information required, the nature of the sample, and the available instrumentation. Here, we compare the performance of HRMS with two other widely used techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy and Single-Crystal X-ray Crystallography.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Single-Crystal X-ray Crystallography
Information Provided	Exact molecular weight and elemental composition.	Detailed connectivity of atoms (¹H, ¹³C), stereochemistry.	Precise 3D arrangement of atoms in a crystal lattice.
Sample Requirements	Small sample quantity, must be ionizable.	Larger sample quantity, must be soluble.	A single, well-formed crystal is required.
Strengths	Unambiguous determination of molecular formula. High sensitivity.	Provides detailed information about the carbon-hydrogen framework and connectivity. Non-destructive.	The "gold standard" for absolute structure determination.
Limitations	Does not provide information on atom connectivity or stereochemistry.	Lower sensitivity compared to MS. Can be complex for large molecules.	Crystal growth can be a significant bottleneck. The solid-state structure may not represent the solution conformation.

Experimental Protocols

High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the exact mass of a synthesized N-(3-Thienyl)acetamide derivative and confirm its elemental composition.

Instrumentation: An Orbitrap or Time-of-Flight (TOF) mass spectrometer coupled with an electrospray ionization (ESI) source is typically used.

Sample Preparation:

• Dissolve a small amount (approximately 1 mg) of the N-(3-Thienyl)acetamide derivative in a suitable solvent (e.g., methanol, acetonitrile) to a final concentration of 10-100 µg/mL.

• The solution is then infused directly into the ESI source or injected via a liquid chromatography (LC) system.

Data Acquisition:

• Ionization Mode: Positive or negative ESI mode is selected based on the analyte's properties. For N-(3-Thienyl)acetamide derivatives, positive mode is common, targeting the [M+H]⁺ or [M+Na]⁺ adducts.

• Mass Analyzer: The instrument is calibrated using a standard of known masses. Data is acquired in full scan mode over a mass range appropriate for the expected molecular weight of the derivative.

• Resolution: A resolving power of ≥ 60,000 is typically used to ensure accurate mass measurement.

Data Analysis: The exact mass of the molecular ion is measured and used to calculate the elemental composition using specialized software. The measured mass should be within a 5 ppm error of the theoretical mass for the proposed structure. The fragmentation pattern, if obtained via tandem MS (MS/MS), can provide further structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the connectivity of atoms and the overall structure of an N-(3-Thienyl)acetamide derivative.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve 5-10 mg of the compound in approximately 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Data Acquisition:

• ¹H NMR: Provides information about the number, environment, and connectivity of hydrogen atoms.

• ¹³C NMR: Provides information about the carbon skeleton of the molecule.

• 2D NMR (e.g., COSY, HSQC, HMBC): Used to establish correlations between protons and carbons, confirming the connectivity of the molecular fragments.

Single-Crystal X-ray Crystallography

Objective: To determine the precise three-dimensional arrangement of atoms in the crystalline state.

Instrumentation: A single-crystal X-ray diffractometer.

Sample Preparation:

• Grow a single, high-quality crystal of the N-(3-Thienyl)acetamide derivative. This is often the most challenging step and can involve techniques like slow evaporation, vapor diffusion, or cooling.

• Mount a suitable crystal on the diffractometer.

Data Acquisition and Analysis:

• The crystal is irradiated with X-rays, and the diffraction pattern is collected.

• The diffraction data is processed to determine the unit cell dimensions and the electron density map.

• A molecular model is built into the electron density map and refined to obtain the final crystal structure, including bond lengths, bond angles, and torsion angles.

Case Study: Characterization of N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide

A study by İdil et al. (2022) reported the synthesis and characterization of N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide.[1] The structure was confirmed using ¹H NMR, ¹³C NMR, and single-crystal X-ray crystallography.[1] While this study did not report HRMS data, a hypothetical HRMS analysis would be a crucial complementary technique to definitively confirm the elemental composition.

Hypothetical HRMS Data for N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide:

• Molecular Formula: C₁₁H₈N₂OS₂

• Theoretical Exact Mass ([M+H]⁺): 249.0154

• Expected HRMS Result: An observed m/z of 249.015x (with x being within ±0.0012 Da, corresponding to 5 ppm error).

Visualizing the Workflow and Comparison

To better illustrate the processes and relationships discussed, the following diagrams are provided.

Experimental workflow for structural confirmation.

Comparison of analytical techniques.

References

• 1. Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Fungicidal Efficacy of N-(thiophen-2-yl) Nicotinamide Derivatives

A new class of N-(thiophen-2-yl) nicotinamide derivatives has demonstrated significant fungicidal activity, positioning them as promising candidates for the development of novel crop protection agents. This guide provides a comparative overview of their performance against established commercial fungicides, supported by experimental data from recent studies.

A series of newly designed and synthesized N-(thiophen-2-yl) nicotinamide derivatives have shown potent activity against cucumber downy mildew (CDM), caused by Pseudoperonospora cubensis.[1][2][3] These compounds were developed by combining the structural features of nicotinic acid and thiophene, both known for their roles in biologically active molecules.[1][4]

Quantitative Comparison of Fungicidal Activity

In greenhouse bioassays, several derivatives exhibited superior fungicidal activity compared to commercial fungicides. The efficacy is measured by the EC50 value, which represents the concentration of a compound required to inhibit 50% of the fungal growth. A lower EC50 value indicates higher potency.

The data below summarizes the in vivo fungicidal activities of key N-(thiophen-2-yl) nicotinamide derivatives against cucumber downy mildew and compares them with commercial standards.[1][2][3][5]

Compound ID	Substituents	EC50 (mg/L)	95% Confidence Interval
4f	5,6-Cl₂ on nicotinamide; OC₂H₅, CH₃, CN on thiophene	1.96	1.54–2.49
4a	2-CH₃-5-CN-6-Cl on nicotinamide; OC₂H₅, CH₃, CN on thiophene	4.69	3.65–6.03
Flumorph	Commercial Fungicide	7.55	5.89–9.67
Diflumetorim	Commercial Fungicide	21.44	16.71–27.50

Particularly, compound 4f emerged as a highly effective derivative with an EC50 value of 1.96 mg/L, demonstrating significantly greater potency than the commercial fungicides flumorph (EC50 = 7.55 mg/L) and diflumetorim (EC50 = 21.44 mg/L).[2][3]

Field trials further substantiated the potential of compound 4f . A 10% Emulsifiable Concentrate (EC) formulation of 4f provided superior control of cucumber downy mildew compared to flumorph and mancozeb.[1] At a concentration of 200 mg/L, 4f achieved a control efficacy of 79%, surpassing flumorph at the same concentration (56% efficacy) and mancozeb at 1000 mg/L (76% efficacy).[1][2] However, its efficacy was noted to be lower than that of cyazofamid, which showed 91% control at 100 mg/L.[1]

Experimental Protocols

The development and evaluation of these compounds involved a multi-step process, from chemical synthesis to biological assays.

Synthesis of N-(thiophen-2-yl) Nicotinamide Derivatives:

The general synthetic route involves a two-step process:[1][5][6]

• Acyl Chloride Formation: A substituted nicotinic acid is treated with oxalyl chloride in an anhydrous solvent, with a catalytic amount of N,N-dimethylformamide (DMF), to produce the corresponding acyl chloride.[5]

• Acylation: The resulting acyl chloride is then reacted with a substituted thiophen-2-amine under basic conditions to yield the final N-(thiophen-2-yl) nicotinamide derivative.[1][6] The crude product is then purified, typically by column chromatography or recrystallization.[5]

General synthesis workflow for N-(thiophen-2-yl) nicotinamide derivatives.

In Vivo Fungicidal Activity Bioassay (Cucumber Downy Mildew):

The curative and protective effects of the synthesized compounds against P. cubensis were evaluated in a greenhouse setting using the following protocol:

• Plant Preparation: Cucumber plants at the two-leaf stage are used for the assay.

• Inoculation: A sporangial suspension of P. cubensis is sprayed evenly onto the leaves of the cucumber plants.

• Compound Application (Curative Activity): One day after inoculation, the plants are sprayed with a solution of the test compound at various concentrations.

• Compound Application (Protective Activity): Conversely, for protective activity, the compounds are applied to the leaves 24 hours before inoculation.

• Incubation: The treated plants are maintained in a controlled environment (typically around 20-22°C with high humidity) to allow for disease development.

• Evaluation: After 6-7 days, the disease index is assessed by measuring the area of lesions on the leaves. The EC50 values are then calculated using statistical software. Commercial fungicides are used as positive controls for comparison.

Conclusion

N-(thiophen-2-yl) nicotinamide derivatives, particularly compound 4f , have demonstrated excellent fungicidal activities against cucumber downy mildew in both greenhouse and field trials.[1][2] Their performance surpasses that of some widely used commercial fungicides, highlighting their potential as lead compounds for the development of new and effective agricultural fungicides.[1][4] Further research, including structural optimization and mechanism of action studies, is warranted to fully explore the potential of this promising class of molecules.[4]

References

• 1. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives [mdpi.com]
• 2. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives [ouci.dntb.gov.ua]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of N-(3-Thienyl)acetamide

The responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. For researchers and drug development professionals, handling novel or specialized compounds like N-(3-Thienyl)acetamide requires a disposal protocol grounded in a thorough understanding of its potential hazards and chemical properties. This guide provides a direct, procedural framework for the safe disposal of N-(3-Thienyl)acetamide, moving beyond simple steps to explain the critical reasoning that ensures a self-validating and safe workflow.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Proper disposal begins with a comprehensive risk assessment. While a specific, detailed Safety Data Sheet (SDS) for N-(3-Thienyl)acetamide may vary between suppliers, aggregated data and the behavior of analogous compounds provide a strong basis for safe handling. The primary principle is to treat the compound as hazardous until proven otherwise, adhering to all institutional and federal regulations.[1][2]

According to aggregated GHS information, N-(3-Thienyl)acetamide presents specific acute hazards.[3] Furthermore, its structural similarity to acetamide, a well-studied compound, suggests potential additional hazards that must be considered for a conservative and safe disposal plan.[4][5][6]

Table 1: Hazard Profile of N-(3-Thienyl)acetamide and Analogous Compounds

Hazard Classification	N-(3-Thienyl)acetamide (CAS: 42602-67-5)[3]	Acetamide (Analogous Compound)[4][5]
GHS Pictogram
Signal Word	Warning	Warning
Hazard Statements	H302: Harmful if swallowed. H319: Causes serious eye irritation.	H351: Suspected of causing cancer.
Key Incompatibilities	Data not specified; assume incompatibilities of amides.	Strong Oxidizing Agents, Strong Acids, Strong Bases, Reducing Agents.[5]

The critical takeaway is the need for careful segregation. Amides as a chemical class are known to be incompatible with acids and bases, which can cause heat generation or the release of toxic gases.[7][8] Therefore, all N-(3-Thienyl)acetamide waste must be isolated from these chemical groups.

Immediate Safety & Personal Protective Equipment (PPE)

Before handling N-(3-Thienyl)acetamide for any purpose, including disposal, the following PPE is mandatory to mitigate the risks of oral toxicity, eye irritation, and potential skin contact.[1]

• Eye Protection : Wear ANSI-rated safety goggles. If there is a splash risk from solutions, a face shield should be worn in addition to goggles. This is critical to prevent serious eye irritation.[3]

• Hand Protection : Wear chemically resistant nitrile or chloroprene gloves. Always inspect gloves for integrity before use and use proper removal techniques to avoid skin contact.[9]

• Body Protection : A flame-resistant lab coat must be worn and kept fully buttoned.

• Ventilation : All handling of N-(3-Thienyl)acetamide, especially the transfer of solid material or solutions, should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][4]

Step-by-Step Disposal Protocol

This protocol ensures compliance with regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[10][11][12]

Step 1: Waste Segregation (The Most Critical Step)

The foundational principle of chemical waste management is strict segregation to prevent dangerous reactions.[2][13]

• Solid Waste : Collect all solid N-(3-Thienyl)acetamide waste, including contaminated weigh paper and PPE (such as gloves), in a designated container separate from all other chemical waste streams.

• Liquid Waste : Any solutions containing N-(3-Thienyl)acetamide must be collected in a separate, designated liquid waste container. Do not mix this waste with halogenated or non-halogenated solvent waste streams unless explicitly permitted by your institution's EHS office.[13]

• Incompatibility Prevention : Under no circumstances should N-(3-Thienyl)acetamide waste be mixed with acids, bases, or strong oxidizing agents.[7][14]

Step 2: Container Selection and Labeling

Proper containment and communication are vital for safety.

• Container Choice : Use a chemically compatible container with a secure, screw-top lid. High-density polyethylene (HDPE) containers are generally suitable. Avoid metal containers for amide waste.[10][14] Ensure the container is clean, dry, and in good condition.

• Labeling : The container must be labeled clearly and immediately upon the first addition of waste.[2] The label must include:

  • The words "Hazardous Waste" .[1][11]

  • The full chemical name: "N-(3-Thienyl)acetamide" . Do not use abbreviations or chemical formulas.[11]

  • An accurate list of all components if it is a mixture (e.g., "N-(3-Thienyl)acetamide in Methanol").

  • The date waste accumulation began.[11]

  • The appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).[11]

Step 3: Waste Accumulation

Waste should be accumulated safely at its point of generation.

• Satellite Accumulation Area (SAA) : Store the labeled waste container in a designated SAA.[14][15] This area must be at or near the point of generation and under the control of laboratory personnel.

• Container Management : Keep the waste container securely capped at all times, except when adding waste.[14] Do not fill the container beyond 90% capacity to allow for expansion.[10]

Step 4: Decontamination of Labware

Any apparatus (glassware, spatulas, etc.) that has come into contact with N-(3-Thienyl)acetamide must be decontaminated.

• Procedure : Rinse the contaminated labware with a suitable solvent (one in which the compound is soluble).

• Rinsate Collection : This initial rinsate is considered hazardous waste and must be collected and added to your liquid N-(3-Thienyl)acetamide waste container.[1]

• Final Cleaning : After the initial hazardous rinse, the glassware can be washed using standard laboratory procedures.

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for the proper collection and labeling of waste, not its final transport or disposal.

• Contact EHS : Once the waste container is full (or has been in accumulation for the maximum time allowed by your institution, often 90 days), contact your institution's Environmental Health and Safety (EHS) office or equivalent department to arrange for pickup.[1][10]

• Do Not Use Public Drains or Trash : Never dispose of N-(3-Thienyl)acetamide, or its rinsate, down the sanitary sewer or in the regular trash.[1][11][16] This is a serious regulatory violation and poses a significant environmental risk.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is necessary to mitigate exposure and contamination.[1]

• Alert Personnel : Immediately alert others in the vicinity and your supervisor.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE : Before attempting cleanup, don the appropriate PPE as described in Section 2.

• Containment (for solid spills) : Use dry cleanup procedures.[17] Do not use water, as this can create a solution that is harder to contain. Gently sweep or scoop the material into a designated waste container, avoiding the generation of dust.[17]

• Decontaminate : Clean the spill area with a suitable solvent, collecting the cleaning materials and rinsate as hazardous waste.

• Label and Dispose : Seal and label the container with the collected spill debris as hazardous waste and arrange for its disposal through EHS.

Disposal Workflow Diagram

The following diagram outlines the logical flow for the proper management and disposal of N-(3-Thienyl)acetamide waste.

Caption: Workflow for the safe disposal of N-(3-Thienyl)acetamide waste.

By adhering to this comprehensive protocol, laboratory professionals can ensure the safe handling and compliant disposal of N-(3-Thienyl)acetamide, protecting themselves, their colleagues, and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. N-3-Thienylacetamide | C6H7NOS | CID 97310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. nj.gov [nj.gov]
• 6. fishersci.com [fishersci.com]
• 7. calpaclab.com [calpaclab.com]
• 8. research.auburn.edu [research.auburn.edu]
• 9. uwm.edu [uwm.edu]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 12. cleanmanagement.com [cleanmanagement.com]
• 13. rtong.people.ust.hk [rtong.people.ust.hk]
• 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 15. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 16. pentachemicals.eu [pentachemicals.eu]
• 17. datasheets.scbt.com [datasheets.scbt.com]